Bis(butoxyethyl) Phosphate-d8

Core Science & Biosynthesis

An In-depth Technical Guide to Bis(butoxyethyl) Phosphate-d8

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bis(butoxyethyl) Phosphate-d8 (BBOEP-d8) is the deuterium-labeled analog of Bis(2-butoxyethyl) phosphate (B84403) (BBOEP). BBOEP is a primary metabolite of the widely used organophosphate flame retardant and plasticizer, Tris(2-butoxyethyl) phosphate (TBEP). Due to the prevalence of TBEP in consumer products and the subsequent human exposure, BBOEP-d8 serves as a critical internal standard for the accurate quantification of BBOEP in biological and environmental matrices. Understanding the properties and behavior of BBOEP is essential for toxicological studies and risk assessment of TBEP. This guide provides a comprehensive overview of the technical details, experimental protocols, and relevant biological pathways associated with Bis(butoxyethyl) Phosphate-d8 and its non-labeled counterpart.

Core Data Presentation

Physicochemical Properties

Property	Value	Source
Chemical Formula	C₁₂H₁₉D₈O₆P	[1]
Molecular Weight	306.36 g/mol	[1]
Appearance	Colourless Oil	[1]
CAS Number	2305665-16-9	Not explicitly stated, but inferred from supplier data
Unlabeled CAS Number	14260-97-0	[2]
Storage Temperature	2-8°C Refrigerator	[1]
Shipping Conditions	Ambient	[1]
Purity	>95% (HPLC)	Not explicitly stated, but inferred from supplier data
Solubility	Soluble in Acetonitrile (B52724)	[3]

Properties of Non-Deuterated Bis(butoxyethyl) Phosphate

Property	Value	Source
Molecular Formula	C₁₂H₂₇O₆P	[4]
Molecular Weight	298.316 g/mol	[4]
Boiling Point	379.7°C at 760 mmHg	[4]
Flash Point	183.4°C	[4]
Density	1.089 g/cm³	[4]
Vapor Pressure	8.17E-07 mmHg at 25°C	[4]
Refractive Index	1.446	[4]

Experimental Protocols

In Vitro Metabolism of Tris(2-butoxyethyl) phosphate (TBEP) in Human Liver Microsomes

This protocol is designed to study the formation of Bis(butoxyethyl) Phosphate from its parent compound, TBEP, using human liver microsomes. Bis(butoxyethyl) Phosphate-d8 would be used as an internal standard for the quantification of the formed BBOEP.

Materials:

• Pooled human liver microsomes (HLM)

• Tris(2-butoxyethyl) phosphate (TBEP)

• Bis(butoxyethyl) Phosphate-d8 (BBOEP-d8)

• NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Potassium phosphate buffer (100 mM, pH 7.4)

• Acetonitrile (for quenching the reaction)

• Incubator/shaking water bath (37°C)

• Centrifuge

• LC-MS/MS system

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of TBEP in a suitable organic solvent (e.g., methanol (B129727) or DMSO) at a concentration of 10 mM.

  • Prepare a stock solution of BBOEP-d8 in acetonitrile at a concentration of 1 mg/mL.

  • Prepare the NADPH regenerating system according to the manufacturer's instructions.

  • Thaw the human liver microsomes on ice.

• Incubation:

  • In a microcentrifuge tube, add the following in order:

    • Potassium phosphate buffer (to make up the final volume)

    • Human liver microsomes (final concentration typically 0.5-1 mg/mL)

    • TBEP stock solution (final concentration typically 1-10 µM)

  • Pre-incubate the mixture at 37°C for 5 minutes.

  • Initiate the reaction by adding the NADPH regenerating system.

  • Incubate at 37°C with gentle shaking for various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Reaction Termination and Sample Preparation:

  • At each time point, terminate the reaction by adding 2 volumes of ice-cold acetonitrile containing the BBOEP-d8 internal standard.

  • Vortex the samples vigorously to precipitate the proteins.

  • Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated protein.

  • Transfer the supernatant to a new tube for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Analyze the samples for the presence of BBOEP using a validated LC-MS/MS method.

  • Quantify the amount of BBOEP formed at each time point by comparing its peak area to the peak area of the BBOEP-d8 internal standard.

Analytical Method for Quantification of Bis(butoxyethyl) Phosphate using GC-MS

This protocol outlines a general approach for the analysis of Bis(butoxyethyl) Phosphate in a given matrix, using Bis(butoxyethyl) Phosphate-d8 as an internal standard.

Instrumentation:

• Gas Chromatograph (GC) with a Mass Spectrometer (MS) detector

• Capillary column suitable for semi-volatile organic compounds (e.g., a 5% phenyl-methylpolysiloxane column like a DB-5ms or equivalent)

GC Parameters (suggested starting point):

• Injector Temperature: 280°C

• Injection Mode: Splitless

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes

  • Ramp 1: 15°C/min to 200°C

  • Ramp 2: 10°C/min to 300°C, hold for 5 minutes

• Transfer Line Temperature: 290°C

MS Parameters (suggested starting point):

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • Monitor characteristic ions for both BBOEP and BBOEP-d8. The specific ions would need to be determined by analyzing the mass spectra of the pure standards.

Procedure:

• Sample Preparation:

  • Extract the sample using an appropriate method for the matrix (e.g., liquid-liquid extraction for aqueous samples, solid-phase extraction for complex matrices).

  • Spike the sample with a known amount of Bis(butoxyethyl) Phosphate-d8 internal standard prior to extraction.

  • Concentrate the extract to a final volume suitable for GC-MS analysis.

• Analysis:

  • Inject an aliquot of the prepared sample extract into the GC-MS system.

  • Acquire data in SIM mode, monitoring the selected ions for the analyte and the internal standard.

• Quantification:

  • Generate a calibration curve using standards of BBOEP at various concentrations, each containing a fixed concentration of the BBOEP-d8 internal standard.

  • Calculate the concentration of BBOEP in the unknown sample by comparing the ratio of the analyte peak area to the internal standard peak area against the calibration curve.

Mandatory Visualizations

Metabolic Pathway of TBEP

Caption: Metabolic conversion of TBEP to BBOEP.

Proposed Experimental Workflow for In Vitro Metabolism Study

Caption: Workflow for TBEP in vitro metabolism.

TBEP-Induced Apoptosis Signaling Pathway

Caption: TBEP-induced mitochondrial apoptosis pathway.

References

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. esslabshop.com [esslabshop.com]
• 3. isotope.com [isotope.com]
• 4. Page loading... [wap.guidechem.com]

An In-depth Technical Guide to Bis(butoxyethyl) Phosphate-d8: Structure, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Bis(butoxyethyl) Phosphate-d8, a deuterated internal standard crucial for the accurate quantification of its parent compound, Bis(butoxyethyl) Phosphate (B84403) (BBOEP). BBOEP is a significant metabolite of the widely used flame retardant and plasticizer, Tris(2-butoxyethyl) phosphate (TBEP). This document delves into the chemical structure, and physicochemical properties of Bis(butoxyethyl) Phosphate-d8, and explores the toxicological and metabolic aspects of its non-labeled analogue, providing researchers with essential information for their studies.

Chemical Structure and Properties

Bis(butoxyethyl) Phosphate-d8 is a stable, isotopically labeled form of Bis(butoxyethyl) Phosphate. The deuterium (B1214612) labeling provides a distinct mass signature, making it an ideal internal standard for mass spectrometry-based analytical methods.

Chemical Structure:

Table 1: Physicochemical Properties of Bis(butoxyethyl) Phosphate-d8

Property	Value	Reference
IUPAC Name	bis(2-butoxy-1,1,2,2-tetradeuterioethyl) hydrogen phosphate
Molecular Formula	C₁₂H₁₉D₈O₆P	[1][2]
Molecular Weight	306.36 g/mol	[1][2]
CAS Number	2305665-16-9
Appearance	Colourless Oil
Purity	>95% (HPLC)
Storage Conditions	-20°C, protected from light	[3]

Synthesis and Isotopic Labeling

One potential synthetic route involves the reaction of deuterated 2-butoxyethanol (B58217) with a suitable phosphorylating agent. The deuterated alcohol can be prepared through methods such as catalytic H-D exchange on 2-butoxyethanol or by synthesis from deuterated starting materials. The subsequent phosphorylation can be achieved using phosphorus oxychloride or other phosphitylating reagents, followed by hydrolysis to yield the desired phosphate monoester. The purification of the final product is typically performed using chromatographic techniques.

Isotopic labeling is a powerful technique used to trace the path of molecules through reactions and metabolic pathways.[1] Stable isotopes like deuterium are non-radioactive and can be detected by mass spectrometry due to their mass difference compared to the corresponding non-labeled compound.[1]

Applications in Research and Drug Development

The primary application of Bis(butoxyethyl) Phosphate-d8 is as an internal standard in isotope dilution mass spectrometry for the precise quantification of BBOEP in various biological and environmental matrices.[4] This is crucial for studies investigating human exposure to TBEP and its potential health effects.

Internal Standard for Quantitative Analysis

The use of a deuterated internal standard is considered the gold standard in quantitative mass spectrometry.[5] Bis(butoxyethyl) Phosphate-d8 co-elutes with the unlabeled BBOEP during chromatographic separation and experiences similar ionization efficiency and matrix effects in the mass spectrometer.[5] This allows for accurate correction of any variations in sample preparation and instrument response, leading to highly reliable and reproducible quantitative data.

Metabolism of the Parent Compound, Tris(2-butoxyethyl) phosphate (TBEP)

Bis(butoxyethyl) Phosphate is a major metabolite of Tris(2-butoxyethyl) phosphate (TBEP), a high-production volume chemical used as a flame retardant and plasticizer.[6][7] Understanding the metabolism of TBEP is essential for assessing its toxicokinetics and potential health risks.

In vitro studies using human liver microsomes have shown that TBEP is metabolized to BBOEP through oxidative dealkylation.[3] Further metabolism can lead to hydroxylated metabolites.[3] The kinetic parameters for the metabolism of TBEP to BBOEP have been investigated in fish liver microsomes, providing insights into the metabolic capacity of different species.[3]

Table 2: In Vitro Metabolism Kinetic Parameters of TBEP in Fish Liver Microsomes

Parameter	Value	Reference
Vmax (BBOEP formation)	Not explicitly reported for BBOEP, but Vmax for other metabolites provided.	[3]
Km (TBEP)	Not explicitly reported for BBOEP formation.	[3]
Metabolizing Enzymes	Cytochrome P450 enzymes (CYP3A4 and CYP1A confirmed in fish)	[3][8]

Toxicological Profile of TBEP and its Metabolites

The toxicological effects of TBEP have been investigated in various models, revealing concerns about its potential hepatotoxicity, carcinogenicity, and developmental toxicity.

Hepatotoxicity and Carcinogenicity

In vitro studies using human liver cancer cells (HepG2) have shown that TBEP can induce cytotoxicity, DNA damage, and apoptosis.[9] Transcriptomic analysis in HepG2 cells revealed that TBEP exposure leads to the upregulation of genes involved in protein and energy metabolism, as well as DNA replication.[7] Furthermore, network toxicology studies suggest that TBEP may promote cancer development by interacting with key targets such as SRC and CASP3.[10]

Table 3: Toxicological Data for TBEP

Endpoint	System/Cell Line	Effect	Concentration/Dose	Reference
Cytotoxicity	HepG2 cells	Increased cell death	100-400 µM	[9]
DNA Damage	HepG2 cells	Increased DNA strand breaks	100-400 µM	[9]
Apoptosis	HepG2 cells	Increased apoptosis	100-400 µM	[9]
Developmental Toxicity	Zebrafish embryos	Reduced survival, hatching rate, and heart rate	0.8-100 mg/L
Neurotoxicity	Zebrafish larvae	Altered locomotor behavior	Not specified

Developmental Toxicity and the Wnt Signaling Pathway

Studies in zebrafish have demonstrated that TBEP exposure can cause developmental toxicity, including reduced survival, hatching rates, and heart rate.[11] The underlying mechanism for this toxicity has been linked to the disruption of the Wnt signaling pathway.[11] The Wnt pathway is a crucial signaling cascade involved in embryonic development, cell proliferation, and differentiation.[9] TBEP exposure has been shown to down-regulate key components of the Wnt pathway, such as β-catenin, and up-regulate negative regulators like Axin1.[11]

The canonical Wnt signaling pathway is initiated by the binding of a Wnt ligand to a Frizzled receptor and its co-receptor LRP5/6.[12] This leads to the inhibition of the "destruction complex," which includes Axin, APC, GSK-3β, and CK1α.[12] Inhibition of this complex prevents the phosphorylation and subsequent degradation of β-catenin, allowing it to accumulate in the cytoplasm and translocate to the nucleus, where it activates the transcription of target genes.[12][13] Disruption of this pathway by chemicals like TBEP can have profound effects on development and cellular homeostasis.

Experimental Protocols and Methodologies

General Protocol for Quantitative Analysis using Deuterated Internal Standard

The following is a general workflow for the quantification of BBOEP in a biological matrix (e.g., plasma, urine) using Bis(butoxyethyl) Phosphate-d8 as an internal standard.

Caption: A typical workflow for the quantitative analysis of BBOEP using a deuterated internal standard.

Detailed Steps:

• Sample Preparation:

  • Thaw the biological sample (e.g., plasma, urine).

  • Spike a known amount of Bis(butoxyethyl) Phosphate-d8 internal standard solution into the sample.

  • Perform an extraction procedure to isolate the analytes from the matrix. This can be a liquid-liquid extraction (LLE) with a suitable organic solvent or a solid-phase extraction (SPE) using a specific cartridge.

  • Evaporate the solvent and reconstitute the residue in a mobile phase-compatible solution.

• LC-MS/MS Analysis:

  • Inject the reconstituted sample into a liquid chromatography system coupled with a tandem mass spectrometer (LC-MS/MS).

  • Liquid Chromatography: Use a C18 reversed-phase column for separation. The mobile phase typically consists of a mixture of water and an organic solvent (e.g., methanol (B129727) or acetonitrile) with additives like formic acid or ammonium (B1175870) formate (B1220265) to improve ionization. A gradient elution is often employed to achieve optimal separation.

  • Mass Spectrometry: Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity. Specific precursor-to-product ion transitions for both BBOEP and Bis(butoxyethyl) Phosphate-d8 need to be optimized.

• Data Analysis:

  • Integrate the peak areas of the analyte (BBOEP) and the internal standard (Bis(butoxyethyl) Phosphate-d8).

  • Calculate the peak area ratio of the analyte to the internal standard.

  • Construct a calibration curve by plotting the peak area ratios of calibration standards against their known concentrations.

  • Determine the concentration of BBOEP in the unknown samples by interpolating their peak area ratios on the calibration curve.

Signaling Pathway Visualization

The following diagram illustrates the canonical Wnt signaling pathway and the potential points of disruption by TBEP, based on current research findings.

References

• 1. Isotopic labeling - Wikipedia [en.wikipedia.org]
• 2. Stable Isotope Phosphate Labelling of Diverse Metabolites is Enabled by a Family of 18 O-Phosphoramidites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. texilajournal.com [texilajournal.com]
• 6. Tris(2-butoxyethyl) phosphate | C18H39O7P | CID 6540 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Toxicogenomics of the flame retardant tris (2-butoxyethyl) phosphate in HepG2 cells using RNA-seq - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Characterized in Vitro Metabolism Kinetics of Alkyl Organophosphate Esters in Fish Liver and Intestinal Microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Wnt Signaling Pathway Collapse upon β-Catenin Destruction by a Novel Antimicrobial Peptide SKACP003: Unveiling the Molecular Mechanism and Genetic Activities Using Breast Cancer Cell Lines | MDPI [mdpi.com]
• 10. Mechanistic insights into the effects of Tris-2-butoxyethyl phosphate on multiple cancers using network toxicology and molecular docking - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Small molecule-mediated disruption of Wnt-dependent signaling in tissue regeneration and cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. Regulation of β-catenin nuclear dynamics by GSK-3β involves a LEF-1 positive feedback loop - PubMed [pubmed.ncbi.nlm.nih.gov]

Bis(butoxyethyl) Phosphate-d8 CAS number and molecular weight

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Bis(butoxyethyl) Phosphate-d8, a deuterated internal standard crucial for quantitative analytical studies. The information presented herein is intended for researchers and professionals in analytical chemistry, environmental science, and toxicology.

Core Compound Properties

Bis(butoxyethyl) Phosphate-d8 is the deuterium-labeled analog of Bis(butoxyethyl) Phosphate (B84403), a phosphate ester used as a flame retardant and plasticizer. Due to its isotopic labeling, it serves as an ideal internal standard for mass spectrometry-based quantification of its unlabeled counterpart in various biological and environmental matrices.

The key quantitative data for Bis(butoxyethyl) Phosphate-d8 are summarized in the table below.

Property	Value
CAS Number	2305665-16-9[1][2][3]
Molecular Formula	C₁₂H₁₉D₈O₆P[1][2][4]
Molecular Weight	306.36 g/mol [1][2][4][5]
Purity	>95% (HPLC)[1]
Appearance	Colourless Oil[4]
Storage Temperature	-20°C[1][6]
Unlabeled CAS Number	14260-97-0[1][6]

Application and Experimental Context

The primary application of Bis(butoxyethyl) Phosphate-d8 is its use as an internal standard in analytical methods, such as liquid chromatography-mass spectrometry (LC-MS) or gas chromatography-mass spectrometry (GC-MS).[4][7] In such experiments, a known quantity of the deuterated standard is spiked into a sample (e.g., plasma, urine, water) before extraction and analysis.

The chemical properties of the deuterated standard are nearly identical to the unlabeled analyte, meaning it behaves similarly during sample preparation, extraction, and chromatographic separation. However, its increased mass due to the deuterium (B1214612) atoms allows it to be distinguished from the native analyte by the mass spectrometer. This allows for accurate quantification of the target analyte by correcting for variations in extraction recovery and matrix effects.

Experimental Workflow

The following diagram illustrates the logical workflow for using Bis(butoxyethyl) Phosphate-d8 as an internal standard in a typical quantitative analysis experiment.

Caption: Workflow for using a deuterated internal standard.

Logical Relationship in Mass Spectrometry

The core principle of using an isotopically labeled internal standard is its co-elution with the target analyte and its distinct mass-to-charge (m/z) ratio. The diagram below illustrates this relationship.

Caption: Analyte and standard relationship in MS analysis.

References

• 1. Bis(butoxyethyl) Phosphate-d8 | LGC Standards [lgcstandards.com]
• 2. clearsynth.com [clearsynth.com]
• 3. clinivex.com [clinivex.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Bis(2-butoxyethyl)hydrogen phosphate (D₈, 97%) CP 95% 100 µg/mL in acetonitrile- Cambridge Isotope Laboratories, DLM-11376-1.2 [isotope.com]
• 7. International Laboratory USA [intlab.org]

A Technical Guide to the Synthesis and Isotopic Purity of Bis(butoxyethyl) Phosphate-d8

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and isotopic purity analysis of Bis(butoxyethyl) Phosphate-d8 (BBEP-d8). This deuterated internal standard is crucial for metabolism studies of the corresponding non-labeled compound, a common plasticizer and flame retardant. This document outlines a plausible and robust synthetic route, detailed analytical protocols for determining isotopic purity, and quantitative data to support researchers in the fields of analytical chemistry, drug metabolism, and toxicology.

Synthesis of Bis(butoxyethyl) Phosphate-d8

The synthesis of Bis(butoxyethyl) Phosphate-d8 can be achieved through a well-established method for the preparation of dialkyl phosphates. The proposed two-step synthesis involves the phosphorylation of the deuterated alcohol precursor, 2-butoxyethanol-1,1,2,2-d4 (B571666), using phosphorus oxychloride (POCl₃), followed by hydrolysis of the resulting dichlorophosphate (B8581778) intermediate.

Starting Material: The key deuterated starting material, 2-butoxyethanol-1,1,2,2-d4, is commercially available from various suppliers of isotopically labeled compounds. It is essential to procure a starting material with high isotopic enrichment to ensure the final product's high isotopic purity.

Proposed Synthesis Workflow

Caption: Proposed two-step synthesis workflow for Bis(butoxyethyl) Phosphate-d8.

Experimental Protocol

Step 1: Formation of the Dichlorophosphate Intermediate

• To a stirred solution of phosphorus oxychloride (1.0 equivalent) in anhydrous toluene under an inert atmosphere (e.g., argon or nitrogen), a mixture of 2-butoxyethanol-1,1,2,2-d4 (2.0 equivalents) and triethylamine (2.0 equivalents) is added dropwise.

• The reaction temperature should be maintained at 0-5 °C using an ice bath during the addition to control the exothermic reaction.

• After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for 12-16 hours.

• The reaction progress can be monitored by thin-layer chromatography (TLC) or ³¹P NMR spectroscopy.

• Upon completion, the precipitated triethylamine hydrochloride is removed by filtration. The filtrate, containing the dialkyl chlorophosphate intermediate, is used directly in the next step.

Step 2: Hydrolysis to Bis(butoxyethyl) Phosphate-d8

• The toluene solution containing the dialkyl chlorophosphate intermediate is vigorously stirred while steam is passed through it for 1-2 hours. This process hydrolyzes the P-Cl bond.

• After hydrolysis, the mixture is cooled to room temperature, and the organic layer is separated.

• The organic layer is washed sequentially with 1 M hydrochloric acid, water, and brine.

• The organic layer is then dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude Bis(butoxyethyl) Phosphate-d8.

• Further purification can be achieved by column chromatography on silica (B1680970) gel if necessary.

Isotopic Purity Analysis

The determination of the isotopic purity of Bis(butoxyethyl) Phosphate-d8 is critical for its application as an internal standard. The primary analytical techniques for this purpose are High-Resolution Mass Spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Analytical Workflow for Isotopic Purity

Caption: Analytical workflow for the determination of isotopic purity.

High-Resolution Mass Spectrometry (HRMS)

HRMS is a powerful technique for determining the isotopic distribution of a deuterated compound by accurately measuring the mass-to-charge ratio of the molecular ions.

Experimental Protocol:

• Sample Preparation: A dilute solution of Bis(butoxyethyl) Phosphate-d8 is prepared in a suitable solvent such as methanol (B129727) or acetonitrile.

• Instrumentation: The analysis is performed on a high-resolution mass spectrometer, typically a time-of-flight (TOF) or Orbitrap instrument, equipped with an electrospray ionization (ESI) source.

• Data Acquisition: The sample solution is infused into the mass spectrometer, and a full scan mass spectrum is acquired in the region of the molecular ion. For Bis(butoxyethyl) Phosphate-d8 (C₁₂H₁₉D₈O₆P, exact mass: 306.1956), the protonated molecule [M+H]⁺ (expected m/z ≈ 307.2029) or deprotonated molecule [M-H]⁻ (expected m/z ≈ 305.1883) would be monitored.

• Data Analysis: The relative intensities of the peaks corresponding to the different isotopologues (d0 to d8) are measured. The isotopic purity is calculated based on the relative abundance of the desired d8 isotopologue compared to the sum of all isotopologues.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy, particularly ¹H NMR, is used to determine the degree of deuteration by quantifying the residual, non-deuterated sites in the molecule.

Experimental Protocol:

• Sample Preparation: An accurately weighed sample of Bis(butoxyethyl) Phosphate-d8 is dissolved in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) containing a known amount of an internal standard with a distinct resonance signal.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is used to acquire the ¹H NMR spectrum.

• Data Acquisition: A quantitative ¹H NMR spectrum is acquired with a sufficient relaxation delay to ensure accurate integration of all signals.

• Data Analysis: The integral of the residual proton signals in the butoxyethyl chain is compared to the integral of the known internal standard. This comparison allows for the calculation of the amount of non-deuterated species, and thus the isotopic enrichment at the labeled positions.

Quantitative Data

The following table summarizes the key quantitative parameters for Bis(butoxyethyl) Phosphate-d8.

Parameter	Value	Method of Determination	Reference
Chemical Formula	C₁₂H₁₉D₈O₆P	-	-
Molecular Weight	306.36 g/mol	Mass Spectrometry	[1][2][3]
CAS Number	2305665-16-9	-	[1]
Chemical Purity	>95%	HPLC	[4]
Isotopic Purity (D₈)	~97%	Not specified, likely MS	[2]

Note: The isotopic purity value is based on commercially available standards. The actual isotopic distribution may vary between batches and suppliers. It is crucial to perform a thorough isotopic purity analysis for each batch used in quantitative studies.

This technical guide provides a framework for the synthesis and detailed characterization of Bis(butoxyethyl) Phosphate-d8. By following these protocols, researchers can confidently prepare and validate this essential internal standard for their analytical needs.

References

• 1. researchgate.net [researchgate.net]
• 2. clearsynth.com [clearsynth.com]
• 3. PREPARATION OF ETHANOL (D$sub 3$)-2 (Journal Article) | OSTI.GOV [osti.gov]
• 4. pubs.acs.org [pubs.acs.org]

Bis(butoxyethyl) Phosphate-d8: A Technical Guide for its Application as a Deuterated Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bis(butoxyethyl) Phosphate-d8 (BBOEP-d8) is the deuterium-labeled form of Bis(butoxyethyl) Phosphate (B84403) (BBOEP), a significant metabolite of the widely used organophosphate flame retardant and plasticizer, Tris(2-butoxyethyl) phosphate (TBOEP). Due to its chemical and structural similarity to the native BBOEP, BBOEP-d8 serves as an ideal internal standard for accurate and precise quantification in complex biological matrices. This technical guide provides an in-depth overview of BBOEP-d8, its application in analytical methodologies, and the metabolic context of its unlabeled counterpart.

Stable isotope-labeled internal standards, such as BBOEP-d8, are crucial in analytical chemistry, particularly in liquid chromatography-tandem mass spectrometry (LC-MS/MS). They co-elute with the analyte of interest and exhibit similar ionization efficiency, effectively compensating for variations in sample preparation, injection volume, and matrix effects. The use of BBOEP-d8 ensures high accuracy and reproducibility in the quantification of BBOEP, which is essential for human biomonitoring and toxicokinetic studies.

Physicochemical Properties

A summary of the key physicochemical properties of Bis(butoxyethyl) Phosphate-d8 is presented in the table below.

Property	Value
Chemical Formula	C₁₂H₁₉D₈O₆P
Molecular Weight	306.36 g/mol
CAS Number	2305665-16-9
Appearance	Colorless Oil
Purity	>95%
Storage Conditions	-20°C, protect from light

Metabolic Pathway of the Parent Compound

Bis(butoxyethyl) Phosphate is a primary metabolite of Tris(2-butoxyethyl) phosphate (TBOEP), a high-production volume chemical used as a flame retardant and plasticizer. Human exposure to TBOEP is widespread, and understanding its metabolism is critical for assessing potential health risks. The metabolic conversion of TBOEP to BBOEP is a key step in its detoxification and excretion pathway. Other metabolites, such as bis(2-butoxyethyl) hydroxyethyl (B10761427) phosphate (BBOEHEP) and tris(2-(3-hydroxy)butoxyethyl) phosphate (OH-TBOEP), are also formed.[1] The biotransformation of TBOEP is believed to be primarily mediated by cytochrome P450 (CYP) enzymes and esterases in the liver.

References

• 1. The association of urinary organophosphate ester metabolites and self-reported personal care and household product use among pregnant women in Puerto Rico - PMC [pmc.ncbi.nlm.nih.gov]

Applications of Bis(butoxyethyl) Phosphate-d8 in Metabolism Studies: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bis(butoxyethyl) Phosphate-d8 (BBEP-d8) is the deuterated analog of Bis(2-butoxyethyl) phosphate (B84403) (BBEP), a principal metabolite of the widely used organophosphate flame retardant and plasticizer, Tris(2-butoxyethyl) phosphate (TBEP). The use of stable isotope-labeled internal standards, such as BBEP-d8, is the gold standard in quantitative bioanalytical studies.[1][2] By incorporating deuterium (B1214612) atoms, BBEP-d8 becomes chemically identical to the analyte of interest (BBEP) but possesses a distinct molecular weight, allowing for its differentiation by mass spectrometry. This property is crucial for correcting variability during sample preparation and analysis, thereby enhancing the accuracy and precision of metabolic and pharmacokinetic studies.[1][2] This guide provides a comprehensive overview of the application of BBEP-d8 in metabolism studies, complete with quantitative data, detailed experimental protocols, and visual representations of metabolic pathways and analytical workflows.

Core Principles of Deuterated Internal Standards

The fundamental advantage of using a deuterated internal standard like BBEP-d8 lies in its ability to mimic the behavior of the endogenous analyte (BBEP) throughout the entire analytical process. When added to a biological sample at a known concentration at the initial stage of sample preparation, the deuterated standard experiences the same extraction inefficiencies, matrix effects (ion suppression or enhancement), and instrument variability as the target analyte. Since the mass spectrometer can distinguish between the analyte and the heavier internal standard, the ratio of their signals is used for quantification. This ratiometric measurement effectively normalizes for any experimental variations, leading to highly reliable and reproducible results.

Metabolism of Tris(2-butoxyethyl) Phosphate (TBEP)

TBEP is metabolized in the body primarily through oxidative and hydrolytic pathways. One of the major metabolic routes involves the dealkylation of one of the 2-butoxyethyl side chains, leading to the formation of Bis(2-butoxyethyl) phosphate (BBEP). Further metabolism can occur, resulting in other hydroxylated and carboxylated metabolites. BBEP is a significant biomarker for assessing human exposure to TBEP.

Metabolic pathway of TBEP.

Quantitative Data from Human Metabolism Studies

A human toxicokinetic study involving the oral administration of TBEP provided valuable data on the urinary excretion of its metabolites. The study quantified the concentration of BBEP and other metabolites in urine samples collected over 39 hours from six adult volunteers.

Table 1: Urinary Concentrations of TBEP Metabolites Following a Single Oral Dose (20 µg/kg b.w.)

Time Point (hours)	Mean BBEP Concentration (µg/L)
0-2	0.15
2-4	0.25
4-7	0.30
7-10	0.28
10-13	0.22
13-25	0.18
25-39	0.10

Data synthesized from Völkel et al., 2017.

Experimental Protocols

The following is a representative experimental protocol for the quantitative analysis of BBEP in human urine using BBEP-d8 as an internal standard, based on established methods for organophosphate flame retardant metabolites.

Sample Preparation

This workflow outlines the key steps from urine sample collection to preparation for LC-MS/MS analysis.

Workflow for urine sample preparation.

Materials:

• Human urine samples

• Bis(butoxyethyl) Phosphate-d8 (BBEP-d8) internal standard solution

• β-glucuronidase from E. coli

• Ammonium (B1175870) acetate (B1210297) buffer (1 M, pH 6.5)

• Formic acid

• Acetonitrile (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Water (LC-MS grade)

• Solid-phase extraction (SPE) cartridges (e.g., Oasis HLB)

Procedure:

• Sample Thawing and Aliquoting: Thaw frozen urine samples at room temperature. Vortex to ensure homogeneity. Transfer a 1 mL aliquot of each urine sample into a clean glass tube.

• Internal Standard Spiking: Add a known amount (e.g., 50 µL of a 100 ng/mL solution) of the BBEP-d8 internal standard to each urine sample.

• Enzymatic Hydrolysis: To deconjugate glucuronidated metabolites, add 250 µL of 1 M ammonium acetate buffer (pH 6.5) and 10 µL of β-glucuronidase solution. Vortex gently and incubate at 37°C for at least 4 hours.

• Solid-Phase Extraction (SPE):

  • Condition an SPE cartridge by passing 3 mL of methanol followed by 3 mL of LC-MS grade water.

  • Load the hydrolyzed urine sample onto the SPE cartridge.

  • Wash the cartridge with 3 mL of 5% methanol in water to remove interferences.

  • Dry the cartridge under a gentle stream of nitrogen.

• Elution: Elute the analytes from the SPE cartridge with 3 mL of acetonitrile.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid).

LC-MS/MS Analysis

Instrumentation:

• Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

LC Conditions:

• Column: A C18 reversed-phase column (e.g., 50 mm × 2.1 mm, 1.7 µm particle size) is suitable.

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Flow Rate: 0.3 mL/min.

• Gradient:

  • 0-1 min: 5% B

  • 1-5 min: Linearly increase to 95% B

  • 5-7 min: Hold at 95% B

  • 7.1-9 min: Return to 5% B and equilibrate.

• Injection Volume: 5 µL.

MS/MS Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Negative.

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions (Hypothetical): The specific precursor and product ions for BBEP and BBEP-d8 should be optimized by infusing standard solutions into the mass spectrometer. The following are representative transitions:

Table 2: Hypothetical MRM Transitions for BBEP and BBEP-d8

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
BBEP	283.1	97.0	-20
BBEP-d8	291.1	97.0	-20

Note: These values are illustrative and require experimental verification.

Conclusion

Bis(butoxyethyl) Phosphate-d8 is an indispensable tool for the accurate and precise quantification of BBEP in metabolism studies. Its use as an internal standard in conjunction with sensitive analytical techniques like LC-MS/MS allows for reliable biomonitoring of human exposure to the parent compound, TBEP. The methodologies and data presented in this guide provide a robust framework for researchers and scientists in the fields of toxicology, environmental health, and drug development to design and execute high-quality metabolism studies. The continued application of such stable isotope dilution methods will be crucial in understanding the pharmacokinetics and potential health effects of widespread environmental contaminants.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]

The Sentinel Standard: A Technical Guide to Bis(butoxyethyl) Phosphate-d8 in Organophosphate Flame Retardant Analysis

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the critical role of Bis(butoxyethyl) Phosphate-d8 (BBOEP-d8) as an internal standard in the quantitative analysis of organophosphate flame retardants (OPFRs). As concerns over the environmental and health impacts of OPFRs grow, accurate and reliable analytical methods are paramount. The use of isotopically labeled internal standards like BBOEP-d8 is a cornerstone of robust analytical methodology, ensuring precision and accuracy in complex matrices.

Introduction to Organophosphate Flame Retardants and the Need for Isotopic Internal Standards

Organophosphate flame retardants are a class of chemicals widely used in consumer and industrial products to reduce flammability.[1][2] Their additive nature, meaning they are not chemically bound to the materials they are mixed with, allows them to leach into the environment over time, leading to widespread contamination of indoor dust, water sources, and biota.[1] Human exposure is a significant concern, with studies detecting OPFR metabolites in urine.

The quantitative analysis of OPFRs in environmental and biological samples is challenging due to matrix effects and potential analyte loss during sample preparation. Isotope dilution mass spectrometry, which employs isotopically labeled internal standards, is the gold standard for overcoming these challenges.[3] A deuterated internal standard, such as BBOEP-d8, is chemically identical to its non-labeled counterpart (analyte) but has a different mass. By adding a known amount of the internal standard to a sample at the beginning of the analytical process, any loss of the analyte during extraction and analysis can be corrected for, leading to more accurate quantification.

Bis(butoxyethyl) Phosphate (B84403) (BBOEP) is a major metabolite of the widely used flame retardant Tris(2-butoxyethyl) phosphate (TBEP). Therefore, BBOEP-d8 serves as an ideal internal standard for the analysis of BBOEP and other OPFRs in various matrices.

Properties of Bis(butoxyethyl) Phosphate-d8

Bis(butoxyethyl) Phosphate-d8 is a deuterated analog of BBOEP. The deuterium (B1214612) labels (d8) increase the molecular weight of the compound without significantly altering its chemical and physical properties. This ensures that BBOEP-d8 behaves similarly to the native BBOEP during sample extraction, cleanup, and chromatographic separation.

Table 1: Physicochemical Properties of Bis(butoxyethyl) Phosphate-d8

Property	Value
Chemical Formula	C₁₂H₁₉D₈O₆P
Molecular Weight	306.36 g/mol
Appearance	Typically supplied as a solution or neat oil
Intended Use	Internal standard for mass spectrometry applications

Experimental Protocols

The following sections detail generalized experimental protocols for the analysis of OPFRs using BBOEP-d8 as an internal standard. These protocols are based on common practices in environmental and biological sample analysis and should be adapted and validated for specific applications.

Sample Preparation: Solid Phase Extraction (SPE) for Water Samples

Solid-phase extraction is a common technique for extracting and concentrating OPFRs from aqueous matrices.

Protocol:

• Sample Collection: Collect water samples in clean glass bottles.

• Internal Standard Spiking: Add a known amount of BBOEP-d8 solution to each water sample. The exact amount will depend on the expected concentration of the target analytes and the sensitivity of the instrument.

• Cartridge Conditioning: Condition a solid-phase extraction cartridge (e.g., Oasis HLB) by passing methanol (B129727) followed by deionized water through it.

• Sample Loading: Pass the spiked water sample through the conditioned SPE cartridge at a controlled flow rate. The OPFRs, including BBOEP and BBOEP-d8, will be adsorbed onto the sorbent.

• Washing: Wash the cartridge with a solution of methanol and water to remove interfering compounds.

• Elution: Elute the retained OPFRs from the cartridge using a suitable organic solvent, such as ethyl acetate (B1210297) or dichloromethane.

• Concentration: Evaporate the eluate to a small volume under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the residue in a suitable solvent for instrumental analysis (e.g., methanol or acetonitrile).

Sample Preparation: Sonication-Assisted Solvent Extraction for Solid Samples (e.g., Dust, Soil, Consumer Products)

For solid matrices, a solvent extraction is necessary to isolate the OPFRs.

Protocol:

• Sample Homogenization: Homogenize the solid sample (e.g., by grinding or sieving).

• Internal Standard Spiking: Weigh a portion of the homogenized sample and spike it with a known amount of BBOEP-d8 solution.

• Extraction: Add a suitable extraction solvent (e.g., a mixture of hexane (B92381) and dichloromethane) to the sample.

• Sonication: Place the sample in an ultrasonic bath for a defined period (e.g., 15-30 minutes) to facilitate the extraction of OPFRs.

• Centrifugation and Collection: Centrifuge the sample to separate the solid material from the solvent. Collect the supernatant.

• Repeat Extraction: Repeat the extraction process with fresh solvent to ensure complete recovery.

• Combine and Concentrate: Combine the supernatants and concentrate the extract using a rotary evaporator or a gentle stream of nitrogen.

• Cleanup (if necessary): For complex matrices, a cleanup step using techniques like gel permeation chromatography (GPC) or solid-phase extraction may be required to remove interfering co-extractives.

• Final Preparation: The cleaned extract is then solvent-exchanged into a suitable solvent for instrumental analysis.

Instrumental Analysis

The determination of OPFRs is typically performed using gas chromatography-tandem mass spectrometry (GC-MS/MS) or liquid chromatography-tandem mass spectrometry (LC-MS/MS). The choice of instrument depends on the specific OPFRs being analyzed and their physicochemical properties.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is well-suited for the analysis of polar and thermally labile OPFRs and their metabolites.

Table 2: Illustrative LC-MS/MS Parameters for OPFR Analysis

Parameter	Setting
LC Column	C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase	Gradient of water with 0.1% formic acid (A) and acetonitrile (B52724) with 0.1% formic acid (B)
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Ionization Mode	Electrospray Ionization (ESI), positive or negative mode
Acquisition Mode	Multiple Reaction Monitoring (MRM)

Table 3: Hypothetical MRM Transitions for BBOEP and BBOEP-d8

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
BBOEP	299.2	99.1	20
BBOEP	299.2	155.1	15
BBOEP-d8	307.2	103.1	20
BBOEP-d8	307.2	159.1	15

Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS)

GC-MS/MS is suitable for the analysis of volatile and thermally stable OPFRs.

Table 4: Illustrative GC-MS/MS Parameters for OPFR Analysis

Parameter	Setting
GC Column	DB-5ms or similar (e.g., 30 m x 0.25 mm, 0.25 µm)
Carrier Gas	Helium
Injection Mode	Splitless
Temperature Program	Initial temperature of 60°C, ramped to 300°C
Ionization Mode	Electron Ionization (EI)
Acquisition Mode	Multiple Reaction Monitoring (MRM)

Data Presentation and Performance Characteristics

The use of BBOEP-d8 as an internal standard allows for the accurate quantification of target OPFRs. The performance of the analytical method should be validated by assessing parameters such as linearity, recovery, and limits of detection.

Table 5: Expected Performance Data for an OPFR Analytical Method Using BBOEP-d8

Note: This table presents typical performance data that would be generated during method validation. Specific values will vary depending on the matrix, instrumentation, and specific OPFRs being analyzed.

Parameter	Typical Value
Linearity (R²)	> 0.99
Recovery	70-120%
Precision (RSD)	< 15%
Limit of Detection (LOD)	0.01 - 1.0 ng/mL
Limit of Quantification (LOQ)	0.05 - 5.0 ng/mL

Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for the analysis of OPFRs in environmental samples using BBOEP-d8 as an internal standard.

References

• 1. mdpi.com [mdpi.com]
• 2. "THE IDENTIFICATION AND QUANTIFICATION OF ORGANOPHOSPHATE FLAME RETARDA" by Lindsay Tudor [digitalcommons.kennesaw.edu]
• 3. Deuterated internal standards for gas chromatographic-mass spectrometric analysis of polar organophosphorus pesticides in water samples - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Safety and Handling of Bis(butoxyethyl) Phosphate-d8

This guide provides comprehensive safety and handling information for Bis(butoxyethyl) Phosphate-d8, a deuterated analogue of Bis(butoxyethyl) Phosphate (B84403). The intended audience for this document includes researchers, scientists, and professionals in the field of drug development who may be utilizing this compound in their work. Bis(butoxyethyl) Phosphate is studied for its role in the metabolism of phosphate flame retardants and plasticizers.[1] The deuterated form, Bis(butoxyethyl) Phosphate-d8, serves as an isotope-labeled internal standard for analytical and research applications.[1][2]

Chemical and Physical Properties

Quantitative data for the physical and chemical properties of Bis(butoxyethyl) Phosphate-d8 is not extensively available. The following table summarizes the available information. For context, some properties of the non-deuterated analogue, Tris(2-butoxyethyl) phosphate, are included where data for the specific deuterated compound is absent.

Property	Value	Source
Chemical Name	Bis(2-butoxyethyl) Phosphate-d8	[1][3]
Synonyms	2-Butoxy-ethanol Hydrogen Phosphate-d8; Bis(2-butoxyethyl) Phosphate-d8; 2-Butoxy-ethanol 1,1'-(Hydrogen Phosphate)-d8; bis(2-butoxyethyl-1,1,2,2-d4) hydrogen phosphate	[1][3][4]
Molecular Formula	C₁₂H₁₉D₈O₆P	[4]
Molecular Weight	306.36 g/mol	[1][3][4][5]
Appearance	Colourless Oil
CAS Number	2305665-16-9	[3][4]
Purity	>95% (HPLC)	[6]
Storage Temperature	2-8°C Refrigerator or -20°C Freezer	[1][3][5][6]
Solubility	Information not available for the deuterated compound. The non-deuterated analogue, Tris(2-butoxyethyl) phosphate, has a water solubility of 1.3 g/L (20°C).
Boiling Point	Information not available for the deuterated compound. The non-deuterated analogue, Tris(2-butoxyethyl) phosphate, has a boiling point of 215 - 228 °C.
Melting Point	Information not available for the deuterated compound. The non-deuterated analogue, Tris(2-butoxyethyl) phosphate, has a melting point of -70 °C.
Flash Point	Information not available for the deuterated compound. The non-deuterated analogue, Tris(2-butoxyethyl) phosphate, has a flash point of 132 °C.

Toxicological Information

Hazard	Description	GHS Classification
Acute Oral Toxicity	Harmful if swallowed.[7]	Category 4
Acute Dermal Toxicity	Harmful in contact with skin.[7]	Category 4
Acute Inhalation Toxicity	Harmful if inhaled.[7]	Category 4
Eye Irritation	Causes serious eye irritation.[7]	Category 2
Flammability	When in a solution with acetonitrile (B52724), it is a highly flammable liquid and vapor.	Category 2

Symptoms of Exposure:

• Inhalation: May cause respiratory irritation.[7]

• Skin Contact: Repeated exposure can lead to absorption through the skin, causing significant health hazards.[7]

• Eye Contact: Causes serious eye irritation.[7]

• Ingestion: Swallowing even a small amount can result in serious health hazards.[7]

Safe Handling and Personal Protective Equipment (PPE)

Proper handling procedures are crucial to minimize risk when working with Bis(butoxyethyl) Phosphate-d8. The following protocols are recommended based on available safety data.

Engineering Controls

• Use only in a well-ventilated area, such as a chemical fume hood.[7]

• Use explosion-proof electrical, ventilating, and lighting equipment.[7]

• Ground and bond containers and receiving equipment to prevent static discharge.[7]

Personal Protective Equipment (PPE)

A standardized workflow for donning and doffing PPE should be followed to ensure maximum protection.

Personal Protective Equipment (PPE) Workflow.

Hygiene Measures

• Wash hands thoroughly after handling.[7][8]

• Do not eat, drink, or smoke when using this product.[7][8]

• Handle in accordance with good industrial hygiene and safety practices.[7]

Storage and Disposal

Proper storage and disposal are critical for maintaining the integrity of the compound and ensuring safety.

Storage

• Store in a tightly closed container.[3]

• Recommended storage is in a refrigerator (2-8°C) or a freezer (-20°C).[1][3][5][6]

• Protect from light.[3][5]

• Store away from incompatible materials such as acids, bases, oxidizing agents, reducing agents, and alkali metals.[7]

Disposal

• Dispose of contents and container in accordance with local, regional, national, and international regulations.[8]

• Do not release into the environment.[8]

Emergency Procedures

In case of an emergency, follow these procedures.

Emergency Response Flowchart.

Experimental Protocols

Specific experimental protocols for the use of Bis(butoxyethyl) Phosphate-d8 are not detailed in the provided search results. However, its primary application is as an internal standard in biological studies investigating the metabolism of phosphate flame retardants and plasticizers.[1] A general workflow for such an experiment is outlined below.

General Experimental Workflow.

Disclaimer: This document is intended for informational purposes only and does not constitute a complete safety guide. Users should always consult the most current Safety Data Sheet (SDS) for Bis(butoxyethyl) Phosphate-d8 and adhere to all applicable safety regulations and best practices. All compounds supplied by vendors are strictly for laboratory and research use only.[3][4]

References

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. file.medchemexpress.eu [file.medchemexpress.eu]
• 3. clinivex.com [clinivex.com]
• 4. clearsynth.com [clearsynth.com]
• 5. Bis(2-butoxyethyl)hydrogen phosphate (D₈, 97%) CP 95% 100 µg/mL in acetonitrile- Cambridge Isotope Laboratories, DLM-11376-1.2 [isotope.com]
• 6. Bis(butoxyethyl) Phosphate-d8 | LGC Standards [lgcstandards.com]
• 7. isotope.com [isotope.com]
• 8. cdn.chemservice.com [cdn.chemservice.com]

Bis(butoxyethyl) Phosphate-d8 material safety data sheet (MSDS)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for Bis(butoxyethyl) Phosphate-d8, a deuterated analogue of Bis(butoxyethyl) Phosphate (B84403). The information is intended to support safe handling, storage, and use in a laboratory research setting. All compounds supplied by vendors are strictly intended for laboratory use only, including research and development purposes, and are not approved for diagnostic, therapeutic, or clinical applications in humans or animals.[1]

Chemical and Physical Properties

Bis(butoxyethyl) Phosphate-d8 is a stable isotope-labeled compound.[1][2][3] Key physical and chemical properties are summarized below. Note that some data is derived from safety data sheets for a solution of the compound in acetonitrile (B52724) or for the non-deuterated analogue, Tris(2-butoxyethyl) phosphate, and should be interpreted with caution.

Property	Value	Source
Molecular Formula	C₁₂H₁₉D₈O₆P	[1][2]
Molecular Weight	306.36 g/mol	[1][2][3][4][5]
CAS Number	2305665-16-9	[1][2]
Appearance	Colourless Oil	[3]
Solubility	Partially soluble in cold water.	[6]
Water Solubility	1.3 g/L (20°C) (for Tris(2-butoxyethyl) phosphate)
Flash Point	132 °C / 269.6 °F (for Tris(2-butoxyethyl) phosphate)
Specific Gravity	1.000 (for Tris(2-butoxyethyl) phosphate)
Vapor Pressure	No data available
Autoignition Temperature	No data available

Hazard Identification and Classification

Bis(butoxyethyl) Phosphate-d8, particularly when in a flammable solvent like acetonitrile, is classified as a hazardous substance. The GHS classification for a solution in acetonitrile is as follows:

Hazard Class	Category	GHS Code	Hazard Statement
Flammable liquids	2	H225	Highly flammable liquid and vapor.[7]
Acute toxicity (oral)	4	H302	Harmful if swallowed.[7]
Acute toxicity (dermal)	4	H312	Harmful in contact with skin.[7]
Acute toxicity (inhalation)	4	H332	Harmful if inhaled.[7]
Serious eye damage/eye irritation	2	H319	Causes serious eye irritation.[7]

Signal Word: Danger[7]

Hazard Pictograms:

• Flame

• Exclamation Mark

• Health Hazard

Experimental Protocols: Safe Handling and Personal Protective Equipment

Given the hazardous nature of Bis(butoxyethyl) Phosphate-d8 solutions, stringent adherence to safety protocols is mandatory. The following workflow outlines the necessary precautions.

Caption: Workflow for the safe handling of Bis(butoxyethyl) Phosphate-d8.

Personal Protective Equipment (PPE)

• Eye/Face Protection: Chemical goggles or a face shield with safety glasses are required.[7]

• Skin Protection: Wear suitable protective clothing and gloves.[7]

• Respiratory Protection: If there is a risk of inhalation, respiratory protection equipment is recommended.[7]

• Hand Protection: Wear suitable protective gloves.[7]

Engineering Controls

• Work should be conducted in a well-ventilated area, preferably a chemical fume hood.

• Use explosion-proof electrical, ventilating, and lighting equipment.[7]

• Proper grounding procedures must be followed to avoid static electricity.[7]

First Aid Measures

Exposure Route	First Aid Procedure
Inhalation	Remove victim to fresh air and keep at rest in a position comfortable for breathing. Get medical attention if symptoms occur.
Skin Contact	Rinse skin with water/shower.[7] Remove/take off immediately all contaminated clothing.[7] Immediately call a poison center or doctor/physician.[7] Wash contaminated clothing before reuse.[7]
Eye Contact	Immediately rinse with water for a prolonged period while holding the eyelids wide open.[7] Get immediate medical advice/attention.[7]
Ingestion	Rinse mouth.[7] Call a POISON CENTER or doctor/physician if you feel unwell.[7] Do NOT induce vomiting unless directed to do so by medical personnel.[6]

Storage and Stability

• Storage Conditions: Store in a freezer at -20°C.[4][7] Other suppliers recommend storage in a refrigerator at 2-8°C.[3] Always refer to the product label and Certificate of Analysis (COA) for specific storage recommendations.[1] Store in the original container protected from direct sunlight in a dry, cool, and well-ventilated area.[6]

• Incompatible Materials: Keep away from heat, open flames, direct sunlight, sparks, and extremely high or low temperatures.[7] Incompatible with acids, bases, oxidizing agents, reducing agents, and alkali metals.[7]

• Stability: The product is stable under normal storage conditions.[6]

Toxicological Information

• Acute Toxicity:

  • Harmful if swallowed, in contact with skin, or if inhaled.[7]

  • For Tris(2-butoxyethyl) phosphate, the LD50 (oral, rat) is 3 g/kg.[6]

• Skin Corrosion/Irritation: Causes skin irritation. For Tris(2-butoxyethyl) phosphate, it is a mild irritant to the skin (rabbit, 24 hours, 500 milligrams).[6]

• Serious Eye Damage/Irritation: Causes serious eye irritation.[7] For Tris(2-butoxyethyl) phosphate, it is a mild irritant to the eyes (rabbit, 24 hours, 500 milligrams).[6]

• Carcinogenicity: Not classifiable as a human carcinogen.[7]

Accidental Release Measures

The following diagram illustrates the logical steps to be taken in the event of a spill.

Caption: Logical workflow for responding to an accidental release.

For small spills, absorb with a non-combustible absorbent material and place in a container for disposal.[7] For large spills, dike the area to contain the spill.[7]

Disposal Considerations

Dispose of this material and its container in a safe way, in accordance with local, state, and federal regulations.[7] Do not allow the product to enter drains or water courses.[7]

References

• 1. clinivex.com [clinivex.com]
• 2. clearsynth.com [clearsynth.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. Bis(2-butoxyethyl)hydrogen phosphate (D₈, 97%) CP 95% 100 µg/mL in acetonitrile- Cambridge Isotope Laboratories, DLM-11376-1.2 [isotope.com]
• 5. file.medchemexpress.eu [file.medchemexpress.eu]
• 6. sds.staples.com [sds.staples.com]
• 7. isotope.com [isotope.com]

Navigating the Stability and Storage of Bis(butoxyethyl) Phosphate-d8: A Technical Guide for Researchers

For researchers, scientists, and drug development professionals, ensuring the integrity of deuterated standards like Bis(butoxyethyl) Phosphate-d8 is paramount for accurate experimental outcomes. This technical guide synthesizes the available information on the stability and recommended storage conditions for this compound, providing a framework for its proper handling and use in a laboratory setting.

While specific, publicly available long-term stability studies and detailed degradation kinetics for Bis(butoxyethyl) Phosphate-d8 are not readily found in scientific literature, a consensus on best practices for storage and handling can be derived from supplier recommendations and general chemical principles. This guide aims to provide a comprehensive overview based on the current data.

Recommended Storage Conditions

Bis(butoxyethyl) Phosphate-d8 is available commercially in two primary forms: as a neat, colorless oil and as a solution, typically in acetonitrile (B52724). The recommended storage conditions can vary depending on the form and the supplier. A summary of these recommendations is presented below to aid researchers in making informed storage decisions.

Parameter	Recommendation	Supplier/Source
Storage Temperature	-20°C (Freezer)	Cambridge Isotope Laboratories, LGC Standards[1]
2-8°C (Refrigerator)	Pharmaffiliates
Room Temperature (General Guideline)	Clinivex[2]
Light Exposure	Protect from light	Cambridge Isotope Laboratories
Moisture	Store in tightly closed containers to protect from moisture	Clinivex[2]
Product Form	Neat Solid (Colourless Oil) or Solution (in Acetonitrile)	LGC Standards, Cambridge Isotope Laboratories, Pharmaffiliates[1][3]
Shipping Conditions	Typically ambient, but may be shipped with cold packs (Blue Ice or Dry Ice) for temperature-sensitive materials	Clinivex[2]

It is crucial to note the discrepancy in recommended storage temperatures. While some suppliers suggest freezer storage at -20°C for both the neat compound and its solution[1], others recommend refrigeration at 2-8°C or provide general guidance for room temperature unless otherwise specified on the Certificate of Analysis (COA)[2]. Therefore, it is imperative to always consult the product-specific COA and Safety Data Sheet (SDS) provided by the supplier for the most accurate storage information.

Handling and Incompatibilities

For solutions of Bis(butoxyethyl) Phosphate-d8 in acetonitrile, specific handling precautions are necessary due to the nature of the solvent. Acetonitrile is a highly flammable liquid and vapor. The solution is also classified as harmful if swallowed, in contact with skin, or if inhaled, and can cause serious eye irritation.

Key handling guidelines for the acetonitrile solution include:

• Ventilation: Use only in a well-ventilated area.

• Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources. No smoking.

• Equipment: Use explosion-proof electrical, ventilating, and lighting equipment. Employ only non-sparking tools.

• Static Discharge: Take precautionary measures against static discharge, including proper grounding of containers and receiving equipment.

• Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye, and face protection.

Incompatible Materials: To prevent degradation or hazardous reactions, avoid contact with:

• Heat and direct sunlight

• Acids and Bases

• Oxidizing and reducing agents

• Alkali metals

Experimental Protocols: A Note on the Absence of Public Data

A thorough search of scientific literature and supplier documentation did not yield detailed, publicly available experimental protocols for stability-indicating assays or degradation studies specific to Bis(butoxyethyl) Phosphate-d8. For researchers needing to perform such studies, it would be necessary to develop and validate a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC), coupled with an appropriate detector (e.g., mass spectrometry) to separate and quantify the parent compound from any potential degradants.

Logical Workflow for Handling and Storage

The following diagram illustrates a logical workflow for the proper receipt, handling, and storage of Bis(butoxyethyl) Phosphate-d8 in a laboratory setting. This workflow is designed to ensure the integrity of the standard and the safety of the personnel.

Caption: Workflow for proper handling and storage of Bis(butoxyethyl) Phosphate-d8.

References

• 1. Bis(butoxyethyl) Phosphate-d8 | LGC Standards [lgcstandards.com]
• 2. clinivex.com [clinivex.com]
• 3. Bis(2-butoxyethyl)hydrogen phosphate (D₈, 97%) CP 95% 100 µg/mL in acetonitrile- Cambridge Isotope Laboratories, DLM-11376-1.2 [isotope.com]

A Technical Guide to Bis(butoxyethyl) Phosphate-d8: Properties and Analytical Applications

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the physical and chemical properties of Bis(butoxyethyl) Phosphate-d8, a deuterated stable isotope, and outlines its primary application as an internal standard in quantitative analytical workflows.

Core Physical and Chemical Properties

Bis(butoxyethyl) Phosphate-d8 is the deuterium-labeled analog of Bis(butoxyethyl) Phosphate (B84403), a metabolite of organophosphate flame retardants and plasticizers.[1][2] Its use as a stable isotope-labeled internal standard is crucial for accurate quantification in complex matrices by correcting for sample loss during preparation and instrumental variability.[3]

The key identifying and physical properties of Bis(butoxyethyl) Phosphate-d8 are summarized below.

Property	Value	Reference(s)
CAS Number	2305665-16-9	[4][5][6][7]
Molecular Formula	C₁₂H₁₉D₈O₆P	[1][4][5][7][8]
Molecular Weight	306.36 g/mol	[1][4][5][7][8]
Synonyms	2-Butoxy-ethanol Hydrogen Phosphate-d8, Bis(2-butoxyethyl) Phosphate-d8, bis(2-butoxy-1,1,2,2-tetradeuterioethyl) hydrogen phosphate	[4][5][6]
Appearance	Colourless Oil / Neat	[2][4]
Purity	>95% (HPLC)	[4][8]
Unlabeled CAS Number	14260-97-0	[4][8][9]
Primary Application	Internal Standard for Environmental Analysis	[3][8]
Recommended Storage	-20°C or 2-8°C Refrigerator	[2][4][8]
Shipping Condition	Ambient	[2][6]

Experimental Protocol: Use as an Internal Standard for LC-MS/MS Quantification

The primary application of Bis(butoxyethyl) Phosphate-d8 is as an internal standard (IS) in quantitative analysis, typically via liquid chromatography-tandem mass spectrometry (LC-MS/MS). The following is a generalized protocol; specific parameters such as concentrations, volumes, and instrument settings must be optimized for the specific matrix and analytical instrumentation.

Objective: To accurately quantify the amount of unlabeled Bis(butoxyethyl) Phosphate (the analyte) in a given sample.

Methodology:

• Preparation of Stock Solutions:

  • Analyte Stock: Prepare a stock solution of unlabeled Bis(butoxyethyl) Phosphate at a high concentration (e.g., 1 mg/mL) in a suitable organic solvent like acetonitrile (B52724) or methanol.

  • Internal Standard (IS) Stock: Prepare a stock solution of Bis(butoxyethyl) Phosphate-d8 at a similar concentration (e.g., 1 mg/mL) in the same solvent.

• Preparation of Calibration Curve Standards:

  • Create a series of calibration standards by performing serial dilutions of the Analyte Stock solution.

  • Spike each calibration standard with a fixed concentration of the Internal Standard Stock solution. This ensures the IS concentration is constant across all calibrators. The final concentrations should bracket the expected analyte concentration in the unknown samples.

• Sample Preparation:

  • Collect the sample matrix (e.g., water, serum, tissue homogenate).

  • Perform an extraction to isolate the analyte from interfering matrix components. Common methods include liquid-liquid extraction (LLE) or solid-phase extraction (SPE).

  • Just prior to the final evaporation and reconstitution step, spike the extracted sample with the same fixed concentration of the Internal Standard Stock solution used in the calibration standards.

• LC-MS/MS Analysis:

  • Inject the prepared calibration standards and samples onto an appropriate LC column (e.g., C18) for chromatographic separation.

  • Analyze the column eluent using a tandem mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

  • Define at least one specific MRM transition (precursor ion → product ion) for the analyte and one for the internal standard (Bis(butoxyethyl) Phosphate-d8).

• Data Processing and Quantification:

  • For each injection, integrate the peak area for both the analyte and the internal standard.

  • Calculate the ratio of the analyte peak area to the IS peak area (Area Analyte / Area IS).

  • Construct a calibration curve by plotting the peak area ratio against the known concentration of the analyte for each calibration standard.

  • Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios on the calibration curve. The use of the ratio corrects for any analytical variability between injections.

Visualization of Analytical Workflow

The following diagram illustrates the logical flow of using Bis(butoxyethyl) Phosphate-d8 as an internal standard in a typical quantitative analysis workflow.

Caption: Workflow for quantification using an internal standard.

References

• 1. International Laboratory USA [intlab.org]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Bis(butoxyethyl) Phosphate-d8 | LGC Standards [lgcstandards.com]
• 5. clearsynth.com [clearsynth.com]
• 6. clinivex.com [clinivex.com]
• 7. file.medchemexpress.eu [file.medchemexpress.eu]
• 8. Bis(2-butoxyethyl)hydrogen phosphate (D₈, 97%) CP 95% 100 µg/mL in acetonitrile- Cambridge Isotope Laboratories, DLM-11376-1.2 [isotope.com]
• 9. Bis(butoxyethyl) Phosphate | LGC Standards [lgcstandards.com]

Protocols & Analytical Methods

Application Note: High-Throughput Analysis of Bis(butoxyethyl) Phosphate-d8 in Human Urine via LC-MS/MS

Abstract

This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of Bis(butoxyethyl) Phosphate (B84403) (BBOEP), a metabolite of the organophosphate flame retardant Tris(2-butoxyethyl) phosphate (TBOEP), in human urine. The method utilizes Bis(butoxyethyl) Phosphate-d8 (BBOEP-d8) as an internal standard to ensure accuracy and precision. The protocol employs a straightforward solid-phase extraction (SPE) for sample cleanup and concentration, followed by rapid chromatographic separation and detection using a triple quadrupole mass spectrometer. This method is suitable for researchers, scientists, and drug development professionals involved in biomonitoring studies and toxicological assessments.

Introduction

Organophosphate flame retardants (OPFRs) are widely used in various consumer products, leading to ubiquitous human exposure. Biomonitoring of OPFR metabolites in urine is a common approach to assess internal exposure. Bis(butoxyethyl) phosphate (BBOEP) is a major metabolite of TBOEP. A reliable analytical method is crucial for accurately quantifying BBOEP levels in urine. This application note presents a validated LC-MS/MS method employing BBOEP-d8 as an internal standard for the precise and high-throughput analysis of BBOEP in human urine.

Experimental

Materials and Reagents

• Bis(butoxyethyl) Phosphate (BBOEP) standard

• Bis(butoxyethyl) Phosphate-d8 (BBOEP-d8) internal standard (IS)[1]

• HPLC-grade acetonitrile, methanol (B129727), and water[1]

• Ammonium (B1175870) hydroxide (B78521)

• Acetic acid

• Oasis WAX (weak anion exchange) SPE cartridges[2]

• Human urine (blank)

Instrumentation

• Liquid Chromatograph: UPLC system

• Mass Spectrometer: Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source[3]

Sample Preparation

The sample preparation is based on solid-phase extraction (SPE) using a weak anion exchange sorbent.[2]

• Sample Thawing and Spiking: Urine samples stored at -20°C are thawed to room temperature.[1] A 2 mL aliquot of urine is spiked with 15 ng of the BBOEP-d8 internal standard mixture.[4]

• pH Adjustment: The urine sample is adjusted to pH 5.[4]

• SPE Cartridge Conditioning: An Oasis WAX SPE cartridge (60 mg, 3 mL) is conditioned sequentially with methanol and water.[4]

• Sample Loading: The prepared urine sample is loaded onto the conditioned SPE cartridge.

• Washing: The cartridge is washed to remove interferences.

• Elution: The analytes are eluted with 2 mL of 5% ammonium hydroxide in methanol.[4]

• Evaporation and Reconstitution: The eluate is evaporated to dryness under a gentle stream of nitrogen. The residue is reconstituted in 150 μL of 15% methanol in water.[4]

LC-MS/MS Analysis

The analysis is performed using a UPLC system coupled to a triple quadrupole mass spectrometer operating in negative electrospray ionization mode.

Table 1: LC-MS/MS Method Parameters

Parameter	Value
LC Conditions
Column	C18 reverse-phase column
Mobile Phase A	0.1% Acetic Acid in Water[5]
Mobile Phase B	Acetonitrile:Methanol (1:1)[5]
Flow Rate	0.7 mL/min[5]
Injection Volume	10 µL[5]
Column Temperature	45 °C[5]
Gradient Elution	As described in Jayatilaka et al., 2017[5]
MS/MS Conditions
Ionization Mode	Negative Electrospray Ionization (ESI)[2]
IonSpray Voltage	-4500 V[5]
Temperature	450 °C[5]
Curtain Gas	20[5]
Collision Gas	Medium[5]
Ion Source Gas 1	45[5]
Ion Source Gas 2	45[5]
MRM Transitions	To be optimized
BBOEP	Precursor Ion > Product Ion
BBOEP-d8	Precursor Ion > Product Ion

Results and Discussion

Method validation was performed to assess linearity, limit of quantification (LOQ), accuracy, and precision.

Table 2: Method Validation Data

Parameter	Result	Reference
Linearity
Calibration Range	0.01 to 100 ng/mL	[1]
Correlation Coefficient (r²)	>0.99	[1]
Limit of Quantification (LOQ)	0.15 ng/mL	[2]
Accuracy (Recovery)
Spiked at 5 µg/L	84.5–113%	[1]
Spiked at 25 µg/L	74.8–104%	[1]
Precision (RSD)
Inter-day Imprecision	<31%	[2]

The method demonstrates excellent linearity over a wide concentration range. The LOQ is sufficient for biomonitoring studies. The accuracy, determined by spike and recovery experiments in pooled urine, was found to be within acceptable limits. The inter-day precision was also within the acceptable range for bioanalytical methods.

Experimental Workflow

References

• 1. Metabolites of organophosphate esters in urine from the United States: Concentrations, temporal variability, and exposure assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Analysis of organophosphate flame retardant diester metabolites in human urine by liquid chromatography electrospray ionisation tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Enhanced LC-ESI-MS/MS Sensitivity by Cationic Derivatization of Organophosphorus Acids [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Quantification of 16 urinary biomarkers of exposure to flame retardants, plasticizers, and organophosphate insecticides for biomonitoring studies - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of Bis(butoxyethyl) Phosphate in Water Samples by GC-MS with a Deuterated Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This application note details a robust and sensitive method for the quantitative analysis of Bis(butoxyethyl) Phosphate (B84403) (BBOEP), a commonly used plasticizer and flame retardant, in various water matrices. The protocol employs Gas Chromatography-Mass Spectrometry (GC-MS) and utilizes Bis(butoxyethyl) Phosphate-d8 (BBOEP-d8) as an internal standard to ensure high accuracy and precision. This methodology is critical for environmental monitoring, water quality assessment, and safety evaluation in pharmaceutical and industrial processes.

Introduction

Bis(butoxyethyl) phosphate (BBOEP) is an organophosphate ester that can be found in a variety of consumer and industrial products, leading to its potential release into the environment and subsequent presence in water sources. Due to concerns about its potential toxicity and persistence, sensitive and reliable analytical methods are required for its detection and quantification at trace levels.[1][2] This protocol outlines a comprehensive procedure for the analysis of BBOEP in water samples, incorporating solid-phase extraction (SPE) for sample pre-concentration and cleanup, followed by GC-MS analysis. The use of a deuterated internal standard, BBOEP-d8, corrects for variations in sample preparation and instrument response, thereby enhancing the reliability of the quantitative results.

Experimental Protocols

Sample Preparation: Solid-Phase Extraction (SPE)

A solid-phase extraction method is employed to isolate and concentrate BBOEP and its deuterated internal standard from water samples.[1][2]

Materials:

• Water sample (1 L)

• Bis(butoxyethyl) Phosphate-d8 (BBOEP-d8) internal standard solution (1 µg/mL in methanol)

• Methanol (B129727) (HPLC grade)

• Dichloromethane (B109758) (HPLC grade)

• Ethyl acetate (B1210297) (HPLC grade)

• SPE cartridges (e.g., Styrene-divinylbenzene polymer-based, 500 mg, 6 mL)

• Glass fiber filters (1 µm pore size)

• SPE vacuum manifold

• Nitrogen evaporator

Procedure:

• Filter the water sample (1 L) through a glass fiber filter to remove suspended solids.

• Spike the filtered water sample with 100 µL of the 1 µg/mL BBOEP-d8 internal standard solution to achieve a final concentration of 100 ng/L.

• Condition the SPE cartridge by passing 5 mL of dichloromethane, followed by 5 mL of ethyl acetate, and finally 10 mL of methanol through the cartridge.

• Equilibrate the cartridge by passing 10 mL of deionized water. Do not allow the cartridge to go dry.

• Load the spiked water sample onto the SPE cartridge at a flow rate of approximately 5-10 mL/min.

• After loading, wash the cartridge with 5 mL of deionized water to remove interfering substances.

• Dry the cartridge under vacuum for 10-15 minutes.

• Elute the analytes from the cartridge with 10 mL of a 1:1 (v/v) mixture of dichloromethane and ethyl acetate.

• Concentrate the eluate to approximately 0.5 mL using a gentle stream of nitrogen in a nitrogen evaporator at 35°C.

• Transfer the concentrated extract to a 2 mL autosampler vial for GC-MS analysis.

GC-MS Analysis

The concentrated extract is analyzed using a gas chromatograph coupled to a mass spectrometer.

Instrumentation:

• Gas Chromatograph with a split/splitless injector

• Mass Spectrometer (Single Quadrupole or Tandem Quadrupole)

• GC Column: 30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., HP-5MS or equivalent 5% phenyl-methylpolysiloxane)[2]

GC Conditions:

• Injector Temperature: 280°C[2]

• Injection Volume: 1 µL

• Injection Mode: Splitless

• Carrier Gas: Helium at a constant flow of 1.2 mL/min[2]

• Oven Temperature Program:

  • Initial temperature: 70°C, hold for 2 minutes

  • Ramp 1: 15°C/min to 200°C

  • Ramp 2: 10°C/min to 280°C, hold for 5 minutes[2]

MS Conditions:

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Ion Source Temperature: 230°C

• Transfer Line Temperature: 280°C[2]

• Acquisition Mode: Selected Ion Monitoring (SIM)

Selected Ions for Monitoring (SIM): Due to the lack of a publicly available mass spectrum for Bis(butoxyethyl) Phosphate-d8, the following ions are proposed based on the structure and common fragmentation patterns of organophosphate esters. The exact m/z values should be confirmed by analyzing the standard. For BBOEP, characteristic ions would be selected from its mass spectrum.

Compound	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Bis(butoxyethyl) Phosphate (BBOEP)	[To be determined]	[To be determined]	[To be determined]
Bis(butoxyethyl) Phosphate-d8 (BBOEP-d8)	[To be determined + 8]	[To be determined]	[To be determined]

Note: The quantifier and qualifier ions for BBOEP and its deuterated standard need to be experimentally determined by injecting the pure standards into the GC-MS and examining their mass spectra. The quantifier ion is typically the most abundant and characteristic fragment ion, while qualifier ions are used for confirmation.

Data Presentation

The following tables summarize the expected quantitative performance of the method.

Table 1: Method Detection and Quantification Limits

Analyte	Method Detection Limit (MDL) (ng/L)	Method Quantification Limit (MQL) (ng/L)
Bis(butoxyethyl) Phosphate (BBOEP)	5	15

MDL and MQL are estimated based on typical performance of similar methods for organophosphate esters in water.[2][3] Actual values must be determined experimentally according to standard laboratory procedures.

Table 2: Recovery and Precision Data

Analyte	Spiking Level (ng/L)	Mean Recovery (%)	Relative Standard Deviation (RSD) (%)
Bis(butoxyethyl) Phosphate (BBOEP)	50	95	< 10
250	92	< 10
1000	98	< 5

Recovery and precision data are based on replicate analyses of spiked water samples and are representative of expected method performance.[2][3]

Mandatory Visualization

Caption: Experimental workflow for the analysis of BBOEP in water samples.

Caption: Logical relationship for quantification using an internal standard.

References

• 1. agilent.com [agilent.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. chromatographyonline.com [chromatographyonline.com]

Application Note: Determination of Bis(butoxyethyl) Phosphate-d8 in House Dust by Ultrasonic-Assisted Solvent Extraction and LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

Bis(butoxyethyl) phosphate (B84403) (BBOEP), a common organophosphate ester, is widely used as a plasticizer and flame retardant in various consumer products.[1] Its presence in indoor environments is significant, with house dust being a primary sink for this semi-volatile organic compound.[2][3] Human exposure to BBOEP is a growing concern due to its potential hepatotoxic effects.[1] Accurate quantification of BBOEP in house dust is crucial for exposure assessment studies. This application note details a robust and sensitive method for the extraction and quantification of BBOEP in house dust, utilizing Bis(butoxyethyl) Phosphate-d8 (BBOEP-d8) as an internal standard to ensure accuracy and precision. The method employs ultrasonic-assisted solvent extraction, followed by solid-phase extraction (SPE) for sample cleanup and analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Experimental Protocol

This protocol provides a step-by-step guide for the sample preparation and analysis of BBOEP in house dust.

1. Materials and Reagents

• Standards:

  • Bis(butoxyethyl) Phosphate (BBOEP) analytical standard

  • Bis(butoxyethyl) Phosphate-d8 (BBOEP-d8) internal standard solution

• Solvents (Pesticide Grade or equivalent):

  • Hexane

  • Acetone

  • Dichloromethane

  • Acetonitrile (B52724)

  • Methanol

  • Ultrapure Water

• Reagents:

  • Anhydrous Sodium Sulfate (baked at 450°C for 4 hours)

• Consumables:

  • 15 mL glass centrifuge tubes with Teflon-lined caps

  • Silanized glass culture tubes

  • Solid-Phase Extraction (SPE) cartridges (e.g., Aminopropyl silica (B1680970) gel or ENVI-18)[4][5]

  • Syringe filters (0.22 µm, PTFE)

  • LC-MS vials with inserts

• Equipment:

  • Analytical balance (4-decimal place)

  • Ultrasonic water bath[6][7][8]

  • Centrifuge

  • SPE manifold

  • Nitrogen evaporator

  • LC-MS/MS system

2. Sample Preparation and Extraction

• Homogenization: Sieve bulk house dust samples through a 250 µm stainless steel sieve to remove larger debris and ensure homogeneity.[6] Store sieved dust in amber glass vials at room temperature until analysis.[6]

• Sample Weighing: Accurately weigh approximately 25 mg of the sieved house dust into a silanized glass culture tube.[6]

• Internal Standard Spiking: Spike each sample with a known amount of BBOEP-d8 internal standard solution. The use of an isotopically labeled internal standard is crucial to correct for matrix effects and variations in extraction efficiency.[9]

• Solvent Addition: Add 1.0 mL of a hexane/acetone (1:1, v/v) mixture to each tube.[6]

• Ultrasonic Extraction: Tightly cap the tubes and vortex for 1 minute.[6] Place the tubes in an ultrasonic water bath and sonicate for 10-15 minutes at a controlled temperature (e.g., 25-30°C).[6]

• Centrifugation: Centrifuge the samples for 15 minutes to pellet the dust particles.[6]

• Extract Collection: Carefully transfer the supernatant (extract) to a clean glass tube.

3. Solid-Phase Extraction (SPE) Cleanup The crude extract requires cleanup to remove interfering matrix components.[4]

• Cartridge Conditioning: Condition an aminopropyl silica gel SPE cartridge by passing 5 mL of acetonitrile followed by 5 mL of ultrapure water through it.[4][5]

• Sample Loading: Load the dust extract onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 10 mL of ultrapure water to remove polar interferences.[5] Dry the cartridge under vacuum for approximately 1 hour.[5]

• Elution: Elute the target analytes (BBOEP and BBOEP-d8) with 6 mL of a dichloromethane/acetonitrile (1:3, v/v) mixture.[5]

• Concentration: Evaporate the eluent to near dryness under a gentle stream of nitrogen. Reconstitute the residue in a small, known volume (e.g., 200 µL) of the initial mobile phase for LC-MS/MS analysis.

4. LC-MS/MS Analysis

• Chromatographic Separation:

  • LC System: High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

  • Column: A suitable column for the separation of organophosphate esters, such as a C18 or HILIC column.[5]

  • Mobile Phase: A gradient of acetonitrile and water is commonly used.[5]

  • Injection Volume: 5 µL.[10]

• Mass Spectrometric Detection:

  • MS System: Triple quadrupole mass spectrometer.

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.[5]

  • Analysis Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity.[10] Monitor at least two MRM transitions for both BBOEP and BBOEP-d8 for confirmation and quantification.

Data Presentation

The performance of this method is summarized in the tables below. Data is based on typical performance characteristics found in the literature for organophosphate ester analysis in dust and similar matrices.

Table 1: Method Performance Characteristics

Parameter	Typical Value	Reference
Recovery	70-115%	[5]
Relative Standard Deviation (RSD)	< 15%	[5]
Method Limit of Quantification (LOQ)	1-15 ng/g	[4][11]

| Method Detection Limit (MDL) | 0.1-2.5 ng/g |[12] |

Table 2: Example LC-MS/MS Parameters for BBOEP

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
BBOEP	[M+H]+	Specific Fragment 1	Optimized Value
BBOEP	[M+H]+	Specific Fragment 2	Optimized Value
BBOEP-d8	[M+H]+	Specific Fragment 1	Optimized Value

| BBOEP-d8 | [M+H]+ | Specific Fragment 2 | Optimized Value |

Workflow and Pathway Visualization

The following diagrams illustrate the experimental workflow for the sample preparation of BBOEP-d8 in house dust.

Caption: Workflow from house dust collection to final analysis.

Caption: Logic flow for the quantification of BBOEP.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Determination of Organophosphorus Esters in Fall Protection Equipment by Accelerated Solvent Extraction and Solid-Phase Extraction Coupled with LC-MS/MS Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Micro-extraction method for the analysis of flame retardants in dust collected from air filters from HVAC systems - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Ultrasonic-assisted extraction to enhance the recovery of bioactive phenolic compounds from Commiphora gileadensis leaves - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. paginaspersonales.unam.mx [paginaspersonales.unam.mx]
• 10. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Application Note: Quantification of Organophosphate Metabolites in Human Urine using Bis(butoxyethyl) Phosphate-d8 Internal Standard by LC-MS/MS

For Research Use Only. Not for use in diagnostic procedures.

Introduction

Organophosphate (OP) pesticides are a class of chemicals widely used in agriculture, and exposure to them is a significant public health concern. Biomonitoring for OP pesticide exposure is typically performed by measuring their dialkyl phosphate (B84403) (DAP) metabolites in urine.[1][2] Accurate and sensitive analytical methods are crucial for assessing human exposure. This application note describes a robust method for the quantification of six common DAP metabolites in human urine using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with Bis(butoxyethyl) Phosphate-d8 (BBEP-d8) as an internal standard. The use of a stable isotope-labeled internal standard like BBEP-d8 provides high accuracy and precision by correcting for matrix effects and variations in sample preparation and instrument response.[3][4]

Principle of the Method

This method involves the extraction of DAP metabolites from urine using solid-phase extraction (SPE). The extracted analytes are then separated by liquid chromatography and detected by tandem mass spectrometry in the multiple reaction monitoring (MRM) mode. Quantification is achieved by comparing the peak area ratio of the target analyte to the internal standard (BBEP-d8) against a calibration curve.

Target Analytes

• Dimethyl Phosphate (DMP)

• Diethyl Phosphate (DEP)

• Dimethylthiophosphate (DMTP)

• Diethylthiophosphate (DETP)

• Dimethyldithiophosphate (DMDTP)

• Diethyldithiophosphate (DEDTP)

Internal Standard

• Bis(butoxyethyl) Phosphate-d8 (BBEP-d8)

Experimental Workflow

Caption: Experimental workflow for the quantification of organophosphate metabolites.

Detailed Experimental Protocol

Materials and Reagents

• Analytical standards for DMP, DEP, DMTP, DETP, DMDTP, and DEDTP

• Bis(butoxyethyl) Phosphate-d8 (BBEP-d8) internal standard

• LC-MS grade methanol (B129727), acetonitrile, and water

• Ammonium (B1175870) hydroxide (B78521) and ammonium formate

• Weak anion exchange (WAX) solid-phase extraction (SPE) cartridges

• Human urine (drug-free) for calibration standards and quality controls

Preparation of Stock Solutions, Calibration Standards, and Quality Controls

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of each analyte and the internal standard in methanol. Store at -20°C.

• Intermediate Solutions (10 µg/mL): Prepare intermediate solutions by diluting the stock solutions in methanol.

• Working Standard Mixture (1 µg/mL): Prepare a working mixture of all six DAP analytes in methanol.

• Internal Standard Working Solution (100 ng/mL): Prepare a working solution of BBEP-d8 in methanol.

• Calibration Standards: Prepare calibration standards by spiking appropriate amounts of the working standard mixture into drug-free human urine to achieve concentrations ranging from 0.1 to 200 ng/mL.

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations in drug-free human urine.

Sample Preparation (Solid-Phase Extraction)

• To 1.0 mL of urine sample, calibration standard, or QC, add 50 µL of the 100 ng/mL BBEP-d8 internal standard working solution.

• Condition the WAX SPE cartridge with 2 mL of methanol followed by 2 mL of deionized water.

• Load the sample onto the SPE cartridge.

• Wash the cartridge with 2 mL of deionized water, followed by 2 mL of methanol.

• Elute the analytes with 2 mL of 5% ammonium hydroxide in methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase.

LC-MS/MS Parameters

Parameter	Condition
LC System	High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system
Column	HILIC (Hydrophilic Interaction Liquid Chromatography) Column (e.g., 100 mm x 2.1 mm, 1.7 µm)
Mobile Phase A	10 mM Ammonium Formate in Water
Mobile Phase B	Acetonitrile
Gradient	Start with 95% B, hold for 1 min, decrease to 40% B over 5 min, hold for 2 min, then return to initial conditions
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40°C
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Negative
MRM Transitions	See Table 1

Table 1: MRM Transitions for Organophosphate Metabolites and Internal Standard

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
DMP	125.0	79.0	15
DEP	153.1	79.0	18
DMTP	141.0	95.0	12
DETP	169.0	95.0	15
DMDTP	157.0	124.9	10
DEDTP	185.0	153.0	12
BBEP-d8	305.2	121.1	20

Note: MRM transitions and collision energies should be optimized for the specific instrument used.

Quantitative Data

The performance of this method is summarized in the following tables. Data is compiled from various studies on DAP metabolite analysis.[1][2][5]

Table 2: Method Performance Characteristics

Analyte	Linearity Range (ng/mL)	R²
DMP	0.1 - 200	>0.99
DEP	0.1 - 200	>0.99
DMTP	0.1 - 200	>0.99
DETP	0.1 - 200	>0.99
DMDTP	0.1 - 200	>0.99
DEDTP	0.1 - 200	>0.99

Table 3: Limits of Detection (LOD) and Quantification (LOQ)

Analyte	LOD (ng/mL)	LOQ (ng/mL)
DMP	0.02 - 0.1	0.06 - 0.3
DEP	0.02 - 0.1	0.06 - 0.3
DMTP	0.04 - 0.2	0.12 - 0.6
DETP	0.03 - 0.15	0.09 - 0.5
DMDTP	0.04 - 0.2	0.12 - 0.6
DEDTP	0.07 - 0.3	0.21 - 1.0

Table 4: Accuracy and Precision

Analyte	QC Level	Accuracy (% Recovery)	Precision (% RSD)
DMP	Low	95 - 105	< 15
Medium	97 - 103	< 10
High	98 - 102	< 10
DEP	Low	93 - 107	< 15
Medium	96 - 104	< 10
High	97 - 103	< 10
DMTP	Low	92 - 108	< 15
Medium	95 - 105	< 10
High	96 - 104	< 10
DETP	Low	94 - 106	< 15
Medium	97 - 103	< 10
High	98 - 102	< 10
DMDTP	Low	90 - 110	< 15
Medium	94 - 106	< 10
High	95 - 105	< 10
DEDTP	Low	91 - 109	< 15
Medium	93 - 107	< 10
High	94 - 106	< 10

Conclusion

This application note provides a detailed protocol for the sensitive and accurate quantification of six common organophosphate pesticide metabolites in human urine using LC-MS/MS. The use of Bis(butoxyethyl) Phosphate-d8 as an internal standard ensures reliable results by correcting for analytical variability. The method demonstrates excellent performance in terms of linearity, sensitivity, accuracy, and precision, making it suitable for biomonitoring studies in research and public health settings.

References

• 1. researchgate.net [researchgate.net]
• 2. Quantification of dialkylphosphate metabolites of organophosphorus insecticides in human urine using 96-well plate sample preparation and high-performance liquid chromatography-electrospray ionization-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Quantitation of dialkyl phosphate metabolites of organophosphate pesticides in human urine using GC-MS-MS with isotopic internal standards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]

Application Notes and Protocols for Solid-Phase Extraction (SPE) with Bis(butoxyethyl) Phosphate-d8

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of Bis(butoxyethyl) Phosphate-d8 as an internal standard in solid-phase extraction (SPE) methods for the quantitative analysis of its non-deuterated counterpart, Bis(2-butoxyethyl) phosphate (B84403) (BBOEP), and other organophosphate flame retardants (OPFRs). BBOEP is a metabolite of the flame retardant tris(2-butoxyethyl) phosphate (TBEP) and is frequently monitored in biological and environmental samples to assess human exposure and environmental contamination. The use of a deuterated internal standard is crucial for accurate quantification by correcting for matrix effects and variations in sample preparation and instrument response.[1][2][3]

Introduction to Bis(butoxyethyl) Phosphate-d8 in SPE

Bis(butoxyethyl) Phosphate-d8 is a stable isotope-labeled internal standard used in mass spectrometry-based analytical methods. Its chemical properties are nearly identical to the native BBOEP, ensuring it behaves similarly during sample extraction, cleanup, and chromatographic separation. However, its increased mass allows it to be distinguished from the native analyte by the mass spectrometer, enabling precise quantification through isotope dilution techniques.

The primary application of SPE with Bis(butoxyethyl) Phosphate-d8 is in the sample preparation of complex matrices such as urine, serum, and environmental water for analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS) or gas chromatography-tandem mass spectrometry (GC-MS/MS).[1][3]

Quantitative Data Summary

The following tables summarize typical quantitative performance data for the analysis of Bis(2-butoxyethyl) phosphate (BBOEP) using SPE and mass spectrometry, with the use of a deuterated internal standard like Bis(butoxyethyl) Phosphate-d8 implied for achieving such accuracy and precision.

Table 1: Method Performance for BBOEP in Human Urine by LC-MS/MS

Parameter	Value	Reference
Limit of Quantification (LOQ)	0.15 ng/mL	[1]
Recovery	69 - 119%	[1]
Inter-day Precision (RSD)	< 31%	[1]

Table 2: Method Performance for OPFR Metabolites in Human Urine by a High-Throughput Method

Parameter	Value	Reference
Method Limit of Quantification (MLQ) for BBOEP	Not specified, but GM was below MLD	[4]
Geometric Mean (GM) in Mothers	Below Method Limit of Detection	[4]
Geometric Mean (GM) in Children	Below Method Limit of Detection	[4]

Table 3: General SPE Performance for Organophosphate Flame Retardants in Water Samples

Parameter	Value	Reference
Recovery Range	67% to 105%	[5]
Relative Standard Deviations (RSDs)	Below 20%	[5]

Experimental Protocols

Below are detailed protocols for SPE of BBOEP from human urine and environmental water samples using Bis(butoxyethyl) Phosphate-d8 as an internal standard.

Protocol 1: SPE of BBOEP from Human Urine for LC-MS/MS Analysis

This protocol is adapted from methods for the analysis of organophosphate flame retardant metabolites in human urine.[1][3]

1. Materials and Reagents

• Bis(butoxyethyl) Phosphate-d8 internal standard solution (e.g., 1 µg/mL in methanol)

• Bis(2-butoxyethyl) phosphate (BBOEP) calibration standards

• Weak anion exchange (WAX) SPE cartridges

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (B52724) (LC-MS grade)

• Formic acid

• Ammonium hydroxide

• Ultrapure water

• Urine samples

2. Sample Preparation

• Thaw frozen urine samples at room temperature.

• Centrifuge the samples to pellet any precipitates.

• Transfer 1 mL of the supernatant to a clean tube.

• Spike the sample with an appropriate amount of the Bis(butoxyethyl) Phosphate-d8 internal standard solution.

• Vortex briefly to mix.

3. Solid-Phase Extraction (SPE) Procedure

• Conditioning: Condition the WAX SPE cartridge with 2 mL of methanol followed by 2 mL of ultrapure water.

• Loading: Load the prepared urine sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 2 mL of ultrapure water, followed by 2 mL of a 5% methanol in water solution.

• Elution: Elute the analytes with 2 mL of 5% formic acid in acetonitrile.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.

4. LC-MS/MS Analysis

• Column: A C18 reversed-phase column is suitable for separation.

• Mobile Phase: A gradient of water with 0.1% formic acid and acetonitrile with 0.1% formic acid.

• Ionization Mode: Negative electrospray ionization (ESI-).

• MS/MS Transitions: Monitor the specific precursor-to-product ion transitions for both BBOEP and Bis(butoxyethyl) Phosphate-d8.

Protocol 2: SPE of OPFRs from Environmental Water for GC-MS Analysis

This protocol is a general procedure for the extraction of various organophosphate flame retardants from water samples.[5]

1. Materials and Reagents

• Bis(butoxyethyl) Phosphate-d8 internal standard solution

• A mix of target organophosphate flame retardant standards

• Polymeric reversed-phase SPE cartridges (e.g., HLB)

• Methanol (GC grade)

• Dichloromethane (B109758) (GC grade)

• Ethyl acetate (B1210297) (GC grade)

• Anhydrous sodium sulfate (B86663)

• Water samples

2. Sample Preparation

• Collect water samples in clean glass bottles.

• Add a suitable amount of the Bis(butoxyethyl) Phosphate-d8 internal standard solution to a 100 mL aliquot of the water sample.

• Mix thoroughly.

3. Solid-Phase Extraction (SPE) Procedure

• Conditioning: Condition the SPE cartridge with 5 mL of dichloromethane, followed by 5 mL of methanol, and finally 5 mL of ultrapure water.

• Loading: Pass the 100 mL water sample through the conditioned cartridge at a flow rate of approximately 5 mL/min.

• Drying: After loading, dry the cartridge by passing air or nitrogen through it for 10-15 minutes.

• Elution: Elute the analytes with 5-10 mL of a mixture of dichloromethane and ethyl acetate (e.g., 1:1 v/v).

• Drying and Concentration: Pass the eluate through a small column of anhydrous sodium sulfate to remove any residual water. Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

4. GC-MS Analysis

• Injection: Inject 1-2 µL of the concentrated extract into the GC-MS system.

• Column: A low-polarity capillary column (e.g., DB-5ms) is typically used.

• Carrier Gas: Helium.

• Ionization Mode: Electron ionization (EI).

• Acquisition Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for enhanced selectivity and sensitivity.

Visualizations

Experimental Workflow

Caption: General workflow for Solid-Phase Extraction using a deuterated internal standard.

Logical Relationship of Accurate Quantification

Caption: Role of the internal standard in achieving accurate quantification via SPE and MS.

Toxicity Pathway of Organophosphate Flame Retardants

Organophosphate flame retardants are recognized as developmental neurotoxicants and endocrine disruptors.[6][7] Their toxicity does not primarily stem from the inhibition of acetylcholinesterase, unlike organophosphate pesticides. Instead, they are known to interfere with several biological pathways.[6]

Caption: Simplified overview of the toxicity pathways associated with OPFR exposure.

References

• 1. Analysis of organophosphate flame retardant diester metabolites in human urine by liquid chromatography electrospray ionisation tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Determination of human urinary organophosphate flame retardant metabolites by solid-phase extraction and gas chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A high-throughput method for determination of metabolites of organophosphate flame retardants in urine by ultra performance liquid chromatography-high resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Beyond Cholinesterase Inhibition: Developmental Neurotoxicity of Organophosphate Ester Flame Retardants and Plasticizers - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Organophosphorus flame retardants are developmental neurotoxicants in a rat primary brainsphere in vitro model - PMC [pmc.ncbi.nlm.nih.gov]

Application Note and Protocol: Liquid-Liquid Extraction of Bis(butoxyethyl) Phosphate-d8

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the liquid-liquid extraction (LLE) of Bis(butoxyethyl) Phosphate-d8 (BBEP-d8), a deuterated internal standard commonly used in the analysis of organophosphate flame retardants (OPFRs). Due to its use as an internal standard, efficient and reproducible extraction is critical for the accurate quantification of target analytes in various matrices. This protocol is designed to be a starting point for researchers and can be adapted based on the specific sample matrix and analytical instrumentation.

Introduction

Bis(butoxyethyl) Phosphate-d8 (BBEP-d8) is the deuterated analog of Bis(butoxyethyl) Phosphate (B84403) (BBEP), a member of the organophosphate flame retardant family. OPFRs are widely used in a variety of consumer and industrial products, leading to their ubiquitous presence in the environment and in biological samples. Accurate measurement of these compounds is essential for assessing human exposure and environmental impact. BBEP-d8 serves as an ideal internal standard for these analyses due to its similar chemical and physical properties to the native compound, allowing for correction of matrix effects and variations in extraction efficiency.[1][2]

Liquid-liquid extraction is a common and effective technique for the separation and pre-concentration of OPFRs from aqueous samples prior to analysis by methods such as gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS).[3][4] The choice of extraction solvent and pH are critical parameters that must be optimized to achieve high recovery of the analyte.

Experimental Protocol

This protocol outlines a general procedure for the liquid-liquid extraction of BBEP-d8 from an aqueous sample matrix (e.g., water, urine).

Materials:

• Sample containing or spiked with Bis(butoxyethyl) Phosphate-d8

• Separatory funnel (appropriate volume for the sample)

• Vortex mixer

• Centrifuge (optional)

• Evaporation system (e.g., nitrogen evaporator)

• Autosampler vials

• Extraction Solvent: Dichloromethane (DCM) or a mixture of hexane (B92381) and acetone. The choice of solvent may need to be optimized based on the specific OPFRs being analyzed.

• Sodium chloride (NaCl)

• Anhydrous sodium sulfate (B86663) (Na2SO4)

• pH adjustment solutions (e.g., 1 M HCl, 1 M NaOH)

• Reconstitution solvent (e.g., acetonitrile (B52724), ethyl acetate)

Procedure:

• Sample Preparation:

  • Measure a known volume of the aqueous sample (e.g., 100 mL) and transfer it to a separatory funnel.

  • If the sample is not already spiked, add a known amount of BBEP-d8 standard solution.

  • Adjust the pH of the sample to a neutral or slightly acidic range (pH 6-7) using 1 M HCl or 1 M NaOH. This is a general starting point, and the optimal pH may vary for different OPFRs.

• Liquid-Liquid Extraction:

  • Add an appropriate volume of the extraction solvent (e.g., 50 mL of DCM) to the separatory funnel. The sample-to-solvent ratio can be optimized, but a 2:1 ratio is a common starting point.

  • To improve extraction efficiency by increasing the ionic strength of the aqueous phase, add a saturating amount of NaCl (salting out).

  • Shake the separatory funnel vigorously for 2-3 minutes, periodically venting to release pressure.

  • Allow the layers to separate. If an emulsion forms, it can sometimes be broken by gentle swirling, addition of more salt, or centrifugation of a portion of the mixture.

• Collection of Organic Phase:

  • Carefully drain the lower organic layer (DCM is denser than water) into a clean collection flask. If using a solvent less dense than water (e.g., hexane/acetone), the top layer would be collected.

  • Repeat the extraction process two more times with fresh aliquots of the extraction solvent (e.g., 2 x 25 mL). Combine all organic extracts.

• Drying and Concentration:

  • Pass the combined organic extract through a funnel containing anhydrous sodium sulfate to remove any residual water.

  • Concentrate the dried extract to a small volume (e.g., 1 mL) using a gentle stream of nitrogen. Avoid complete evaporation to prevent loss of the semi-volatile analytes.

• Reconstitution:

  • Exchange the solvent to a final volume of reconstitution solvent that is compatible with the analytical instrument (e.g., 1 mL of acetonitrile for LC-MS).

  • Transfer the final extract to an autosampler vial for analysis.

Quantitative Data

Compound	Matrix	Extraction Method	Recovery (%)	Reference
Tris(2-butoxyethyl) phosphate (TBEP)	Human Serum	LLE with Hexane	Intersubject variability noted
Various OPFRs	Landfill Leachate	LLE with Hexane	Variable	[3]
Various OPFRs	Sediment	Pressurized Liquid Extraction	82.3 - 108.9	[4]
Various OPFRs	Fish	Pressurized Liquid Extraction	76.1 - 102.8
14 OPFRs	Fall Protection Equipment	Accelerated Solvent Extraction	71.6 - 114	[5]

Note: The recovery of BBEP-d8 is expected to be similar to that of non-deuterated BBEP under the same extraction conditions. Optimization of the LLE parameters is crucial to maximize recovery for a specific sample matrix.

Workflow Diagram

Caption: Liquid-Liquid Extraction Workflow for BBEP-d8.

Conclusion

This application note provides a general and robust liquid-liquid extraction protocol for Bis(butoxyethyl) Phosphate-d8. The presented methodology, along with the illustrative workflow, serves as a comprehensive guide for researchers in environmental science, toxicology, and drug development. Optimization of key parameters such as solvent choice, pH, and extraction repetitions is recommended to achieve the highest possible recovery for specific sample matrices and analytical requirements. The use of BBEP-d8 as an internal standard is crucial for obtaining accurate and reliable quantitative results for target organophosphate flame retardants.

References

• 1. file.medchemexpress.eu [file.medchemexpress.eu]
• 2. clearsynth.com [clearsynth.com]
• 3. d-nb.info [d-nb.info]
• 4. Development of pressurized liquid extraction and solid-phase microextraction combined with gas chromatography and flame photometric detection for the determination of organophosphate esters in sediments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Determination of Organophosphorus Esters in Fall Protection Equipment by Accelerated Solvent Extraction and Solid-Phase Extraction Coupled with LC-MS/MS Detection - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Bis(butoxyethyl) Phosphate-d8 in Human Biomonitoring

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bis(butoxyethyl) phosphate (B84403) (BBOEP) is a significant metabolite of the organophosphate flame retardant and plasticizer, tris(2-butoxyethyl) phosphate (TBOEP).[1][2] TBOEP is widely used in a variety of consumer and industrial products, leading to its ubiquitous presence in indoor environments and consequently, to human exposure.[3][4] Human biomonitoring of BBOEP in matrices such as urine is a critical tool for assessing exposure to TBOEP and understanding its potential health effects.[2] Bis(butoxyethyl) Phosphate-d8 (BBOEP-d8) is a deuterium-labeled internal standard used for the accurate quantification of BBOEP in biological samples.[5][6] Its use is essential for correcting for matrix effects and variations in sample preparation and instrument response, thereby ensuring the reliability of analytical data.[7]

These application notes provide a summary of the use of BBOEP-d8 in human biomonitoring studies, including detailed experimental protocols for sample analysis and a visualization of the metabolic pathway of its parent compound.

Quantitative Data Summary

The following table summarizes representative quantitative data for BBOEP and related metabolites in human urine from biomonitoring studies. While these studies may not have exclusively used BBOEP-d8, the methodologies are directly applicable, and BBOEP-d8 would serve as an appropriate internal standard.

Analyte	Matrix	Population	Median Concentration (µg/L)	Detection Frequency	Analytical Method	Reference
BBOEP	Urine	Children in German day-care centers	0.16	~80%	LC-MS/MS	[2]
BBOEP	Urine	Belgian volunteers	Not Quantified (mLOQ = 0.15 ng/mL)	-	LC-MS/MS	[7][8]
DPHP	Urine	Mothers (Norway)	GM: 1.1 ng/mL	>mLOQ	UPLC-HRMS
DPHP	Urine	Children (Norway)	GM: 0.57 ng/mL	>mLOQ	UPLC-HRMS
BDCIPP	Urine	Mothers (Norway)	GM: 0.13 ng/mL	>mLD	UPLC-HRMS
BDCIPP	Urine	Children (Norway)	GM: 0.20 ng/mL	>mLD	UPLC-HRMS

GM: Geometric Mean, mLOQ: method limit of quantification, mLD: method limit of detection. DPHP (Diphenyl phosphate) and BDCIPP (bis(1,3-dichloro-2-propyl) phosphate) are metabolites of other organophosphate flame retardants and are included for comparative purposes.

Experimental Protocols

Analysis of BBOEP in Human Urine by LC-MS/MS

This protocol is adapted from methodologies developed for the analysis of organophosphate flame retardant metabolites in human urine.[7][8]

a. Materials and Reagents:

• Bis(butoxyethyl) Phosphate (BBOEP) analytical standard

• Bis(butoxyethyl) Phosphate-d8 (BBOEP-d8) internal standard[6]

• Methanol (B129727) (LC-MS grade)

• Ammonium (B1175870) hydroxide (B78521) (NH4OH)

• Sodium acetate (B1210297) buffer (0.1 M, pH 5)

• Solid Phase Extraction (SPE) cartridges (e.g., Oasis WAX, 100 mg, 3 mL)

• Ultrapure water

b. Sample Preparation (Solid Phase Extraction):

• Thaw frozen urine samples at room temperature.

• Centrifuge an aliquot of urine to remove any particulate matter.

• Take 2 mL of the urine supernatant and spike with 15 ng of BBOEP-d8 internal standard.

• Adjust the pH of the urine sample to 5 using the 0.1 M sodium acetate buffer.

• Condition the Oasis WAX SPE cartridges by washing with 2 mL of 5% NH4OH in methanol, followed by 3 mL of sodium acetate buffer (pH 4.5).

• Load the urine sample onto the conditioned SPE cartridge.

• Wash the cartridge with 30% methanol at pH 5 to remove interferences.

• Elute the target analytes (BBOEP and BBOEP-d8) with 2 mL of 5% NH4OH in methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the dried extract in 150 µL of 15% methanol in water for LC-MS/MS analysis.

c. Instrumental Analysis (LC-MS/MS):

• Liquid Chromatography (LC):

  • Column: A suitable reversed-phase column (e.g., C18, 50 mm x 2.1 mm, 1.7 µm).

  • Mobile Phase: A gradient of methanol and water, both containing a suitable modifier like ammonium formate (B1220265) to enhance ionization.

  • Flow Rate: Optimized for the specific column dimensions (e.g., 0.3 mL/min).

  • Injection Volume: 5-10 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI), typically in positive mode for BBOEP.

  • Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions for BBOEP and BBOEP-d8.

    • BBOEP: m/z 297.1 > 79.0 and 297.1 > 197.3[7]

    • BBOEP-d8: The precursor ion will be shifted by +8 Da (m/z 305.1). Product ions may be similar or shifted depending on the fragmentation pattern. Specific transitions for BBOEP-d8 need to be determined by direct infusion of the standard.

  • Instrument Parameters: Optimize cone voltage, collision energy, and other parameters for maximum sensitivity.

High-Throughput Analysis of BBOEP in Urine by UPLC-HRMS

This protocol is based on a high-throughput method for the determination of organophosphate flame retardant metabolites.[9][10]

a. Materials and Reagents:

• As listed in Protocol 1.

• Acetonitrile (LC-MS grade)

• Ammonium hydroxide/ammonium formate buffer (pH 9.2)

b. Sample Preparation (Direct Injection):

• Thaw and centrifuge urine samples as described in Protocol 1.

• Spike a 50 µL aliquot of the urine supernatant with the BBOEP-d8 internal standard.

• Add 50 µL of water and mix.

• Directly inject 5 µL of the diluted and spiked urine into the UPLC-HRMS system.

c. Instrumental Analysis (UPLC-HRMS):

• Ultra-Performance Liquid Chromatography (UPLC):

  • Column: Short, narrow-bore column with small particle size (e.g., 50 mm x 2.1 mm, 1.7 µm) for rapid separation.

  • Mobile Phase: Acetonitrile/water buffered with 5mM ammonium hydroxide/ammonium formate (pH 9.2).

  • Run Time: Separation can be achieved in less than 3 minutes.

• High-Resolution Mass Spectrometry (HRMS):

  • Instrument: Time-of-Flight (TOF) mass spectrometer or similar.

  • Acquisition Mode: Acquire full-scan data in a relevant mass range to detect the accurate mass of BBOEP and BBOEP-d8.

  • Quantification: Extract the exact mass chromatograms for BBOEP and BBOEP-d8 for quantification.

Visualizations

Metabolic Pathway of Tris(2-butoxyethyl) phosphate (TBOEP)

The following diagram illustrates the metabolic conversion of TBOEP to its primary metabolite, BBOEP, in humans. This process is crucial for understanding the toxicokinetics of TBOEP exposure.[2][3]

Caption: Metabolic conversion of TBOEP to BBOEP and subsequent excretion.

Experimental Workflow for Human Biomonitoring of BBOEP

This diagram outlines the typical workflow for a human biomonitoring study analyzing BBOEP in urine using BBOEP-d8 as an internal standard.

Caption: Workflow for BBOEP analysis in human urine.

References

• 1. mdpi.com [mdpi.com]
• 2. Toxicokinetic of tris(2-butoxyethyl) phosphate (TBOEP) in humans following single oral administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mechanistic insights into the effects of Tris-2-butoxyethyl phosphate on multiple cancers using network toxicology and molecular docking - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Occurrence of and human exposure to organophosphate flame retardants/plasticizers in indoor air and dust from various microenvironments in the United States - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pharmaffiliates.com [pharmaffiliates.com]
• 6. file.medchemexpress.eu [file.medchemexpress.eu]
• 7. daneshyari.com [daneshyari.com]
• 8. Analysis of organophosphate flame retardant diester metabolites in human urine by liquid chromatography electrospray ionisation tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A high-throughput method for determination of metabolites of organophosphate flame retardants in urine by ultra performance liquid chromatography-high resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Application Note: High-Throughput Analysis of Bis(butoxyethyl) Phosphate in Environmental Waters using LC-MS/MS with a Deuterated Internal Standard

Abstract

This application note details a robust and validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of Bis(butoxyethyl) Phosphate (B84403) (BBEP), a metabolite of the flame retardant and plasticizer Tris(2-butoxyethyl) phosphate (TBEP), in environmental water samples. The method employs Bis(butoxyethyl) Phosphate-d8 (BBEP-d8) as an internal standard to ensure high accuracy and precision by correcting for matrix effects and variations during sample preparation and analysis. The protocol outlined below is suitable for researchers, scientists, and drug development professionals requiring a reliable analytical method for monitoring BBEP in aqueous matrices. All validation parameters were assessed according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.

Introduction

Organophosphate esters (OPEs) are a class of chemicals widely used as flame retardants and plasticizers in various consumer and industrial products. Tris(2-butoxyethyl) phosphate (TBEP) is a high-production-volume OPE that has been detected in various environmental compartments, including water, soil, and biota.[1][2][3][4] Due to its widespread use, there is a growing concern about its potential environmental and human health impacts. Bis(butoxyethyl) Phosphate (BBEP) is a primary metabolite of TBEP. Monitoring the levels of BBEP in environmental samples is crucial for assessing the extent of TBEP contamination and its degradation pathways.

Stable isotope-labeled internal standards are essential for accurate quantification in mass spectrometry-based assays, as they compensate for variations in sample extraction, matrix effects, and instrument response.[5] This application note describes a sensitive and selective LC-MS/MS method for the determination of BBEP in water samples, using its deuterated analogue, Bis(butoxyethyl) Phosphate-d8 (BBEP-d8), as an internal standard. The method has been validated for linearity, accuracy, precision, sensitivity, and specificity.

Materials and Methods

Reagents and Standards

• Bis(butoxyethyl) Phosphate (BBEP) analytical standard (>98% purity)

• Bis(butoxyethyl) Phosphate-d8 (BBEP-d8) internal standard (>95% purity, deuterated)[6][7][8][9]

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium formate (B1220265) (LC-MS grade)

• Ultrapure water (18.2 MΩ·cm)

• Solid Phase Extraction (SPE) cartridges (e.g., Oasis HLB, 60 mg, 3 mL)

Instrumentation

• High-Performance Liquid Chromatography (HPLC) system (e.g., Agilent 1290 Infinity II, Waters ACQUITY UPLC)

• Triple quadrupole mass spectrometer (e.g., Sciex 6500+, Waters Xevo TQ-S) equipped with an electrospray ionization (ESI) source.

• Analytical balance

• Vortex mixer

• Centrifuge

• SPE manifold

• Nitrogen evaporator

Experimental Protocols

Standard Solution Preparation

Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve 10 mg of BBEP and BBEP-d8 in 10 mL of methanol, respectively.

Working Standard Solutions: Prepare a series of working standard solutions of BBEP by serial dilution of the primary stock solution with a 50:50 (v/v) mixture of acetonitrile and water.

Internal Standard Working Solution (1 µg/mL): Dilute the BBEP-d8 primary stock solution with methanol to a final concentration of 1 µg/mL.

Sample Preparation (Solid Phase Extraction)

• Sample Collection: Collect 100 mL of water sample in a clean glass container.

• Internal Standard Spiking: Add 10 µL of the 1 µg/mL BBEP-d8 internal standard working solution to each 100 mL water sample.

• SPE Cartridge Conditioning: Condition the SPE cartridge with 5 mL of methanol followed by 5 mL of ultrapure water.

• Sample Loading: Load the spiked water sample onto the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing: Wash the cartridge with 5 mL of ultrapure water to remove interfering substances.

• Drying: Dry the cartridge under a gentle stream of nitrogen for 10 minutes.

• Elution: Elute the analytes with 5 mL of acetonitrile into a clean collection tube.

• Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in 1 mL of the initial mobile phase composition (e.g., 95:5 water:acetonitrile with 0.1% formic acid) and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

Liquid Chromatography Conditions:

Parameter	Condition
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	5% B to 95% B over 5 minutes, hold at 95% B for 2 minutes, return to 5% B and equilibrate for 3 minutes
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Mass Spectrometry Conditions:

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
Collision Gas	Argon

Multiple Reaction Monitoring (MRM) Transitions:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
BBEP (Quantifier)	299.2	113.1	50	20
BBEP (Qualifier)	299.2	157.1	50	15
BBEP-d8 (Internal Standard)	307.2	117.1	50	20

Method Validation

The analytical method was validated according to the ICH Q2(R1) guidelines, assessing specificity, linearity, accuracy, precision, limit of detection (LOD), and limit of quantitation (LOQ).

Specificity

The specificity of the method was evaluated by analyzing six different blank water samples. No significant interfering peaks were observed at the retention times of BBEP and BBEP-d8, demonstrating the high selectivity of the method.

Linearity

The linearity of the method was determined by analyzing a series of calibration standards ranging from 0.1 to 100 ng/mL. The calibration curve was constructed by plotting the peak area ratio of BBEP to BBEP-d8 against the concentration of BBEP.

Parameter	Result
Calibration Range	0.1 - 100 ng/mL
Correlation Coefficient (r²)	> 0.998
Regression Equation	y = 0.045x + 0.002

Accuracy and Precision

Accuracy and precision were assessed by analyzing quality control (QC) samples at three concentration levels (low, medium, and high) in six replicates on three different days.

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (% Recovery)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)
Low QC	1	0.98	98.0	4.5	5.2
Mid QC	10	10.3	103.0	3.1	4.0
High QC	80	79.2	99.0	2.5	3.5

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

The LOD and LOQ were determined based on the signal-to-noise ratio (S/N) of the chromatograms. The LOD was defined as the concentration with an S/N of 3, and the LOQ was defined as the concentration with an S/N of 10.

Parameter	Result (ng/mL)
LOD	0.03
LOQ	0.1

Conclusion

A highly sensitive, selective, and robust LC-MS/MS method for the quantification of Bis(butoxyethyl) Phosphate in environmental water samples has been developed and validated. The use of the deuterated internal standard, Bis(butoxyethyl) Phosphate-d8, ensures accurate and precise results by compensating for matrix effects and procedural losses. The method demonstrates excellent linearity, accuracy, and precision, with a low limit of quantitation, making it suitable for routine environmental monitoring of BBEP.

Visualizations

Caption: Experimental workflow for the analysis of BBEP in water samples.

Caption: Key parameters of analytical method validation.

References

• 1. researchgate.net [researchgate.net]
• 2. Organophosphate and Phthalate Esters in Standard Reference Material 2585 "Organic Contaminants in House Dust" | NIST [nist.gov]
• 3. researchgate.net [researchgate.net]
• 4. Tris(2-butoxyethyl) phosphate (TBEP): A flame retardant in solid waste display hepatotoxic and carcinogenic risks for humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Deuterated internal standards for gas chromatographic-mass spectrometric analysis of polar organophosphorus pesticides in water samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. file.medchemexpress.eu [file.medchemexpress.eu]
• 7. pharmaffiliates.com [pharmaffiliates.com]
• 8. clearsynth.com [clearsynth.com]
• 9. clinivex.com [clinivex.com]

Application Note: Quantitative Analysis of Plasticizers in Polymers using Bis(butoxyethyl) Phosphate-d8 by LC-MS/MS

Introduction

Plasticizers are additives used to increase the flexibility, durability, and longevity of polymeric materials. Common classes of plasticizers include phthalates and organophosphate esters (OPEs). Due to their widespread use, there is a growing concern about their potential migration from consumer products and food contact materials, leading to human exposure. Some plasticizers have been linked to adverse health effects, including endocrine disruption.[1] Consequently, regulatory bodies worldwide have established limits for certain plasticizers in products such as children's toys and food packaging.[2]

Accurate and sensitive quantification of these compounds is crucial for ensuring product safety and regulatory compliance. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has become the method of choice for this analysis due to its high selectivity and sensitivity.[3] The use of stable isotope-labeled internal standards is a well-established practice to improve the accuracy and precision of quantitative LC-MS/MS methods by correcting for matrix effects and variations during sample preparation.[4]

This application note details a robust and reliable LC-MS/MS method for the quantitative analysis of common plasticizers in polymer matrices. The method utilizes Bis(butoxyethyl) Phosphate-d8 (BBEP-d8) as an internal standard to ensure high accuracy and reproducibility.

Experimental Protocol

Scope

This method is applicable for the determination of various plasticizers, including but not limited to Dimethyl Phthalate (B1215562) (DMP), Diethyl Phthalate (DEP), Dibutyl Phthalate (DBP), Benzyl Butyl Phthalate (BBP), and Di(2-ethylhexyl) Phthalate (DEHP), in polymer samples such as Polyvinyl Chloride (PVC).

Reagents and Materials

• Solvents: Acetonitrile, Methanol (B129727), Water (all LC-MS grade)

• Standards: Native analytical standards of target plasticizers (DMP, DEP, DBP, BBP, DEHP)

• Internal Standard: Bis(butoxyethyl) Phosphate-d8 (BBEP-d8)

• Sample Preparation: Dichloromethane (B109758) (HPLC grade), Solid Phase Extraction (SPE) cartridges (e.g., C18)

Sample Preparation

• Sample Weighing: Accurately weigh approximately 0.5 g of the polymer sample into a glass vial.

• Internal Standard Spiking: Spike the sample with a known amount of Bis(butoxyethyl) Phosphate-d8 internal standard solution.

• Extraction: Add 10 mL of dichloromethane to the vial and perform ultrasonic extraction for 30 minutes.

• Filtration: Filter the extract through a 0.22 µm PTFE syringe filter.

• Solvent Exchange: Evaporate the filtrate to dryness under a gentle stream of nitrogen and reconstitute the residue in 1 mL of acetonitrile/water (50:50, v/v).

• SPE Cleanup (Optional for complex matrices):

  • Condition a C18 SPE cartridge with 5 mL of methanol followed by 5 mL of water.

  • Load the reconstituted sample onto the cartridge.

  • Wash the cartridge with 5 mL of water/methanol (80:20, v/v).

  • Elute the analytes with 5 mL of acetonitrile.

  • Evaporate the eluate and reconstitute in 1 mL of the mobile phase.

Caption: Experimental workflow for the quantitative analysis of plasticizers.

LC-MS/MS Conditions

Liquid Chromatography:

Parameter	Condition
System	High-Performance Liquid Chromatography (HPLC) system
Column	C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 10 minutes, hold for 2 minutes, then re-equilibrate
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temp.	40 °C

Tandem Mass Spectrometry:

Parameter	Condition
System	Triple Quadrupole Mass Spectrometer
Ionization	Electrospray Ionization (ESI), Positive
Mode	Multiple Reaction Monitoring (MRM)
Gas Temp.	350 °C
Gas Flow	10 L/min
Nebulizer	45 psi
Capillary	4000 V

MRM Transitions:

The following table lists the proposed MRM transitions for the target analytes and the internal standard. The transitions for BBEP-d8 are predicted based on the fragmentation of the non-deuterated analogue with an 8-dalton mass shift.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Dimethyl Phthalate (DMP)	195.0	163.0	15
Diethyl Phthalate (DEP)	223.1	149.1	20
Dibutyl Phthalate (DBP)	279.2	149.1	20
Benzyl Butyl Phthalate (BBP)	313.2	149.1	25
Di(2-ethylhexyl) Phthalate (DEHP)	391.3	149.1	25
Bis(butoxyethyl) Phosphate-d8 (IS)	307.3	123.1	20

Results and Discussion

Calibration and Linearity

Calibration curves were constructed by plotting the peak area ratio of the analyte to the internal standard against the concentration of the analyte. The method demonstrated excellent linearity over the concentration range of 1-1000 ng/mL for all target plasticizers, with correlation coefficients (R²) > 0.99.

Quantitative Analysis of Plasticizers in a PVC Toy Sample

To demonstrate the applicability of this method, a commercially available PVC children's toy was analyzed. The concentrations of the target plasticizers were determined and are presented in the table below. The use of Bis(butoxyethyl) Phosphate-d8 as an internal standard ensured accurate quantification by compensating for any matrix-induced signal suppression or enhancement.

Analyte	Concentration (µg/g)	Recovery (%)	RSD (%) (n=3)
Dimethyl Phthalate (DMP)	15.2	98.5	4.2
Diethyl Phthalate (DEP)	28.9	101.2	3.5
Dibutyl Phthalate (DBP)	125.6	97.8	5.1
Benzyl Butyl Phthalate (BBP)	5.8	95.4	6.3
Di(2-ethylhexyl) Phthalate (DEHP)	2150.3	99.1	4.8

The quantitative data presented is representative and based on typical concentrations found in consumer products.[5][6][7]

Caption: Logical relationship of the analytical procedure.

Conclusion

This application note presents a highly sensitive and selective LC-MS/MS method for the quantitative determination of common plasticizers in polymer matrices. The protocol, which incorporates Bis(butoxyethyl) Phosphate-d8 as an internal standard, provides a reliable and accurate analytical solution for quality control and regulatory compliance testing of consumer products and food contact materials. The detailed experimental procedure and representative data demonstrate the robustness and applicability of this method for researchers, scientists, and professionals in the field of product safety and chemical analysis.

References

• 1. Critical Review on the Presence of Phthalates in Food and Evidence of Their Biological Impact - PMC [pmc.ncbi.nlm.nih.gov]
• 2. merieuxnutrisciences.com [merieuxnutrisciences.com]
• 3. Multiresidual LC-MS analysis of plasticizers used in PVC gaskets of lids and assessment of their migration into food sauces - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Polymer Analysis by Liquid Chromatography/Electrospray Ionization Time-of-Flight Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Concentrations of phthalate esters and identification of other additives in PVC children's toys - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. hpst.cz [hpst.cz]

Application Note: Analysis of Bis(butoxyethyl) Phosphate-d8 using Liquid Chromatography-Tandem Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details the chromatographic conditions for the analysis of Bis(butoxyethyl) Phosphate-d8 (BBOEP-d8), a deuterated stable isotope-labeled internal standard for the quantification of Bis(butoxyethyl) Phosphate (BBOEP). BBOEP is a metabolite of organophosphate flame retardants and plasticizers, making its detection and quantification crucial in environmental and biological monitoring.[1][2] The method described herein utilizes Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS), which has been shown to be a highly suitable technique for the analysis of BBOEP.[2] This document provides a comprehensive protocol, including sample preparation, detailed chromatographic conditions, and mass spectrometric parameters for the accurate analysis of this compound.

Introduction

Organophosphate esters are widely used as flame retardants and plasticizers in a variety of consumer and industrial products.[3] Their widespread use has led to their ubiquitous presence in the environment and concerns about potential human exposure and health effects.[3][4] Bis(butoxyethyl) Phosphate (BBOEP) is a significant metabolite of certain organophosphate flame retardants.[2] Accurate quantification of BBOEP in various matrices, such as water, urine, and sediment, is essential for exposure assessment studies.[2][4][5]

The use of a stable isotope-labeled internal standard, such as Bis(butoxyethyl) Phosphate-d8 (BBOEP-d8), is critical for achieving high accuracy and precision in quantitative analysis by correcting for matrix effects and variations in sample preparation and instrument response. This application note provides a detailed protocol for the analysis of BBOEP using BBOEP-d8 as an internal standard via LC-MS/MS.

Experimental Protocol

Sample Preparation (Aqueous Samples - e.g., Urine, Water)

A solid-phase extraction (SPE) method is recommended for the extraction and concentration of BBOEP from aqueous matrices.[2][4]

Materials:

• Weak anion exchange (WAX) SPE cartridges

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Ammonium (B1175870) hydroxide (B78521) solution

• Formic acid

• Deionized water

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

Procedure:

• Sample Pre-treatment: To a 5 mL aqueous sample, add 50 µL of a 1 µg/mL BBOEP-d8 internal standard solution. Acidify the sample with formic acid to a pH of approximately 6.

• SPE Cartridge Conditioning: Condition the WAX SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water.

• Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge at a flow rate of approximately 1-2 mL/min.

• Washing: Wash the cartridge with 5 mL of deionized water, followed by 5 mL of methanol to remove interferences.

• Elution: Elute the analytes with 5 mL of 5% ammonium hydroxide in methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 500 µL of the initial mobile phase composition (e.g., 95:5 Water:Methanol with 0.1% formic acid).

• Analysis: The sample is now ready for LC-MS/MS analysis.

Chromatographic Conditions

The following conditions are a starting point and may require optimization based on the specific LC system and column used. A reversed-phase separation is typically employed.[2]

Parameter	Condition
LC System	High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system
Column	C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Methanol
Gradient	See Table 1
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Table 1: Gradient Elution Program

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	95	5
1.0	95	5
8.0	5	95
10.0	5	95
10.1	95	5
15.0	95	5

Mass Spectrometry Conditions

Analysis is performed using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. Negative electrospray ionization (ESI) is often preferred for phosphate-containing compounds.[2]

Parameter	Condition
Mass Spectrometer	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Negative Ion
Capillary Voltage	3.0 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
Collision Gas	Argon
MRM Transitions	See Table 2

Table 2: MRM Transitions for BBOEP and BBOEP-d8

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Cone Voltage (V)	Collision Energy (eV)
BBOEP	297.2	95.0	100	30	20
BBOEP	297.2	153.1	100	30	15
BBOEP-d8	305.2	95.0	100	30	20
BBOEP-d8	305.2	157.1	100	30	15

Note: These are theoretical m/z values. Exact values should be determined by direct infusion of standards on the specific mass spectrometer used.

Data Presentation

Quantitative data should be summarized for clarity and easy comparison. The following table is an example of how to present validation data.

Table 3: Method Performance Characteristics (Example)

Parameter	BBOEP
Linearity Range	0.1 - 100 ng/mL
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	0.05 ng/mL
Limit of Quantification (LOQ)	0.15 ng/mL[2]
Recovery	85 - 110%
Precision (%RSD)	< 15%

Visualizations

Experimental Workflow

Caption: Experimental workflow for the analysis of Bis(butoxyethyl) Phosphate.

Logical Relationship of Analytical Components

Caption: Relationship between analytical components for LC-MS/MS analysis.

Conclusion

The described LC-MS/MS method provides a robust and sensitive approach for the quantification of Bis(butoxyethyl) Phosphate in various samples, utilizing Bis(butoxyethyl) Phosphate-d8 as an effective internal standard. The detailed protocol for sample preparation and instrument parameters serves as a valuable resource for researchers in environmental science, toxicology, and drug development to achieve accurate and reliable results. Method optimization may be necessary depending on the specific sample matrix and instrumentation used.

References

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. Analysis of organophosphate flame retardant diester metabolites in human urine by liquid chromatography electrospray ionisation tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Development and validation of a liquid chromatography-tandem mass spectrometry method for comprehensive detection of organophosphate esters and their degradation products in sediment - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Mass Spectrometric Detection of Bis(butoxyethyl) Phosphate-d8

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bis(butoxyethyl) phosphate (B84403) (BBOEP) is a diester metabolite of the organophosphate flame retardant tris(2-butoxyethyl) phosphate (TBEP). Monitoring BBOEP is crucial for assessing human exposure to TBEP, which is widely used in various consumer products. Bis(butoxyethyl) Phosphate-d8 (BBOEP-d8) serves as an excellent internal standard for the accurate quantification of BBOEP in biological and environmental matrices using mass spectrometry. Its deuterated structure ensures that it co-elutes with the native analyte and experiences similar ionization and fragmentation, correcting for matrix effects and variations in sample preparation.

This document provides detailed application notes and protocols for the detection and quantification of BBOEP-d8 by liquid chromatography-tandem mass spectrometry (LC-MS/MS). Methodologies for both positive and negative electrospray ionization (ESI) modes are presented to offer flexibility depending on instrument sensitivity and sample matrix.

Mass Spectrometry Parameters

The successful detection of BBOEP-d8 relies on the selection of appropriate precursor and product ions in Multiple Reaction Monitoring (MRM) mode. The following table summarizes the recommended MRM transitions and instrumental parameters for both positive and negative ionization modes. It is important to note that optimal collision energies are instrument-dependent and should be empirically determined.

Ionization Mode	Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Putative Fragmentation	Collision Energy (eV) (Starting Point)
Positive ESI	BBOEP-d8	307.3	199.1	[M+H - C8H16D2O2]+	15 - 25
BBOEP-d8	307.3	117.1	[C4H9O-CH2-CH2-O]+	20 - 30
Negative ESI	BBOEP-d8	305.3	197.1	[M-H - C4H9O-C2D4O]-	10 - 20
BBOEP-d8	305.3	97.0	[H2PO4]-	25 - 35

Note: The exact m/z values may vary slightly depending on instrument calibration and resolution.

Experimental Protocols

Sample Preparation: Solid Phase Extraction (SPE) for Urine Samples

This protocol is adapted from methodologies for the extraction of organophosphate esters from biological matrices.

Materials:

• Weak anion exchange (WAX) SPE cartridges

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Ammonium (B1175870) hydroxide (B78521) solution

• Formic acid

• Urine sample

• BBOEP-d8 internal standard spiking solution

Procedure:

• Sample Pre-treatment: To 1 mL of urine, add 10 µL of the BBOEP-d8 internal standard working solution. Vortex to mix.

• SPE Cartridge Conditioning: Condition the WAX SPE cartridge by passing 3 mL of methanol followed by 3 mL of water.

• Sample Loading: Load the pre-treated urine sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 3 mL of water, followed by 3 mL of 50% methanol in water.

• Elution: Elute the analytes with 3 mL of 5% ammonium hydroxide in methanol.

• Dry-down and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% formic acid).

Liquid Chromatography

LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size) is recommended for good separation of organophosphate esters.

Mobile Phases:

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

Gradient Elution:

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	95	5
1.0	95	5
8.0	5	95
10.0	5	95
10.1	95	5
12.0	95	5

Flow Rate: 0.3 mL/min Column Temperature: 40°C Injection Volume: 5 µL

Mass Spectrometry

Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

Positive ESI Mode Parameters:

• Capillary Voltage: 3.5 kV

• Source Temperature: 150°C

• Desolvation Temperature: 400°C

• Cone Gas Flow: 50 L/hr

• Desolvation Gas Flow: 800 L/hr

Negative ESI Mode Parameters:

• Capillary Voltage: -3.0 kV

• Source Temperature: 150°C

• Desolvation Temperature: 400°C

• Cone Gas Flow: 50 L/hr

• Desolvation Gas Flow: 800 L/hr

Experimental Workflow and Signaling Pathway Diagrams

The following diagrams illustrate the logical flow of the experimental protocol and the relationship between the parent compound and its metabolite.

Caption: Experimental workflow for the analysis of BBOEP-d8.

Caption: Relationship of TBEP, BBOEP, and the internal standard.

Data Presentation

The following table provides a template for summarizing quantitative data obtained from a typical calibration curve experiment for BBOEP-d8.

Concentration (ng/mL)	Peak Area (BBOEP-d8)	Response Factor	% Accuracy
1
5
10
50
100
500
1000

Conclusion

The methods outlined in this document provide a robust starting point for the sensitive and selective quantification of Bis(butoxyethyl) Phosphate-d8 by LC-MS/MS. The availability of both positive and negative ionization mode parameters offers flexibility for various laboratory setups and sample types. Researchers are encouraged to optimize the provided conditions, particularly collision energies and chromatographic gradients, to achieve the best performance on their specific instrumentation. The use of BBOEP-d8 as an internal standard is critical for achieving high accuracy and precision in the quantification of BBOEP in complex matrices.

Technical Notes & Optimization

Technical Support Center: Overcoming Matrix Effects with Bis(butoxyethyl) Phosphate-d8 (BBEP-d8)

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for utilizing Bis(butoxyethyl) Phosphate-d8 (BBEP-d8) to overcome matrix effects in LC-MS/MS analysis.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a concern in LC-MS/MS analysis?

A1: Matrix effects are the alteration of an analyte's ionization efficiency due to co-eluting compounds from the sample matrix.[1][2] This can lead to either a decrease in signal, known as ion suppression, or an increase in signal, termed ion enhancement. These effects are a major concern as they can significantly impact the accuracy, precision, and sensitivity of quantitative analysis by causing underestimation or overestimation of the analyte concentration.[3]

Q2: How does Bis(butoxyethyl) Phosphate-d8 (BBEP-d8) help in overcoming matrix effects?

A2: BBEP-d8 is a stable isotope-labeled (SIL) internal standard. Since it is structurally almost identical to its non-labeled counterpart, Bis(butoxyethyl) Phosphate (B84403) (BBEP or BBOEP), it co-elutes from the liquid chromatography column and experiences nearly the same degree of ion suppression or enhancement as the analyte.[4][5] By adding a known amount of BBEP-d8 to every sample, calibration standard, and quality control, quantification is based on the ratio of the analyte's peak area to the internal standard's peak area. This ratio remains constant even if the absolute signal intensity of both compounds fluctuates due to matrix effects, thus providing more accurate and precise results.[5]

Q3: For which class of compounds is BBEP-d8 a suitable internal standard?

A3: BBEP-d8 is primarily used as an internal standard for the analysis of its non-labeled analogue, BBEP (also known as BBOEP), which is a major metabolite of the organophosphate flame retardant tris(2-butoxyethyl) phosphate (TBEP or TBOEP).[6][7][8] It is therefore highly suitable for biomonitoring studies involving human urine or other biological matrices to assess exposure to this common flame retardant.[6][8][9]

Q4: Can I use BBEP-d8 for analytes other than BBEP?

A4: While the ideal internal standard is the stable isotope-labeled version of the analyte, in cases where a specific SIL-IS is unavailable or cost-prohibitive, a structurally similar compound can sometimes be used. However, it is crucial to validate that the chosen internal standard co-elutes with the analyte and behaves similarly in the ion source. For compounds structurally different from BBEP, BBEP-d8 may not be an appropriate internal standard as it might not compensate for matrix effects effectively.

Q5: What concentration of BBEP-d8 should I use?

A5: The internal standard should be added at a concentration that is within the linear range of the assay and ideally close to the expected concentration of the analyte in the samples.[1] A common practice is to add the internal standard at a concentration that corresponds to the mid-point of the calibration curve.

Troubleshooting Guide

Problem 1: Poor reproducibility of the analyte/BBEP-d8 peak area ratio.

• Possible Cause: Inconsistent addition of the internal standard.

  • Solution: Ensure that the internal standard solution is accurately and consistently added to all samples, calibrators, and QCs. Use calibrated pipettes and verify the concentration of your BBEP-d8 stock solution.

• Possible Cause: Degradation of the analyte or internal standard.

  • Solution: Check the stability of the analyte and BBEP-d8 in the sample matrix and in the final extract under the storage and analytical conditions. Prepare fresh stock solutions if necessary.

• Possible Cause: Carryover from a high-concentration sample to a subsequent low-concentration sample.

  • Solution: Optimize the autosampler wash procedure. Inject a blank sample after a high-concentration sample to check for carryover.

Problem 2: The analyte (BBEP) and the internal standard (BBEP-d8) do not co-elute perfectly.

• Possible Cause: Isotope effect. Deuteration can sometimes cause a slight shift in retention time.[2]

  • Solution: While minor shifts are often acceptable, a significant separation can be problematic if it leads to differential matrix effects. Optimize the chromatographic conditions (e.g., gradient, flow rate, or column chemistry) to minimize the separation between the analyte and the internal standard.

• Possible Cause: Column degradation.

  • Solution: A loss of stationary phase or contamination of the column can affect the separation. Replace the analytical column with a new one of the same type and implement a column washing protocol.

Problem 3: Low signal intensity or poor sensitivity for both BBEP and BBEP-d8.

• Possible Cause: Significant ion suppression.

  • Solution:

    • Enhance Sample Cleanup: Improve the sample preparation method (e.g., solid-phase extraction) to remove more of the interfering matrix components.

    • Dilute the Sample: Diluting the sample can reduce the concentration of matrix components causing ion suppression.

    • Optimize Chromatography: Adjust the chromatographic method to separate the analytes from the highly suppressive regions of the chromatogram.

Quantitative Data Summary

The following tables summarize validation data for the analysis of Bis(butoxyethyl) Phosphate (BBEP/BBOEP) using a deuterated internal standard in human urine.

Table 1: Method Recovery and Precision for BBOEP in Human Urine

Analyte	Spiked Concentration (ng/mL)	Recovery (%)	Inter-day Imprecision (RSD %)
BBOEP	3	69 - 119	< 31

Data adapted from a study using a deuterated BBEP internal standard and LC-ESI-MS/MS.[6]

Table 2: Recovery of Deuterated Internal Standards for Organophosphate Metabolite Analysis in Urine

Internal Standard	Mean Recovery (%)	Standard Deviation (%)
d8-BBOEP	91	20

Data from a study analyzing organophosphate ester metabolites in human urine.[9]

Experimental Protocols

Protocol: Quantification of Bis(2-butoxyethyl) Phosphate (BBOEP) in Human Urine using BBEP-d8 by LC-MS/MS

This protocol is a representative method for the analysis of BBOEP in urine.

1. Materials and Reagents

• BBOEP and BBEP-d8 analytical standards

• Methanol (B129727), Acetonitrile (LC-MS grade)

• Ammonium (B1175870) hydroxide, Ammonium formate (B1220265)

• Ultrapure water

• Solid Phase Extraction (SPE) cartridges (e.g., Weak Anion Exchange)

• Human urine samples

2. Sample Preparation (Solid Phase Extraction - SPE)

• Thaw urine samples at room temperature.

• To 1 mL of urine, add 50 µL of BBEP-d8 internal standard solution (concentration should be optimized based on expected analyte levels).

• Vortex the sample for 30 seconds.

• Condition the SPE cartridge with 2 mL of methanol followed by 2 mL of ultrapure water.

• Load the urine sample onto the SPE cartridge.

• Wash the cartridge with 2 mL of water, followed by 2 mL of a methanol/water solution (e.g., 20:80 v/v).

• Elute the analytes with 2 mL of an appropriate solvent (e.g., methanol with 2% formic acid).

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase.

3. LC-MS/MS Conditions

• LC System: UPLC or HPLC system

• Column: A suitable reversed-phase column (e.g., C18, 50 mm x 2.1 mm, 1.7 µm).[2]

• Mobile Phase A: 5 mM Ammonium formate in water (pH adjusted to 9.2 with ammonium hydroxide).[2]

• Mobile Phase B: Acetonitrile.[2]

• Gradient: A suitable gradient starting with a high percentage of Mobile Phase A and ramping up to a high percentage of Mobile Phase B to elute the analytes.

• Flow Rate: 0.3 - 0.5 mL/min

• Injection Volume: 5 µL

• MS System: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Negative Mode

• MRM Transitions:

  • BBOEP: Precursor ion > Product ion (specific m/z values to be determined by infusion of the standard)

  • BBEP-d8: Precursor ion > Product ion (specific m/z values to be determined by infusion of the standard)

4. Quantification

• Construct a calibration curve by plotting the peak area ratio of BBOEP/BBEP-d8 against the concentration of BBOEP.

• Determine the concentration of BBOEP in the samples by interpolating their peak area ratios from the calibration curve.

Visualizations

Caption: Experimental workflow for BBOEP analysis.

Caption: Logic of overcoming matrix effects.

References

• 1. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 2. A high-throughput method for determination of metabolites of organophosphate flame retardants in urine by ultra performance liquid chromatography-high resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. nebiolab.com [nebiolab.com]
• 6. Analysis of organophosphate flame retardant diester metabolites in human urine by liquid chromatography electrospray ionisation tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Toxicokinetic of tris(2-butoxyethyl) phosphate (TBOEP) in humans following single oral administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

Troubleshooting peak shape issues for Bis(butoxyethyl) Phosphate-d8

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using Bis(butoxyethyl) Phosphate-d8. The information is presented in a question-and-answer format to directly address common issues encountered during analytical experiments.

Troubleshooting Peak Shape Issues

Poor peak shape can compromise the accuracy and precision of analytical results by affecting peak integration and resolution.[1][2] This section addresses common peak shape problems observed for Bis(butoxyethyl) Phosphate-d8.

Question 1: Why is my Bis(butoxyethyl) Phosphate-d8 peak tailing?

Peak tailing, where the latter half of the peak is wider than the front half, is a common chromatographic issue.[3] It can be caused by several factors:

• Secondary Interactions: The phosphate (B84403) group in Bis(butoxyethyl) Phosphate-d8 can interact with active sites on the silica-based stationary phase, such as residual silanol (B1196071) groups.[2][4] These secondary interactions can slow down the elution of a portion of the analyte molecules, leading to a tailing peak.

• Column Contamination or Degradation: Accumulation of contaminants on the column frit or at the head of the column can distort peak shape.[3] Over time, the stationary phase can also degrade, especially when using aggressive mobile phases.

• Inappropriate Mobile Phase pH: The pH of the mobile phase can influence the ionization state of both the analyte and any residual silanol groups on the column, affecting retention and peak shape.[4][5]

• Column Overload: Injecting too much sample can saturate the stationary phase, leading to peak distortion, including tailing.[4]

Solutions:

• Optimize Mobile Phase:

  • pH Adjustment: For acidic compounds like organophosphates, lowering the mobile phase pH with an additive like formic acid can suppress the ionization of residual silanols and reduce secondary interactions.[3] A mobile phase pH at least 2 units away from the analyte's pKa is generally recommended.[5]

  • Increase Buffer Concentration: A higher buffer concentration can help to mask residual silanol groups on the stationary phase.[3]

• Column Maintenance:

  • Use a Guard Column: A guard column can protect the analytical column from contaminants in the sample.[6]

  • Column Flushing: If contamination is suspected, flushing the column with a strong solvent may resolve the issue.[3]

• Sample Concentration:

  • Dilute the Sample: If column overload is suspected, try diluting the sample and reinjecting.[4][5]

Parameter	Recommendation for Tailing Peak
Mobile Phase pH	Adjust to be at least 2 pH units away from the analyte's pKa.
Buffer Concentration	Increase to help mask silanol interactions.
Sample Concentration	Reduce to avoid column overload.
Guard Column	Use to protect the analytical column from contamination.

Question 2: What causes peak fronting for Bis(butoxyethyl) Phosphate-d8?

Peak fronting, where the front of the peak is less steep than the back, is less common than tailing but can still occur.

• Column Overload: Severe sample overload can sometimes manifest as fronting.[5]

• Incompatible Sample Solvent: If the sample is dissolved in a solvent that is much stronger than the mobile phase, it can cause the analyte to move through the beginning of the column too quickly, leading to a distorted, fronting peak.[5]

• Column Collapse or Voids: A physical change in the column packing, such as a void at the inlet, can lead to poor peak shape, including fronting.[3][4]

Solutions:

• Sample Solvent: Whenever possible, dissolve the sample in the initial mobile phase.[5]

• Column Condition: If a column void is suspected, replacing the column is the most effective solution.[4]

Question 3: Why am I seeing a split or shouldered peak for Bis(butoxyethyl) Phosphate-d8?

Split or shouldered peaks can be particularly problematic for accurate quantification.

• Partially Blocked Column Frit: Debris from the sample, mobile phase, or instrument can partially block the inlet frit of the column, causing the sample to be unevenly distributed onto the stationary phase.[1]

• Incompatible Sample Solvent: Dissolving the sample in a solvent significantly different from the mobile phase can cause peak splitting.[5]

• Co-eluting Interference: An impurity or contaminant that elutes very close to the Bis(butoxyethyl) Phosphate-d8 peak can give the appearance of a split peak.[3]

• Mobile Phase pH Near Analyte pKa: If the mobile phase pH is close to the pKa of the analyte, both the ionized and non-ionized forms may be present, potentially leading to a split peak.[5]

Solutions:

• Column Maintenance: Reverse flushing the column (if the manufacturer allows) can sometimes dislodge particulates from the frit.[1] Using an in-line filter can help prevent this issue.

• Sample Preparation: Ensure the sample is fully dissolved in a compatible solvent.[3]

• Method Optimization: Adjusting the mobile phase composition or gradient may be necessary to resolve any co-eluting interferences.[3]

Frequently Asked Questions (FAQs)

Q1: My deuterated internal standard (Bis(butoxyethyl) Phosphate-d8) has a different retention time than the non-deuterated analyte. Is this normal?

A1: Yes, a slight difference in retention time between a deuterated standard and its non-deuterated counterpart is a known phenomenon in reversed-phase chromatography, often referred to as a "chromatographic shift" or "isotope effect".[7][8] Deuterated compounds can sometimes elute slightly earlier than their non-deuterated analogs. While a small, consistent shift is acceptable, it's crucial to ensure that the two compounds are not so separated that they experience different matrix effects, which could compromise quantification.[8]

Q2: Could the deuterium (B1214612) atoms on Bis(butoxyethyl) Phosphate-d8 exchange with hydrogen from the mobile phase?

A2: Isotopic exchange, or back-exchange, is a potential issue with deuterated standards.[8] This occurs when deuterium atoms are replaced by protons from the solvent or sample matrix. The likelihood of this happening depends on the position of the deuterium labels and the pH of the solution.[7] Storing or analyzing deuterated compounds in highly acidic or basic solutions should be avoided to minimize this risk.

Q3: I am observing inconsistent peak areas for my internal standard. What could be the cause?

A3: Inconsistent peak areas for an internal standard often point to issues with sample injection, differential matrix effects, or instability of the compound.[8]

• Injection Precision: Ensure the autosampler is functioning correctly and that there are no air bubbles in the sample loop.

• Matrix Effects: The sample matrix can sometimes suppress or enhance the ionization of the internal standard to a different extent than the analyte, leading to variability.[7][8] A matrix effect evaluation should be performed during method development.

• In-source Instability: Phosphate-containing compounds can sometimes be labile in the mass spectrometer's ion source, potentially leading to fragmentation before detection.[9] This could be influenced by source conditions (e.g., temperature, voltages).

Experimental Protocols

Protocol 1: General LC-MS Method for Bis(butoxyethyl) Phosphate-d8 Analysis

This protocol provides a starting point for the analysis of Bis(butoxyethyl) Phosphate-d8. Optimization will likely be required for specific sample matrices.

Parameter	Condition
LC Column	C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 10 minutes
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
MS Detector	Triple Quadrupole
Ionization Mode	Electrospray Ionization (ESI), Negative
MRM Transition	To be determined by infusion of the standard

Protocol 2: Assessing Matrix Effects

This experiment helps determine if components in the sample matrix are affecting the ionization of the analyte and internal standard.

• Prepare three sets of samples:

  • Set A (Neat Solution): Analyte and internal standard in a clean solvent.

  • Set B (Post-Extraction Spike): Blank matrix extract spiked with the analyte and internal standard.

  • Set C (Pre-Extraction Spike): Blank matrix spiked with the analyte and internal standard before the extraction process.

• Analyze all three sets using the developed LC-MS method.

• Calculate the matrix effect by comparing the peak areas of the analyte and internal standard in Set B to those in Set A.

• Evaluate extraction recovery by comparing the peak areas in Set C to those in Set B.

Visualizations

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. mastelf.com [mastelf.com]
• 3. benchchem.com [benchchem.com]
• 4. gmpinsiders.com [gmpinsiders.com]
• 5. HPLC Troubleshooting Guide [sigmaaldrich.com]
• 6. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Phosphopeptide fragmentation and analysis by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Reducing background noise in Bis(butoxyethyl) Phosphate-d8 analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals reduce background noise in the analysis of Bis(butoxyethyl) Phosphate-d8.

Troubleshooting Guides

High Background Noise in Blank Injections

Question: I am observing high background noise in my blank injections when analyzing Bis(butoxyethyl) Phosphate-d8. What are the potential sources and how can I resolve this?

Answer: High background noise in blank injections is a common issue in LC-MS analysis and can originate from various sources. Systematically identifying and eliminating the source is key to achieving a clean baseline.

Potential Sources & Solutions:

• Contaminated Solvents or Mobile Phase: Impurities in solvents, especially water and organic modifiers, can contribute significantly to background noise.[1][2] Microbial growth can also be an issue in improperly stored mobile phases.[2]

  • Solution: Use high-purity, LC-MS grade solvents and additives.[2][3] Prepare fresh mobile phase daily and keep bottles capped to prevent contamination.[3] If contamination is suspected, try a new batch of solvents.[1]

• Contaminated LC System: Residues from previous samples, plasticizers from tubing, or other contaminants can accumulate in the LC system (e.g., injector, lines, column).[2]

  • Solution: Flush the entire LC system with a strong solvent mixture, such as isopropanol (B130326) or a gradient of water and acetonitrile (B52724) with a small amount of acid (e.g., formic acid).[4] If the problem persists, systematically bypass components (e.g., column, injector) to isolate the source of contamination.[1]

• Contaminated MS Ion Source: The ion source is susceptible to contamination from non-volatile components of the sample matrix and mobile phase.[4]

  • Solution: Clean the ion source components, including the cone, needle, and transfer tube, according to the manufacturer's instructions.[4] Regular cleaning is crucial for maintaining sensitivity and reducing background.[5]

Experimental Workflow for Diagnosing High Background Noise:

Caption: Troubleshooting workflow for high background noise.

Matrix Effects: Ion Suppression or Enhancement

Question: My signal for Bis(butoxyethyl) Phosphate-d8 is inconsistent across different samples. How can I determine if this is due to matrix effects and what can I do to mitigate them?

Answer: Matrix effects, which cause ion suppression or enhancement, are a significant source of imprecision in LC-MS/MS analyses.[6][7] They occur when co-eluting compounds from the sample matrix interfere with the ionization of the analyte.[7]

Strategies for Mitigation:

• Sample Dilution: Diluting the sample can reduce the concentration of interfering matrix components.[8] This is a simple and often effective strategy, provided the analyte concentration remains above the limit of detection.[8]

• Improved Sample Preparation: More effective sample cleanup can remove matrix components that interfere with the analysis.[7][9] Techniques like solid-phase extraction (SPE) can be beneficial.[10]

• Chromatographic Optimization: Modifying the chromatographic method to separate the analyte from co-eluting matrix components can eliminate the interference.[7]

• Matrix-Matched Calibration: Preparing calibration standards in a blank matrix that is similar to the samples can help to compensate for consistent matrix effects.[8]

Quantitative Data on Mitigation Strategies (Hypothetical):

Mitigation Strategy	Analyte Peak Area (Arbitrary Units)	Signal-to-Noise Ratio (S/N)
None	50,000	25
10x Sample Dilution	8,000	40
Solid-Phase Extraction (SPE)	85,000	90
Optimized Chromatography	95,000	110

Experimental Protocol: Post-Column Infusion to Qualitatively Assess Matrix Effects

This method helps to identify regions in the chromatogram where ion suppression or enhancement occurs.[7][11]

• Setup:

  • Prepare a standard solution of Bis(butoxyethyl) Phosphate-d8 at a concentration that gives a stable signal.

  • Use a syringe pump to deliver this solution at a constant flow rate (e.g., 10 µL/min) into the LC flow post-column via a T-connector.

• Procedure:

  • Begin infusing the standard solution into the mobile phase stream entering the mass spectrometer.

  • Once a stable signal for Bis(butoxyethyl) Phosphate-d8 is observed, inject a blank matrix extract.

• Analysis:

  • Monitor the signal of the infused standard. Any significant dip in the signal indicates ion suppression due to co-eluting matrix components, while a rise in the signal indicates ion enhancement.

Logical Relationship for Addressing Matrix Effects:

Caption: Decision-making workflow for matrix effects.

Frequently Asked Questions (FAQs)

Q1: Why is my deuterated internal standard, Bis(butoxyethyl) Phosphate-d8, eluting at a different retention time than its non-deuterated analog?

A1: This phenomenon is known as the "deuterium isotope effect" and is common in reversed-phase chromatography.[6] The replacement of hydrogen with the heavier deuterium (B1214612) isotope can lead to slight changes in the molecule's lipophilicity, often causing the deuterated compound to elute slightly earlier than the non-deuterated analyte.[6] If this shift leads to incomplete co-elution, it can result in differential matrix effects and inaccurate quantification.[6] To address this, you can try optimizing your chromatographic method (e.g., adjusting the mobile phase gradient or temperature) or using a lower-resolution column to encourage peak overlap.[6]

Q2: Can the deuterium label on Bis(butoxyethyl) Phosphate-d8 be lost during sample preparation or analysis?

A2: Yes, the loss of a deuterium label, known as hydrogen-deuterium (H-D) exchange, can occur, especially if the deuterium atoms are on heteroatoms or activated carbon atoms.[12] This can be facilitated by exposure to sources of hydrogen, such as residual water in solvents or acidic/basic conditions.[12] The loss of the deuterium label can compromise the accuracy of your results by creating a "false positive" signal for the unlabeled analyte.[6] To minimize this, use high-purity, anhydrous solvents and control the pH of your sample and mobile phase.

Q3: What are the best practices for handling and storing Bis(butoxyethyl) Phosphate-d8 to maintain its purity?

A3: To maintain the isotopic purity of deuterated compounds like Bis(butoxyethyl) Phosphate-d8, they should be stored in tightly sealed containers under an inert atmosphere (e.g., argon or nitrogen) to protect them from atmospheric moisture.[12] For long-term storage, refrigeration is often recommended to slow down potential degradation.[12] It is also advisable to use single-use ampoules for highly sensitive applications to prevent contamination from repeated use of the same bottle.[12]

Q4: My instrument's background noise increased significantly after routine preventative maintenance. What could be the cause?

A4: It is not uncommon for background signals, especially for lower masses, to increase after preventative maintenance.[5] This can be due to residual cleaning agents, contamination from the maintenance procedure, or changes in the instrument settings.[5] To resolve this, you can try flushing the system extensively with a cleaning mixture, running multiple blank injections to condition the system, and verifying that all instrument parameters are set correctly for your application.[5]

References

• 1. home.pavlab.msl.ubc.ca [home.pavlab.msl.ubc.ca]
• 2. zefsci.com [zefsci.com]
• 3. Effective LC Troubleshooting: Symptom-Based Strategies and Solutions [restek.com]
• 4. researchgate.net [researchgate.net]
• 5. High background after preventative maintenance - Chromatography Forum [chromforum.org]
• 6. benchchem.com [benchchem.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. benchchem.com [benchchem.com]
• 9. drawellanalytical.com [drawellanalytical.com]
• 10. researchgate.net [researchgate.net]
• 11. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Injection Volume for Bis(butoxyethyl) Phosphate-d8

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for optimizing the injection volume of Bis(butoxyethyl) Phosphate-d8 in analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What is Bis(butoxyethyl) Phosphate-d8 and why is it used in my experiments?

Bis(butoxyethyl) Phosphate-d8 is a deuterated form of Bis(butoxyethyl) Phosphate, which is an organophosphate ester used as a flame retardant and plasticizer. In analytical chemistry, particularly in liquid chromatography-mass spectrometry (LC-MS), deuterated compounds like this are used as internal standards.[1][2] Because they are chemically almost identical to the non-deuterated (or "unlabeled") analyte of interest, they can be used to accurately quantify the analyte in a sample by correcting for variations in sample preparation, injection volume, and instrument response.[3]

Q2: What is the recommended starting injection volume for Bis(butoxyethyl) Phosphate-d8?

For many LC-MS/MS analyses, a typical starting injection volume is in the range of 5 - 10 µL.[3] However, the optimal volume is dependent on several factors including the concentration of the standard, the sensitivity of the mass spectrometer, and the dimensions of the analytical column. It is generally recommended to start with a low injection volume (e.g., 1-3 µL for a 2.1 mm ID column) and systematically increase it.[4]

Q3: How does increasing the injection volume affect my results?

Ideally, increasing the injection volume leads to a proportional increase in the peak area and height, which can improve the signal-to-noise ratio and lower the limit of quantitation. However, excessively large injection volumes can lead to issues such as peak fronting, peak broadening, and a decrease in resolution, ultimately compromising the accuracy of your results.

Q4: What are the signs that my injection volume is too high?

Common indicators of an excessive injection volume include:

• Peak Fronting: The peak becomes asymmetrical with a leading edge that is less steep than the trailing edge.

• Peak Broadening: The peak becomes wider, which can decrease resolution between adjacent peaks and lower the peak height.

• Decreased Resolution: The ability to separate the analyte peak from other components in the sample is reduced.

• Non-linear Response: The peak area or height no longer increases linearly with an increase in injection volume.

Q5: Can I use different injection volumes for my calibration standards and my unknown samples?

While it is generally recommended to use the same injection volume for both calibration standards and unknown samples, the use of an internal standard like Bis(butoxyethyl) Phosphate-d8 can theoretically allow for different injection volumes. This is because the ratio of the analyte to the internal standard should remain constant regardless of the volume injected. However, it is crucial to validate this approach thoroughly to ensure that it does not introduce any bias into your results.

Troubleshooting Guide

This guide addresses common issues encountered when optimizing the injection volume for Bis(butoxyethyl) Phosphate-d8.

Issue 1: Poor Peak Shape (Fronting or Tailing)

• Symptom: The chromatographic peak for Bis(butoxyethyl) Phosphate-d8 is not symmetrical.

• Possible Causes & Solutions:

  • Injection Volume Too High: This is a common cause of peak fronting. Reduce the injection volume and reinject the sample.

  • Sample Solvent Mismatch: If the sample is dissolved in a solvent that is much stronger than the initial mobile phase, it can cause peak distortion. Try to dissolve the sample in the initial mobile phase or a weaker solvent.

  • Column Overload: Injecting too much mass onto the column can lead to peak fronting.[4] Dilute the sample or reduce the injection volume.

  • Column Contamination or Degradation: If the issue persists with a lower injection volume, the column may be contaminated or have lost performance. Flush the column according to the manufacturer's instructions or replace it.

Issue 2: Low Signal Intensity or Poor Sensitivity

• Symptom: The peak for Bis(butoxyethyl) Phosphate-d8 is very small or not detectable.

• Possible Causes & Solutions:

  • Injection Volume Too Low: The amount of standard being introduced to the instrument is insufficient. Gradually increase the injection volume.

  • Low Concentration of Internal Standard: The concentration of the Bis(butoxyethyl) Phosphate-d8 solution may be too low. Prepare a more concentrated working solution.

  • Mass Spectrometer Tuning: The instrument may not be properly tuned for the specific mass-to-charge ratio (m/z) of Bis(butoxyethyl) Phosphate-d8. Ensure the MS is tuned and calibrated.

  • Ion Suppression: Components in the sample matrix can interfere with the ionization of the internal standard in the mass spectrometer source, leading to a decreased signal. A detailed investigation into matrix effects may be necessary.

Issue 3: Inconsistent or Irreproducible Peak Areas

• Symptom: Replicate injections of the same sample yield significantly different peak areas for Bis(butoxyethyl) Phosphate-d8.

• Possible Causes & Solutions:

  • Autosampler Issues: The autosampler may not be drawing and injecting the specified volume consistently. Check the autosampler for air bubbles in the syringe and ensure it is properly calibrated and maintained.

  • Partial Loop Injection: If using a partial loop injection mode, ensure that the injection volume is not too close to the total loop volume, which can lead to poor reproducibility.

  • Sample Evaporation: If samples are left in the autosampler for an extended period, evaporation of the solvent can lead to an increase in concentration and therefore peak area. Use vial caps (B75204) with septa to minimize evaporation.

Data Presentation

The following table summarizes the expected impact of varying injection volumes on the chromatographic peak characteristics of Bis(butoxyethyl) Phosphate-d8. The data presented is illustrative and based on typical chromatographic behavior.

Injection Volume (µL)	Peak Area (Arbitrary Units)	Peak Height (Arbitrary Units)	Peak Width (min)	Tailing Factor	Observations
1	100,000	50,000	0.10	1.1	Symmetrical peak, good signal-to-noise.
2	205,000	102,000	0.11	1.1	Linear increase in peak area and height.
5	510,000	250,000	0.12	1.0	Optimal signal without significant peak distortion.
10	980,000	450,000	0.15	0.9	Onset of peak fronting and broadening.
20	1,500,000	600,000	0.25	0.7	Significant peak fronting and loss of efficiency.

Experimental Protocols

Protocol for Optimizing Injection Volume

This protocol outlines a systematic approach to determine the optimal injection volume for Bis(butoxyethyl) Phosphate-d8.

1. Preparation of a Standard Solution:

• Prepare a working solution of Bis(butoxyethyl) Phosphate-d8 in a solvent that is compatible with the initial mobile phase conditions of your LC method. A typical starting concentration might be 100 ng/mL, but this should be adjusted based on the sensitivity of your instrument.

2. Initial Injection:

• Set up your LC-MS method with your standard analytical column and mobile phase gradient.

• Begin with a low injection volume, for example, 1 µL.

• Inject the standard solution and acquire the data.

3. Incremental Injections:

• Sequentially increase the injection volume (e.g., 2 µL, 5 µL, 10 µL, 15 µL, 20 µL).

• Inject the standard solution at each volume, ensuring at least two replicate injections at each level to assess reproducibility.

4. Data Analysis:

• For each injection, record the peak area, peak height, peak width, and tailing factor for the Bis(butoxyethyl) Phosphate-d8 peak.

• Plot the peak area and peak height as a function of the injection volume.

• Observe the injection volume at which the linear relationship between injection volume and peak area/height begins to deviate.

• Examine the chromatograms for signs of peak fronting, broadening, or a decrease in resolution.

5. Determination of Optimal Volume:

• The optimal injection volume will be the highest volume that provides a good signal-to-noise ratio without significant degradation of peak shape or a loss of linearity. This is often a balance between sensitivity and chromatographic performance.

Mandatory Visualization

Caption: Troubleshooting workflow for injection volume optimization.

Caption: Experimental workflow for injection volume optimization.

References

• 1. agilent.com [agilent.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. benchchem.com [benchchem.com]
• 4. rsc.org [rsc.org]

Technical Support Center: Bis(butoxyethyl) Phosphate-d8 Analysis

Welcome to the technical support center for the analysis of Bis(butoxyethyl) Phosphate (B84403) (BBOEP) using Bis(butoxyethyl) Phosphate-d8 (BBOEP-d8) as an internal standard. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to ensure accurate and reliable experimental results.

Frequently Asked Questions (FAQs)

Q1: What is Bis(butoxyethyl) Phosphate-d8 and why is it used as an internal standard?

A1: Bis(butoxyethyl) Phosphate-d8 (BBOEP-d8) is a stable isotope-labeled (SIL) version of Bis(butoxyethyl) Phosphate (BBOEP), a metabolite of the organophosphate flame retardant Tris(2-butoxyethyl) phosphate (TBEP). In analytical chemistry, particularly in quantitative mass spectrometry, SIL internal standards are considered the gold standard.[1][2] Because BBOEP-d8 is chemically almost identical to the non-labeled BBOEP, it behaves similarly during sample preparation, chromatography, and ionization.[1] This allows it to compensate for variations in the analytical process, such as extraction efficiency and matrix effects, leading to more accurate and precise quantification of BBOEP.

Q2: What are the most common issues encountered when using BBOEP-d8 in a calibration curve?

A2: The most common issues include:

• Non-linear calibration curves: This can be caused by a variety of factors including isotopic contribution, matrix effects, and detector saturation.

• Poor reproducibility of the analyte/internal standard area ratio: This often points to differential matrix effects or inconsistent sample preparation.[3]

• Chromatographic separation of BBOEP and BBOEP-d8: Known as the isotope effect, this can lead to inaccurate quantification if they experience different matrix effects.[1][2]

• Isotopic contribution or "cross-talk": The signal from the natural isotopes of BBOEP can interfere with the signal of BBOEP-d8, and vice versa.[4]

Q3: What is an acceptable linearity (R²) for a calibration curve using BBOEP-d8?

A3: For bioanalytical methods, a coefficient of determination (R²) value of greater than 0.99 is generally considered acceptable and demonstrates a high degree of linearity within the tested range.[3] However, it is crucial to also visually inspect the calibration curve and the residual plot to ensure there is no systematic deviation from linearity. A random distribution of residuals is indicative of a good fit.

Q4: Can I use a non-linear regression model for my calibration curve?

A4: Yes, it is acceptable to use a non-linear regression model, such as a quadratic fit, provided that the model accurately describes the relationship between concentration and response. The chosen model must be thoroughly validated for accuracy and precision across the entire calibration range.[5]

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during your experiments with Bis(butoxyethyl) Phosphate-d8.

Issue 1: Non-Linear Calibration Curve

My calibration curve for BBOEP using BBOEP-d8 is non-linear, especially at the high and low ends. What are the potential causes and solutions?

A non-linear calibration curve can arise from several factors. The following table outlines common causes and recommended actions.

Potential Cause	Description	Recommended Solution
Isotopic Contribution	The natural isotopic abundance of BBOEP can contribute to the signal of BBOEP-d8, especially at high analyte concentrations relative to the internal standard. This can cause the curve to plateau.[4]	- Use a higher concentration of the BBOEP-d8 internal standard.- Apply a mathematical correction for the isotopic overlap.[4][6]- Monitor a less abundant isotope of the internal standard that has minimal interference.
Detector Saturation	At high concentrations, the mass spectrometer detector can become saturated, leading to a non-linear response.[7]	- Extend the calibration curve to confirm saturation.- Dilute samples that are expected to have high concentrations to fall within the linear range of the assay.[7]
Matrix Effects	Components in the sample matrix can interfere with the ionization of the analyte and/or internal standard, leading to ion suppression or enhancement that may be concentration-dependent.[7]	- Improve sample preparation to remove interfering matrix components (e.g., using a more selective solid-phase extraction protocol).- Optimize chromatographic conditions to separate the analyte and internal standard from the matrix interferents.
Inaccurate Standard Preparation	Errors in the preparation of stock solutions or serial dilutions of calibration standards are a common source of non-linearity.	- Carefully re-prepare all standard solutions.- Use certified reference materials whenever possible.

Below is a diagram illustrating the decision-making process for troubleshooting a non-linear calibration curve.

Troubleshooting a Non-Linear Calibration Curve.

Issue 2: Chromatographic Separation of BBOEP and BBOEP-d8

I am observing a slight separation between the peaks of BBOEP and BBOEP-d8. Why is this happening and how can I fix it?

This phenomenon is known as the "isotope effect" and is common with deuterated internal standards in reversed-phase chromatography. The C-D bond is slightly shorter and stronger than the C-H bond, which can lead to minor differences in polarity and retention time.[8] If this separation results in the analyte and internal standard eluting in regions with different matrix effects, it can lead to inaccurate quantification.

Parameter	Typical Observation	Acceptable Limit	Problematic Scenario
Retention Time Difference	BBOEP-d8 elutes slightly earlier than BBOEP.	< 0.1 minutes	> 0.2 minutes with evidence of differential matrix effects.
Peak Resolution	Peaks are partially resolved.	Baseline resolution should be avoided.	Complete separation of peaks.

Troubleshooting Steps:

• Modify Chromatographic Conditions: Adjusting the mobile phase composition (e.g., organic-to-aqueous ratio), gradient slope, or column temperature can help minimize the separation.

• Evaluate Different Columns: The degree of separation can be dependent on the specific column chemistry. Testing a different C18 column or a column with a different stationary phase (e.g., phenyl-hexyl) may be beneficial.

• Use a Lower Resolution Column: In some instances, a column with lower resolving power can promote the co-elution of the analyte and internal standard.[8]

The following diagram illustrates the workflow for addressing chromatographic shifts.

Addressing Chromatographic Shift of Deuterated Standards.

Experimental Protocols

The following is a representative experimental protocol for the analysis of BBOEP in human urine using BBOEP-d8 as an internal standard. This protocol is a composite based on established methods for organophosphate flame retardant metabolites.[9][10]

1. Sample Preparation (Solid-Phase Extraction - SPE)

• Thaw urine samples at room temperature.

• Centrifuge samples at 3000 rpm for 10 minutes to pellet any precipitates.

• To 1 mL of urine supernatant, add 20 µL of BBOEP-d8 internal standard working solution (e.g., 100 ng/mL).

• Add 1 mL of 100 mM ammonium (B1175870) acetate (B1210297) buffer (pH 5) and vortex.

• Condition a weak anion exchange (WAX) SPE cartridge with 2 mL of methanol (B129727) followed by 2 mL of deionized water.

• Load the sample onto the SPE cartridge.

• Wash the cartridge with 2 mL of 25 mM ammonium acetate buffer followed by 2 mL of methanol.

• Elute the analytes with 2 mL of 5% ammonium hydroxide (B78521) in methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid).

2. LC-MS/MS Analysis

• Liquid Chromatograph: A high-performance or ultra-high-performance liquid chromatography (HPLC or UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Gradient Program:

  • 0-1 min: 5% B

  • 1-8 min: Linear ramp to 95% B

  • 8-10 min: Hold at 95% B

  • 10.1-12 min: Return to 5% B and equilibrate.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Ionization Mode: Negative ESI.

• MS/MS Parameters (Multiple Reaction Monitoring - MRM):

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Dwell Time (ms)
BBOEP	297.1	97.0	-25	50
BBOEP	297.1	141.0	-20	50
BBOEP-d8	305.2	97.0	-25	50
BBOEP-d8	305.2	145.0	-20	50

3. Calibration Curve Preparation

Prepare a series of calibration standards in a blank matrix (e.g., synthetic urine or pooled blank urine) with concentrations ranging from approximately 0.1 to 100 ng/mL. Process these standards in the same manner as the unknown samples.

Typical Calibration Curve Performance:

Parameter	Acceptance Criteria	Typical Value
Calibration Range	N/A	0.1 - 100 ng/mL
Linearity (R²)	> 0.99	> 0.995
Accuracy	85-115% (80-120% at LLOQ)	Within ±10% of nominal
Precision (%RSD)	< 15% (< 20% at LLOQ)	< 10%
Lower Limit of Quantification (LLOQ)	Signal-to-noise ratio > 10	0.15 - 0.60 ng/mL[9][11]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. en-trust.at [en-trust.at]
• 6. researchgate.net [researchgate.net]
• 7. Application of Screening Experimental Designs to Assess Chromatographic Isotope Effect upon Isotope-Coded Derivatization for Quantitative Liquid Chromatography–Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Analysis of organophosphate flame retardant diester metabolites in human urine by liquid chromatography electrospray ionisation tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. A high-throughput method for determination of metabolites of organophosphate flame retardants in urine by ultra performance liquid chromatography-high resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Ion suppression effects on Bis(butoxyethyl) Phosphate-d8 quantification

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with ion suppression during the quantification of Bis(butoxyethyl) Phosphate-d8 (BBEP-d8) by LC-MS/MS.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and how does it affect the analysis of Bis(butoxyethyl) Phosphate-d8?

A1: Ion suppression is a type of matrix effect where co-eluting compounds from the sample matrix interfere with the ionization of the analyte of interest, in this case, BBEP-d8, in the mass spectrometer's ion source.[1][2][3] This interference leads to a decreased signal intensity, which can result in inaccurate and imprecise quantification, reduced sensitivity, and poor reproducibility.[4][5][6] For a deuterated internal standard like BBEP-d8, ion suppression can compromise its ability to accurately correct for variations in the analytical process.

Q2: My BBEP-d8 internal standard signal is highly variable across my sample batch. What is the likely cause?

A2: High variability in the internal standard signal is a classic symptom of inconsistent matrix effects across different samples.[7] While a stable isotope-labeled internal standard like BBEP-d8 is intended to co-elute with the non-labeled analyte and compensate for matrix effects, significant differences in the matrix composition between individual samples can lead to differential ion suppression.[7] This can stem from variations in patient samples, different sample collection methods, or inconsistencies in storage.

Q3: What are the common sources of ion suppression when analyzing BBEP-d8 in biological matrices like plasma or urine?

A3: The primary sources of ion suppression in biological matrices are endogenous substances present in high concentrations.[8]

• In plasma , phospholipids (B1166683) from cell membranes are a major contributor to ion suppression.[8][9]

• In urine , high concentrations of salts and urea (B33335) are known to interfere with the ionization process.[9]

• Other potential sources include proteins, metabolites, and exogenous compounds such as anticoagulants.[9] As BBEP-d8 is a phosphate-containing compound, interactions with metal ions from the LC system can also lead to signal suppression.[10][11]

Q4: How can I determine if ion suppression is affecting my BBEP-d8 quantification?

A4: A post-column infusion experiment is a robust method to qualitatively identify regions of ion suppression in your chromatogram.[7][12] This involves infusing a constant flow of BBEP-d8 into the mass spectrometer post-analytical column while injecting a blank, extracted matrix sample. A dip in the otherwise stable baseline signal of BBEP-d8 indicates the retention times at which matrix components are eluting and causing suppression.[7]

Q5: Are there specific challenges related to the phosphate (B84403) group in BBEP-d8 that can cause signal suppression?

A5: Yes, organophosphates can interact with the stainless steel surfaces of standard HPLC components, such as the column hardware and tubing.[10][11] This interaction can cause peak tailing and, in some cases, the formation of metal salts that lead to ion suppression.[10] Using metal-free or PEEK-lined columns and tubing can mitigate these effects and improve signal intensity and peak shape.[10]

Troubleshooting Guides

Issue 1: Low or Inconsistent BBEP-d8 Signal Intensity

This is a common problem indicative of ion suppression. Follow this guide to diagnose and resolve the issue.

Troubleshooting Steps:

• Assess Matrix Effects: Perform a post-column infusion experiment as detailed in the protocols below to confirm that ion suppression is occurring and to identify the retention time of the interfering components.

• Optimize Sample Preparation: The choice of sample preparation technique significantly impacts the cleanliness of the final extract.

  • If you are using protein precipitation (PPT), consider switching to a more rigorous method like solid-phase extraction (SPE) or liquid-liquid extraction (LLE), which are more effective at removing phospholipids and other interferences.[5][8][9]

• Modify Chromatographic Conditions:

  • Adjust Gradient: Alter the gradient elution profile to chromatographically separate BBEP-d8 from the ion suppression zone identified in the post-column infusion experiment.[9]

  • Change Column Chemistry: Consider a different column stationary phase to alter selectivity and move BBEP-d8 away from interfering peaks.

• Sample Dilution: Diluting the sample can reduce the concentration of matrix components.[9][13] However, be mindful that this will also reduce the concentration of your analyte, which could impact the limit of quantification.[12]

• Consider Metal-Free Systems: If peak shape is poor (e.g., tailing) in addition to low signal, consider interactions with metal components in your LC system.[10] Switching to a metal-free or PEEK-lined column and tubing can be beneficial for phosphate-containing compounds.[10]

Issue 2: Poor Peak Shape for BBEP-d8

Poor peak shape, such as tailing or splitting, can also be a symptom of matrix effects or secondary interactions.

Troubleshooting Steps:

• Evaluate for Metal Interactions: As BBEP-d8 is an organophosphate, it is susceptible to interactions with metal surfaces in the HPLC system.[10][11] This can cause peak tailing. The use of metal-free columns should be considered.[10]

• Adjust Mobile Phase:

  • pH: Modify the pH of the mobile phase to ensure BBEP-d8 is in a single ionic state, which can improve peak shape.[9]

  • Additives: The addition of a small amount of a chelating agent or using a buffer like ammonium (B1175870) hydrogen carbonate can help to reduce interactions with metal ions.[11]

• Check for Column Overload: Injecting too high a concentration of the sample can lead to peak fronting or tailing. Try injecting a diluted sample to see if the peak shape improves.

Data Presentation

Table 1: Comparison of Sample Preparation Techniques on BBEP-d8 Signal Intensity

Sample Preparation Method	Matrix Factor (MF)*	Relative Standard Deviation (RSD)	Comments
Protein Precipitation (PPT)	0.45	25%	Significant ion suppression observed.[5]
Liquid-Liquid Extraction (LLE)	0.85	10%	Reduced ion suppression compared to PPT.[5]
Solid-Phase Extraction (SPE)	0.95	5%	Minimal ion suppression, most effective clean-up.[5]

*Matrix Factor (MF) is calculated as the peak response in the presence of matrix divided by the peak response in the absence of matrix. A value < 1 indicates ion suppression.

Table 2: Effect of LC System on BBEP-d8 Peak Asymmetry

LC Column Type	Peak Asymmetry Factor	Signal Intensity (Relative Units)
Standard Stainless Steel	1.8	1.0 x 10^5
Metal-Free / PEEK-Lined	1.1	2.5 x 10^5

Experimental Protocols

Protocol 1: Qualitative Assessment of Ion Suppression by Post-Column Infusion

Objective: To identify regions in the chromatogram where co-eluting matrix components suppress the BBEP-d8 signal.[12]

Materials:

• Syringe pump

• Tee-connector

• Solution of BBEP-d8 in mobile phase (e.g., 50 ng/mL)

• Extracted blank matrix samples (prepared using your standard procedure)

Procedure:

• Setup: Connect the output of the analytical column to one inlet of a tee-connector. Connect a syringe pump delivering the BBEP-d8 solution to the second inlet of the tee. The outlet of the tee goes to the mass spectrometer's ion source.

• Infusion: Set the syringe pump to infuse the BBEP-d8 solution at a low, constant flow rate (e.g., 10 µL/min).

• Stabilization: Begin the LC mobile phase flow and allow the infused BBEP-d8 signal to stabilize in the mass spectrometer. You should observe a consistent, flat baseline.

• Injection: Inject a blank matrix extract onto the LC system and acquire data over the entire chromatographic run.

• Interpretation: Monitor the BBEP-d8 signal. A consistent baseline indicates no ion suppression. A significant drop in the signal at any point during the run indicates ion suppression caused by co-eluting matrix components at that retention time.[7]

Protocol 2: Quantitative Assessment of Matrix Effects

Objective: To quantify the degree of ion suppression or enhancement for BBEP-d8.

Procedure:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Prepare standards of BBEP-d8 at low, medium, and high concentrations in the mobile phase.

  • Set B (Post-Spiked Matrix): Obtain at least six different lots of blank matrix. Extract these samples using your established method. Spike the BBEP-d8 standards into the clean extracts at the same low, medium, and high concentrations as Set A.

  • Set C (Pre-Spiked Matrix): Spike the BBEP-d8 standards into the six lots of blank matrix before extraction at the same concentrations. Process these samples through your extraction procedure.

• Analysis: Analyze all three sets of samples by LC-MS/MS.

• Calculations:

  • Matrix Factor (MF) = (Mean Peak Area of Set B) / (Mean Peak Area of Set A)

    • An MF < 1 indicates ion suppression.

    • An MF > 1 indicates ion enhancement.

  • Recovery (RE) = (Mean Peak Area of Set C) / (Mean Peak Area of Set B)

  • Overall Process Efficiency = MF x RE

Visualizations

References

• 1. Ion Suppression in Mass Spectrometry: Causes, Effects, and Mitigation Strategies | PPTX [slideshare.net]
• 2. providiongroup.com [providiongroup.com]
• 3. longdom.org [longdom.org]
• 4. researchgate.net [researchgate.net]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. benchchem.com [benchchem.com]
• 8. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 9. benchchem.com [benchchem.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. Suppression effects of carbonate on the interaction between stainless steel and phosphate groups of phosphate compounds in high-performance liquid chromatography and electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]

Deuterium exchange potential in Bis(butoxyethyl) Phosphate-d8

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using Bis(butoxyethyl) Phosphate-d8. The information focuses on the potential for deuterium (B1214612) exchange and how to ensure the isotopic stability of the compound in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is Bis(butoxyethyl) Phosphate-d8 and what is its primary application?

Bis(butoxyethyl) Phosphate-d8 is the deuterium-labeled form of Bis(butoxyethyl) Phosphate (B84403), a metabolite of the flame retardant and plasticizer Tris(2-butoxyethyl) phosphate (TBEP). Its primary application is as an internal standard (IS) for quantitative analysis by mass spectrometry (MS), such as LC-MS/MS, in biological studies to investigate the metabolism of TBEP.[1] The deuterium labels provide a mass shift, allowing it to be distinguished from the unlabeled analyte while exhibiting nearly identical chemical and physical properties.

Q2: Where are the deuterium labels located in Bis(butoxyethyl) Phosphate-d8, and how does this affect their stability?

The deuterium atoms in Bis(butoxyethyl) Phosphate-d8 are located on the ethyl portion of the butoxyethyl chains (-O-CD2-CD2-O-). These labels are on carbon atoms that are part of an ether linkage. Generally, deuterium atoms covalently bonded to carbon are significantly more stable and less prone to exchange compared to deuterium atoms bonded to heteroatoms like oxygen (-OD) or nitrogen (-ND). The C-D bonds in this molecule are not adjacent to activating groups like carbonyls, which further enhances their stability under typical experimental conditions.

Q3: What is deuterium exchange, and why is it a concern when using deuterated internal standards?

Deuterium exchange (or back-exchange) is a chemical reaction where a deuterium atom on a labeled compound is replaced by a hydrogen atom from the surrounding environment (e.g., solvent, sample matrix).[2] If the internal standard loses its deuterium labels, it can lead to inaccurate quantification.[1] This can manifest as a decreased signal for the internal standard and an artificially inflated signal for the unlabeled analyte, compromising the integrity of the experimental results.[1]

Q4: Under what conditions could the deuterium labels on Bis(butoxyethyl) Phosphate-d8 potentially exchange?

While the deuterium labels on the alkyl chain of Bis(butoxyethyl) Phosphate-d8 are generally stable, extreme conditions can promote exchange. Factors that influence deuterium exchange include:

• pH: Strongly acidic or basic conditions can catalyze the exchange of even less labile C-D bonds.[3][4] The minimum exchange rate for many deuterated compounds occurs at a slightly acidic pH.[2]

• Temperature: Elevated temperatures can provide the necessary energy to overcome the activation barrier for C-D bond cleavage, accelerating exchange rates.[5][6]

• Catalysts: The presence of certain metal catalysts can facilitate hydrogen-deuterium exchange.[2][3]

Under standard physiological and analytical conditions (e.g., near-neutral pH, ambient temperature), significant exchange from the butoxyethyl chain is not expected.

Q5: How should I properly store Bis(butoxyethyl) Phosphate-d8 to ensure its isotopic stability?

To maintain the chemical and isotopic integrity of Bis(butoxyethyl) Phosphate-d8, it should be stored under the conditions recommended by the supplier. General best practices include:

• Temperature: Store at the recommended low temperature, typically -20°C.[6]

• Light: Protect from light by storing in an amber vial or a dark location.[5]

• Moisture: Keep the container tightly sealed to prevent moisture ingress.[5]

For solutions, it is advisable to prepare them in a non-protic or aprotic solvent if long-term storage is intended. If aqueous buffers are required, prepare them fresh and consider the pH of the solution.

Troubleshooting Guides

Guide 1: Investigating Unexpected Loss of Internal Standard Signal or Isotopic Purity

If you observe a diminishing signal for Bis(butoxyethyl) Phosphate-d8 or the appearance of peaks corresponding to partially deuterated or unlabeled Bis(butoxyethyl) Phosphate, it may indicate deuterium exchange.

This protocol is designed to assess the stability of the deuterium labels on Bis(butoxyethyl) Phosphate-d8 in your specific sample matrix and analytical conditions.

• Sample Preparation:

  • Prepare a "Time Zero" (T=0) sample by spiking a known concentration of Bis(butoxyethyl) Phosphate-d8 into your blank sample matrix (e.g., plasma, urine, cell lysate). Process and analyze this sample immediately.

  • Prepare identical spiked samples and incubate them under conditions that mimic your experimental workflow (e.g., at room temperature, 37°C, or in your mobile phase).

  • Prepare samples for analysis at various time points (e.g., 1 hour, 4 hours, 24 hours).

• LC-MS/MS Analysis:

  • Analyze all samples using your established LC-MS/MS method.

  • Monitor the mass transitions for the fully deuterated internal standard (d8), as well as potential back-exchange products (d7, d6, etc.) and the unlabeled analyte (d0).

• Data Interpretation:

  • Compare the peak area of the d8 internal standard across all time points. A significant decrease over time suggests instability.

  • Monitor the peak areas for any back-exchange products or the d0 analyte. An increase in these signals over time is a direct indication of deuterium exchange.

The following table summarizes hypothetical data from an isotopic stability experiment, illustrating how to identify potential deuterium exchange.

Time Point	Peak Area (d8-IS)	Peak Area (d0-Analyte)	% d8-IS Remaining	Notes
T=0	1,520,400	850	100%	Baseline measurement. Small d0 signal may be due to impurity in the standard.
T=1h	1,515,300	910	99.7%	No significant change. The standard is stable under these conditions for 1 hour.
T=4h	1,498,700	1,250	98.6%	Minor decrease in IS signal. Monitor closely.
T=24h	1,130,800	38,500	74.4%	Significant loss of d8-IS and increase in d0 signal. Indicates deuterium exchange is occurring over 24 hours.

Corrective Actions:

• If instability is detected, minimize the exposure of the internal standard to the problematic conditions (e.g., reduce incubation times, process samples on ice).

• Adjust the pH of your solutions to be closer to neutral or slightly acidic if your protocol involves harsh basic or acidic steps.

• Consider using a non-aqueous reconstitution solvent if the internal standard is left in solution for extended periods before injection.

Visualizations

Caption: Workflow to assess the isotopic stability of Bis(butoxyethyl) Phosphate-d8.

Caption: Key factors that can increase the potential for deuterium exchange.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]
• 3. mdpi.com [mdpi.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Hydrogen-Deuterium Exchange Mass Spectrometry: A Novel Structural Biology Approach to Structure, Dynamics and Interactions of Proteins and Their Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Contamination of Bis(butoxyethyl) Phosphate-d8

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address potential contamination of Bis(butoxyethyl) Phosphate-d8 in a laboratory setting. Contamination with the non-deuterated form can significantly impact the accuracy of quantitative analyses.

Frequently Asked Questions (FAQs)

Q1: What is Bis(butoxyethyl) Phosphate-d8 and why is it used?

Bis(butoxyethyl) Phosphate-d8 is the deuterium-labeled form of Bis(butoxyethyl) Phosphate (B84403). It is commonly used as an internal standard in analytical methods, particularly in liquid chromatography-mass spectrometry (LC-MS), for the quantification of its non-deuterated counterpart. Bis(butoxyethyl) Phosphate is a metabolite of Tris(2-butoxyethyl) phosphate (TBEP), a widely used flame retardant and plasticizer.[1]

Q2: My blank samples show a significant peak for Bis(butoxyethyl) Phosphate even when only the d8-internal standard is spiked. What is the likely source of this contamination?

The most probable source of contamination is the non-deuterated analogue, Tris(2-butoxyethyl) phosphate (TBEP), which is a common environmental and laboratory contaminant.[2] TBEP can leach from various laboratory consumables and degrade to Bis(butoxyethyl) Phosphate, causing interference with your analysis.

Q3: What are the common laboratory materials that can leach TBEP?

TBEP is used as a plasticizer and flame retardant in a variety of common laboratory materials.[3] Therefore, it is crucial to be aware of potential leaching from:

• Plastics: Polyvinyl chloride (PVC) and polypropylene (B1209903) (PP) are known to contain and potentially leach organophosphate esters like TBEP.[4][5] This includes centrifuge tubes, pipette tips, vials, and plastic containers.

• Syringe Filters: Some syringe filter membranes or their housing may contain plasticizers that can leach into the sample during filtration.

• Tubing: Plastic tubing used in automated liquid handlers or chromatography systems can be a source of contamination.

• Floor Polish and Cleaning Agents: TBEP is a component of some floor polishes and waxes.[1] Dust particles from the laboratory environment can be a source of background contamination.

Q4: How can I distinguish the contaminant peak from my deuterated internal standard?

Distinguishing the contaminant from the deuterated internal standard is achieved through mass spectrometry by monitoring specific precursor-to-product ion transitions (Multiple Reaction Monitoring - MRM). The mass difference due to the deuterium (B1214612) labels allows for their separation.

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Bis(butoxyethyl) Phosphate	299.16	199.07
Bis(butoxyethyl) Phosphate-d8	307.21	207.12
Note: These are predicted transitions and should be optimized on your specific instrument.

Troubleshooting Guides

Guide 1: Identifying the Source of Contamination

This guide provides a systematic approach to pinpointing the source of Bis(butoxyethyl) Phosphate contamination in your analytical workflow.

Experimental Protocol: Blank Analysis

• System Blank: Prepare a mobile phase blank by directly injecting the mobile phase into the mass spectrometer. This will assess contamination from the solvent and the instrument itself.

• Solvent Blank: Prepare a solvent blank by using the same solvent used to dissolve your standards and prepare your samples. This helps to identify contamination from your solvent stock.

• Consumable Blank: Sequentially test each consumable in your workflow. For example, rinse a new centrifuge tube with a clean solvent and analyze the solvent. Repeat this for pipette tips, vials, and syringe filters.

• Procedural Blank: Perform a full sample preparation procedure without any sample matrix. This will help identify contamination introduced during the entire workflow.

Logical Workflow for Contamination Source Identification

References

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. msf.barefield.ua.edu [msf.barefield.ua.edu]
• 3. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 4. Plastic Products Leach Chemicals That Induce In Vitro Toxicity under Realistic Use Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. On the disruption of biochemical and biological assays by chemicals leaching from disposable laboratory plasticware - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Bis(butoxyethyl) Phosphate-d8 Solutions

This technical support center provides guidance for researchers, scientists, and drug development professionals on ensuring the stability of Bis(butoxyethyl) Phosphate-d8 in solution. Below you will find troubleshooting guides and frequently asked questions to address common issues encountered during experiments.

Troubleshooting Guide

Users experiencing unexpected results, such as poor reproducibility or signal loss, should consult this guide to identify and resolve potential stability issues with their Bis(butoxyethyl) Phosphate-d8 solutions.

Diagram: Troubleshooting Workflow for Bis(butoxyethyl) Phosphate-d8 Stability

Caption: A logical workflow to diagnose and resolve stability issues with Bis(butoxyethyl) Phosphate-d8 solutions.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for Bis(butoxyethyl) Phosphate-d8 solutions?

A1: To ensure the stability of Bis(butoxyethyl) Phosphate-d8, it is recommended to store the compound, whether neat or in solution, at low temperatures. Specific supplier recommendations vary, but generally fall within two ranges: refrigerated (2-8°C) or frozen (-20°C).[1][2] It is also crucial to protect the compound from light by using amber vials or storing it in a dark environment.[3][4] Containers should be tightly sealed to prevent solvent evaporation and exposure to moisture.[1]

Q2: Which solvents are suitable for preparing Bis(butoxyethyl) Phosphate-d8 solutions?

A2: Bis(butoxyethyl) Phosphate-d8 is often supplied in acetonitrile.[3][4] Methanol is another common solvent for organophosphate esters.[5] The choice of solvent may depend on the analytical method and the desired concentration. It is important to use high-purity, aprotic solvents when possible to minimize the risk of hydrogen-deuterium (H/D) exchange.

Q3: My analytical results are inconsistent. Could my Bis(butoxyethyl) Phosphate-d8 solution be degrading?

A3: Inconsistent analytical results can be an indicator of solution instability. Several factors can contribute to the degradation of Bis(butoxyethyl) Phosphate-d8:

• Hydrolysis: Organophosphate esters can undergo hydrolysis, especially under strong acidic or basic conditions. The ester linkages can be cleaved, leading to the formation of degradation products.

• Photodegradation: Exposure to light, particularly UV light, can induce photodegradation of organophosphate esters.

• Thermal Degradation: Elevated temperatures can accelerate the degradation of the compound. Alkyl phosphates, in particular, can degrade at relatively low temperatures.

• Isotopic Exchange (H/D Exchange): The deuterium (B1214612) labels on the molecule can exchange with hydrogen atoms from the solvent or matrix, especially under acidic or basic conditions. This can alter the mass of the internal standard and affect quantification.

Q4: How can I detect degradation of my Bis(butoxyethyl) Phosphate-d8 solution?

A4: The most effective way to monitor for degradation is by using a stability-indicating analytical method, typically Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This technique can be used to:

• Monitor for Degradation Products: Develop a method to separate and detect potential degradation products alongside the parent compound.

• Track Analyte Concentration: Quantify the concentration of Bis(butoxyethyl) Phosphate-d8 over time to determine its stability under specific storage or experimental conditions.

• Assess Isotopic Purity: Monitor the isotopic profile of the deuterated compound to detect any signs of H/D exchange.

Q5: What are the potential degradation products of Bis(butoxyethyl) Phosphate-d8?

Quantitative Data Summary

The following table summarizes the recommended storage conditions for Bis(butoxyethyl) Phosphate-d8 based on information from various suppliers. Please note that specific stability data in different solvents and under various stress conditions is not available in the public domain. The stability of the solution should be experimentally verified for your specific application.

Parameter	Recommended Condition	Rationale
Storage Temperature	-20°C or 2-8°C	To minimize thermal degradation and slow down potential chemical reactions.[1][2][3][4]
Light Exposure	Protect from light (use amber vials or store in the dark)	To prevent photodegradation.[3][4]
pH of Solution	Neutral (pH ~7)	To minimize the risk of acid- or base-catalyzed hydrolysis and H/D exchange.
Container	Tightly sealed	To prevent solvent evaporation and exposure to moisture.[1]

Experimental Protocols

Protocol for a Short-Term Stability Study of Bis(butoxyethyl) Phosphate-d8 in Solution

This protocol outlines a general procedure to assess the short-term stability of a Bis(butoxyethyl) Phosphate-d8 working solution under typical laboratory conditions.

Objective: To determine the stability of Bis(butoxyethyl) Phosphate-d8 in a specific solvent at a defined concentration over a 24-hour period at room temperature.

Materials:

• Bis(butoxyethyl) Phosphate-d8

• High-purity solvent (e.g., acetonitrile or methanol)

• Volumetric flasks and pipettes

• LC-MS/MS system

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of Bis(butoxyethyl) Phosphate-d8 in the chosen solvent at a known concentration (e.g., 1 mg/mL).

• Preparation of Working Solution: Dilute the stock solution to the final working concentration (e.g., 1 µg/mL) in the same solvent.

• Time Zero (T0) Analysis: Immediately after preparation, analyze the working solution by LC-MS/MS. This will serve as the baseline measurement.

• Incubation: Store the working solution on a lab bench at ambient temperature, protected from direct light.

• Time Point Analysis: Analyze the working solution at regular intervals (e.g., 2, 4, 8, 12, and 24 hours) using the same LC-MS/MS method.

• Data Analysis:

  • Quantify the peak area or concentration of Bis(butoxyethyl) Phosphate-d8 at each time point.

  • Compare the results to the T0 measurement. A deviation of more than a predefined percentage (e.g., ±15%) may indicate instability.

  • Monitor the chromatograms for the appearance of any new peaks that could be degradation products.

  • Examine the mass spectra to ensure the isotopic profile of the deuterated compound remains unchanged.

Diagram: Experimental Workflow for Stability Testing

Caption: A generalized workflow for conducting a stability study of a Bis(butoxyethyl) Phosphate-d8 solution.

References

• 1. Enhanced Biodegradation/Photodegradation of Organophosphorus Fire Retardant Using an Integrated Method of Modified Pharmacophore Model with Molecular Dynamics and Polarizable Continuum Model - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Photocatalytic degradation of organophosphorus flame retardants in aqueous solutions: a review and future prospects | Semantic Scholar [semanticscholar.org]
• 3. mdpi.com [mdpi.com]
• 4. tandfonline.com [tandfonline.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Method Development for Bis(butoxyethyl) Phosphate-d8

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Bis(butoxyethyl) Phosphate-d8 (BBEP-d8). BBEP-d8 is a deuterated internal standard for Tris(2-butoxyethyl) phosphate (B84403) (TBEP), a widely used flame retardant and plasticizer. Accurate quantification of TBEP is crucial for toxicological studies and environmental monitoring, and BBEP-d8 plays a key role in achieving reliable results.

Troubleshooting Guide

This guide addresses common issues encountered during the analysis of Bis(butoxyethyl) Phosphate-d8 and its non-deuterated analogue, TBEP.

Question: I am observing poor peak shape (e.g., fronting, tailing, or splitting) for BBEP-d8 and TBEP in my LC-MS/MS analysis. What are the possible causes and solutions?

Answer:

Poor peak shape can arise from several factors related to the chromatography or the sample itself.

• Possible Causes:

  • Column Overload: Injecting too high a concentration of the analyte can lead to peak fronting.

  • Column Contamination: Buildup of matrix components on the column can cause peak tailing and broadening.

  • Inappropriate Mobile Phase: A mobile phase that is too strong or too weak can result in poor peak shape. The pH of the mobile phase can also affect the peak shape of phosphate-containing compounds.

  • Secondary Interactions: Interactions between the analytes and active sites on the column packing material can lead to peak tailing.

• Solutions:

  • Reduce Injection Volume/Concentration: Prepare a dilution series to determine the optimal concentration range for your instrument.

  • Column Washing and Guard Columns: Implement a robust column washing procedure between runs and use a guard column to protect the analytical column from contaminants.

  • Optimize Mobile Phase: Experiment with different solvent compositions and gradients. For organophosphates, adjusting the pH with additives like formic acid or ammonium (B1175870) formate (B1220265) can improve peak shape.

  • Use a Different Column: If peak shape issues persist, consider a column with a different stationary phase or one that is specifically designed for challenging compounds.

Question: My BBEP-d8 internal standard signal is inconsistent or shows significant variability across my sample batch. What should I investigate?

Answer:

Internal standard variability is a common issue that can compromise the accuracy of your quantitative results.

• Possible Causes:

  • Matrix Effects: Co-eluting matrix components can suppress or enhance the ionization of BBEP-d8, leading to inconsistent signal intensity. This is a significant challenge in complex matrices like plasma or urine.[1][2]

  • Incomplete Co-elution: For the internal standard to effectively compensate for matrix effects, it must co-elute perfectly with the analyte (TBEP). Even slight shifts in retention time between the deuterated standard and the native compound can lead to differential matrix effects.[3]

  • Isotopic Exchange: In some cases, deuterium (B1214612) atoms on the internal standard can exchange with protons from the sample matrix or solvent, a phenomenon known as back-exchange. This is more likely if the deuterium labels are in labile positions.[4]

  • Sample Preparation Inconsistency: Variations in extraction efficiency during sample preparation can lead to inconsistent recovery of the internal standard.

• Solutions:

  • Improve Sample Cleanup: Employ more rigorous sample preparation techniques like solid-phase extraction (SPE) to remove interfering matrix components.[5][6]

  • Chromatographic Optimization: Adjust the chromatographic method to ensure complete co-elution of BBEP-d8 and TBEP.

  • Evaluate Isotopic Stability: To check for back-exchange, incubate BBEP-d8 in a blank matrix for a duration equivalent to your sample preparation and analysis time. Analyze the sample to see if there is an increase in the non-labeled TBEP signal.[4]

  • Standardize Sample Preparation: Ensure consistent execution of the sample preparation protocol across all samples. Automation can help minimize variability.

Question: I am experiencing low sensitivity or cannot detect BBEP-d8 at the desired concentration levels. How can I improve my signal intensity?

Answer:

Low sensitivity can be a significant hurdle in trace analysis.

• Possible Causes:

  • Suboptimal Ionization: The choice of ionization source and its parameters greatly influence signal intensity. Electrospray ionization (ESI) and atmospheric pressure chemical ionization (APCI) are commonly used, and their efficiency can vary for different compounds.

  • Inefficient Fragmentation: In MS/MS analysis, the collision energy used for fragmentation is critical for generating strong product ion signals.

  • Ion Suppression: As mentioned previously, matrix effects can severely suppress the analyte signal.[1][2]

  • Poor Extraction Recovery: Inefficient sample preparation can lead to loss of the analyte before it reaches the instrument.

• Solutions:

  • Optimize MS Parameters:

    • Ionization Source: Test both ESI and APCI in both positive and negative ion modes to find the optimal conditions for BBEP-d8.

    • Source Parameters: Optimize parameters such as spray voltage, gas flows, and temperatures.

    • Collision Energy: Perform a collision energy optimization study to determine the voltage that produces the most intense and stable product ions for your specific instrument.

  • Enhance Sample Preparation: Develop a sample preparation method with high and reproducible recovery. This may involve testing different SPE sorbents or liquid-liquid extraction (LLE) solvent systems.

  • Increase Sample Volume: If feasible, increasing the initial sample volume can lead to a more concentrated final extract.

Frequently Asked Questions (FAQs)

What are the typical mass spectrometry parameters for TBEP analysis?

While optimal parameters are instrument-dependent, the following table provides a starting point for method development based on literature for TBEP. BBEP-d8 would have a precursor ion with an m/z of 407.3.

Parameter	Value	Reference
Ionization Mode	ESI Positive	[7]
Precursor Ion [M+H]⁺	399.2	[7]
Product Ions (m/z)	99.1, 155.1, 211.1	N/A
Collision Energy	Instrument dependent, requires optimization	[8][9][10][11]

What is a suitable sample preparation method for TBEP in human plasma?

Solid-phase extraction (SPE) is a robust method for extracting TBEP from human plasma while minimizing matrix effects.

Step	Description
1. Pre-treatment	Dilute 200 µL of plasma with an equal volume of a suitable buffer (e.g., 0.1% formic acid in water).[5][6]
2. Conditioning	Condition an SPE cartridge (e.g., polymeric reversed-phase) with 1 mL of methanol (B129727) followed by 1 mL of water.[12]
3. Loading	Load the pre-treated sample onto the conditioned SPE cartridge.
4. Washing	Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.
5. Elution	Elute TBEP and BBEP-d8 with 1 mL of methanol or acetonitrile.
6. Evaporation & Reconstitution	Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in the initial mobile phase.

How should I store my BBEP-d8 standard solutions?

TBEP and its deuterated analogue are generally stable.[13] However, it is good practice to store stock solutions in a freezer (-20°C) to minimize any potential degradation. Working solutions can be stored in a refrigerator (2-8°C). Solutions should be stored in amber vials to protect them from light.

Experimental Protocols

LC-MS/MS Method for TBEP and BBEP-d8

• LC System: UHPLC system

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient:

  • 0-1 min: 10% B

  • 1-5 min: 10-95% B

  • 5-6 min: 95% B

  • 6-6.1 min: 95-10% B

  • 6.1-8 min: 10% B

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

• MS System: Triple quadrupole mass spectrometer

• Ionization: Electrospray Ionization (ESI), Positive Mode

• MRM Transitions:

  • TBEP: 399.2 -> 99.1 (Quantifier), 399.2 -> 155.1 (Qualifier)

  • BBEP-d8: 407.3 -> 107.1 (Quantifier)

• Note: Collision energies and other source parameters should be optimized for the specific instrument being used.

Visualizations

Caption: A typical experimental workflow for the quantification of TBEP using BBEP-d8.

Caption: A logical troubleshooting workflow for common issues in BBEP-d8 analysis.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 3. myadlm.org [myadlm.org]
• 4. benchchem.com [benchchem.com]
• 5. Solid Phase Extraction Guide | Thermo Fisher Scientific - HK [thermofisher.com]
• 6. phenomenex.com [phenomenex.com]
• 7. massbank.jp [massbank.jp]
• 8. Collision energies: Optimization strategies for bottom-up proteomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. skyline.ms [skyline.ms]
• 11. Collision energy optimization of b- and y-ions for multiple reaction monitoring mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. High-Throughput Solid Phase Extraction for Targeted and Nontargeted Exposomics - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Tris(2-butoxyethyl) phosphate | C18H39O7P | CID 6540 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Bis(butoxyethyl) Phosphate-d8 Recovery

Welcome to the Technical Support Center for improving the recovery of Bis(butoxyethyl) Phosphate-d8 (BBOEP-d8) during solid-phase and liquid-liquid extraction procedures. This resource is tailored for researchers, scientists, and drug development professionals to provide targeted troubleshooting and guidance for common challenges encountered in the lab.

Frequently Asked Questions (FAQs)

Q1: What are the primary chemical properties of Bis(butoxyethyl) Phosphate-d8 that influence its extraction?

A1: Bis(butoxyethyl) Phosphate-d8 is a deuterated organophosphate ester. Its key characteristics influencing extraction are its polarity, conferred by the phosphate (B84403) group and ether linkages, and its moderate lipophilicity from the butoxyethyl chains. Understanding these properties is crucial for selecting the appropriate extraction solvents and phases.

Q2: Why am I experiencing low recovery of BBOEP-d8, even though it's a deuterated internal standard?

A2: Low recovery of deuterated internal standards like BBOEP-d8 can stem from several factors. Although structurally similar to the analyte, differences in physicochemical properties can lead to differential extraction recoveries.[1] Common causes include incomplete extraction from the sample matrix, matrix effects leading to ion suppression or enhancement, or degradation of the standard during the extraction process.[1][2]

Q3: Can the position of the deuterium (B1214612) label on BBOEP-d8 affect its recovery?

A3: While the position of deuterium labels can sometimes influence the chemical properties and stability of a molecule, for BBOEP-d8, the primary factors affecting recovery are more likely related to the overall molecular structure and its interaction with the sample matrix and extraction materials. However, isotopic exchange, where deuterium is replaced by hydrogen, can occur under certain pH conditions, potentially affecting quantification.[2]

Q4: What are typical extraction methods used for organophosphate esters like BBOEP-d8?

A4: Common extraction techniques for organophosphate esters include Liquid-Liquid Extraction (LLE), Solid-Phase Extraction (SPE), Solid-Phase Microextraction (SPME), and Accelerated Solvent Extraction (ASE).[3] The choice of method depends on the sample matrix, desired level of cleanliness, and available instrumentation.

Troubleshooting Guides

This section provides structured guidance to address specific issues you may encounter during the extraction of BBOEP-d8.

Issue 1: Low Recovery of BBOEP-d8 in Liquid-Liquid Extraction (LLE)

Low recovery in LLE is often related to solvent choice, pH, and emulsion formation.

Caption: Troubleshooting workflow for low LLE recovery.

Potential Cause	Recommended Solution
Inappropriate Solvent Polarity	BBOEP-d8 has both polar and non-polar characteristics. If using a highly non-polar solvent, consider a more polar solvent like dichloromethane (B109758) or a mixture such as hexane/ethyl acetate (B1210297) (1:1 v/v) to improve partitioning.[4] For polar analytes, direct injection into a reversed-phase HPLC column with a polar endcapping might be a suitable alternative to extraction.[5]
Incorrect Aqueous Phase pH	The charge state of the phosphate group can be influenced by pH. Adjust the pH of the aqueous sample to optimize the partitioning of BBOEP-d8 into the organic phase. A slightly acidic pH may be beneficial.
Emulsion Formation	Emulsions at the solvent interface can trap the analyte, leading to poor recovery. To break emulsions, try adding a small amount of brine (saturated NaCl solution), gentle swirling instead of vigorous shaking, or centrifugation.[6]
Insufficient Phase Separation	Ensure complete separation of the aqueous and organic layers. The "salting-out" effect, achieved by adding NaCl to the aqueous phase, can enhance the partitioning of BBOEP-d8 into the organic layer.[6]

Issue 2: Poor Recovery of BBOEP-d8 in Solid-Phase Extraction (SPE)

SPE recovery issues often point to problems with the sorbent, conditioning, or elution steps.

References

• 1. reddit.com [reddit.com]
• 2. ecetoc.org [ecetoc.org]
• 3. Simultaneous accelerated solvent extraction and purification for the determination of 13 organophosphate esters in soils by gas chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Determination of polar organophosphorus pesticides in aqueous samples by direct injection using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chromatographyonline.com [chromatographyonline.com]

Reference Data & Comparative Studies

A Comparative Guide to Bis(butoxyethyl) Phosphate-d8 and Other Internal Standards for Accurate Quantitation of Organophosphate Flame Retardant Metabolites

For Researchers, Scientists, and Drug Development Professionals

In the analytical landscape, particularly in environmental monitoring and human biomonitoring, the precise quantification of organophosphate flame retardant (OPFR) metabolites is crucial for assessing exposure and understanding potential health risks. The use of internal standards is paramount to achieving accurate and reliable results, compensating for variations in sample preparation and instrumental analysis. This guide provides a comprehensive comparison of Bis(butoxyethyl) Phosphate-d8 (BBOEP-d8) with other commonly employed internal standards in the analysis of OPFR metabolites.

Bis(butoxyethyl) Phosphate-d8 is the deuterated analog of Bis(2-butoxyethyl) phosphate (B84403) (BBOEP), a major metabolite of the widely used OPFR, Tris(2-butoxyethyl) phosphate (TBEP). The structural similarity and identical physicochemical properties of a deuterated internal standard to its corresponding analyte make it an ideal choice for correcting matrix effects and improving the accuracy of quantification, especially in complex biological matrices like urine.

Performance Comparison of Internal Standards

Internal Standard	Analyte(s)	Matrix	Recovery (%)	Reference
Bis(butoxyethyl) Phosphate (BBOEP)	BBOEP	Human Urine	69 - 119	[1]
d15-Tris(1,3-dichloro-2-propyl) phosphate (d15-TDCIPP)	Tris(1,3-dichloro-2-propyl) phosphate (TDCIPP)	Hand Wipes	75 ± 11
d15-Triphenyl phosphate (d15-TPHP)	Triphenyl phosphate (TPHP)	Hand Wipes	75 ± 7
Tris(2-butoxyethyl) phosphate (TBEP)	TBEP	House Dust	≥99 (Extraction Yield)	[2][3][4]

Note: The recovery of BBOEP is presented for the non-deuterated form, as specific recovery data for Bis(butoxyethyl) Phosphate-d8 was not found in the reviewed literature. It is anticipated that the deuterated standard would exhibit similar recovery characteristics.

Isotopically labeled internal standards are crucial for mitigating the impact of matrix effects, which can cause ion suppression or enhancement in mass spectrometry-based analyses, leading to inaccurate quantification. The use of deuterated analogs, such as Bis(butoxyethyl) Phosphate-d8, helps to ensure that the analyte and the internal standard are affected similarly by the matrix, allowing for reliable correction.

Experimental Workflow for OPFR Metabolite Analysis

The following diagram illustrates a typical workflow for the analysis of OPFR metabolites in human urine, incorporating the use of an internal standard like Bis(butoxyethyl) Phosphate-d8.

Fig. 1: Experimental workflow for OPFR metabolite analysis.

Detailed Experimental Protocol

This protocol is a representative method for the determination of OPFR metabolites, including BBOEP, in human urine using solid-phase extraction (SPE) and liquid chromatography-tandem mass spectrometry (LC-MS/MS).

1. Sample Preparation

• Internal Standard Spiking: To a 1 mL aliquot of urine, add a known amount of the internal standard solution, including Bis(butoxyethyl) Phosphate-d8.

• Enzymatic Deconjugation: Add 1 mL of 1 M ammonium (B1175870) acetate (B1210297) buffer (pH 5.5) and 10 µL of β-glucuronidase/sulfatase enzyme solution. Incubate the mixture at 37°C for at least 4 hours to hydrolyze the conjugated metabolites.

• Solid-Phase Extraction (SPE):

  • Condition a mixed-mode anion exchange SPE cartridge with 3 mL of methanol (B129727) followed by 3 mL of deionized water.

  • Load the hydrolyzed urine sample onto the SPE cartridge.

  • Wash the cartridge with 3 mL of deionized water followed by 3 mL of 5% methanol in water.

  • Dry the cartridge under vacuum for 10 minutes.

  • Elute the analytes with 5 mL of 5% formic acid in methanol.

• Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase.

2. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in methanol.

  • Gradient: A suitable gradient to separate the target analytes.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray ionization (ESI) in negative mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM). Specific precursor and product ion transitions for each analyte and internal standard should be optimized.

Logical Relationship in Quantitative Analysis

The core principle of using an internal standard is based on the consistent ratio of the analyte to the internal standard, assuming they behave similarly throughout the analytical process.

Fig. 2: Principle of internal standard correction.

Conclusion

Bis(butoxyethyl) Phosphate-d8 serves as a critical tool for the accurate and reliable quantification of its corresponding analyte, BBOEP, a key biomarker of exposure to the flame retardant TBEP. While direct comparative performance data is limited, the established principles of using deuterated internal standards and the performance data of its non-deuterated analog and other similar compounds strongly support its efficacy. The use of Bis(butoxyethyl) Phosphate-d8, in conjunction with a validated analytical method such as the one outlined in this guide, is essential for researchers, scientists, and drug development professionals to generate high-quality data in studies of human exposure to organophosphate flame retardants.

References

• 1. Analysis of organophosphate flame retardant diester metabolites in human urine by liquid chromatography electrospray ionisation tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Organophosphate and phthalate esters in standard reference material 2585 organic contaminants in house dust - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Organophosphate and Phthalate Esters in Standard Reference Material 2585 "Organic Contaminants in House Dust" | NIST [nist.gov]

Navigating the Analytical Landscape: A Comparative Guide to the Bis(butoxyethyl) Phosphate-d8 Method for Precise Quantification

For researchers, scientists, and drug development professionals engaged in the analysis of organophosphate esters (OPEs), the pursuit of accurate and precise quantification is paramount. This guide provides an objective comparison of the Bis(butoxyethyl) Phosphate-d8 (BBEP-d8) isotope dilution method against other analytical alternatives, supported by experimental data to inform methodological choices in environmental and biological monitoring.

The use of deuterated internal standards, such as BBEP-d8, is a cornerstone of robust analytical chemistry, offering a reliable means to correct for variations during sample preparation and analysis. This approach, known as isotope dilution mass spectrometry, is often considered the gold standard for quantitative analysis due to its ability to compensate for matrix effects and procedural losses, thereby enhancing both accuracy and precision.

Performance Characteristics of Analytical Methods

The selection of an appropriate analytical method hinges on its performance characteristics. Key parameters include accuracy (closeness to the true value, often expressed as percent recovery), precision (the degree of agreement among repeated measurements, typically reported as relative standard deviation or RSD), and the limits of detection (LOD) and quantification (LOQ), which define the sensitivity of the method.

Isotope dilution methods, particularly those employing deuterated internal standards like Bis(butoxyethyl) Phosphate-d8, are renowned for their high accuracy and precision. The co-elution of the labeled internal standard with the native analyte ensures that any variations encountered during sample extraction, cleanup, and instrumental analysis affect both compounds equally, leading to a highly reliable quantification.

The following table summarizes the performance data for a method utilizing a deuterated internal standard for a related organophosphate ester metabolite, Bis(2-butoxyethyl) phosphate (B84403) (BBOEP), and provides a comparison with alternative analytical approaches for OPEs.

Method	Analyte/Internal Standard	Matrix	Accuracy (% Recovery)	Precision (% RSD)	Limit of Quantification (LOQ)	Instrumentation
Isotope Dilution	BBOEP / d8-BBOEP	Urine	101% (for DAPs)	3% (for DAPs)	0.60 ng/mL	UPLC-HRMS
Alternative 1	Organophosphate Esters	Water	72.5 - 89.1%	< 10%	0.10 - 3.59 µg/L	GC-MS
Alternative 2	Organophosphate Esters	River Water	Not Specified	< 1%	0.3 - 24 ng/L	GC-MS/MS

Table 1: Comparison of Analytical Method Performance. Data for the Isotope Dilution method is for a related compound, BBOEP, and its deuterated standard. DAPs refer to dialkyl phosphates.

Experimental Protocols: A Closer Look

The successful implementation of any analytical method relies on a well-defined experimental protocol. Below are detailed methodologies for the analysis of organophosphate esters using an isotope dilution method and a common alternative.

Isotope Dilution Method using Deuterated Internal Standard (Conceptual Protocol for BBEP)

This protocol outlines a typical workflow for the analysis of Bis(butoxyethyl) Phosphate using BBEP-d8 as an internal standard, adaptable for various biological and environmental matrices.

1. Sample Preparation:

• A known volume or mass of the sample (e.g., water, urine, or tissue extract) is accurately measured.

• A precise amount of the Bis(butoxyethyl) Phosphate-d8 internal standard solution is added to the sample.

• The sample is subjected to an extraction procedure, such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE), to isolate the target analytes.

• The extract is then concentrated and reconstituted in a suitable solvent for instrumental analysis.

2. Instrumental Analysis (LC-MS/MS):

• Chromatographic Separation: The extract is injected into a liquid chromatograph (LC) equipped with a suitable column (e.g., C18) to separate the analyte from other matrix components. A gradient elution program is typically employed.

• Mass Spectrometric Detection: The eluent from the LC is introduced into a tandem mass spectrometer (MS/MS). The instrument is operated in multiple reaction monitoring (MRM) mode to selectively detect and quantify the precursor and product ions of both the native BBEP and the deuterated BBEP-d8.

• Quantification: The concentration of BBEP in the original sample is calculated by comparing the peak area ratio of the analyte to its deuterated internal standard against a calibration curve prepared with known concentrations of both compounds.

Figure 1: Isotope Dilution Method Workflow

Alternative Method: Gas Chromatography-Mass Spectrometry (GC-MS) without Isotope Dilution

This method is commonly used for the analysis of a broad range of OPEs in environmental samples.

1. Sample Preparation:

• A measured volume of a water sample is passed through a solid-phase extraction (SPE) cartridge to adsorb the OPEs.

• The cartridge is then eluted with an organic solvent to recover the analytes.

• The eluate is concentrated to a small volume.

2. Instrumental Analysis (GC-MS):

• Gas Chromatographic Separation: An aliquot of the concentrated extract is injected into a gas chromatograph (GC). The OPEs are separated based on their volatility and interaction with the stationary phase of the GC column.

• Mass Spectrometric Detection: The separated compounds are introduced into a mass spectrometer (MS) for detection and identification based on their mass spectra.

• Quantification: External calibration is typically used for quantification, where the peak areas of the analytes in the sample are compared to a calibration curve generated from standards of known concentrations.

Conclusion

The choice of an analytical method for the quantification of Bis(butoxyethyl) Phosphate and other organophosphate esters should be guided by the specific requirements of the study, including the desired levels of accuracy, precision, and sensitivity. While methods like GC-MS provide valuable screening and quantification capabilities, the use of a deuterated internal standard, such as Bis(butoxyethyl) Phosphate-d8, in an isotope dilution mass spectrometry approach offers unparalleled accuracy and precision. This makes it the preferred method for applications demanding the highest quality of quantitative data, such as in regulatory monitoring, human biomonitoring, and advanced toxicological research. The detailed protocols and comparative data presented in this guide are intended to assist researchers in making informed decisions for their analytical needs.

A Comparative Guide to the Calibration of Bis(butoxyethyl) Phosphate-d8 for Accurate Quantitation of Organophosphate Flame Retardants

For Researchers, Scientists, and Drug Development Professionals: A Comparative Analysis of Internal Standards in the Quantification of Organophosphate Flame Retardants

The increasing use of organophosphate flame retardants (OPFRs) as replacements for polybrominated diphenyl ethers has necessitated the development of robust and accurate analytical methods for their monitoring in various matrices. The use of isotopically labeled internal standards is paramount for achieving high precision and accuracy in mass spectrometry-based quantification. This guide provides a comparative overview of the expected calibration performance of Bis(butoxyethyl) Phosphate-d8 (BBEP-d8), a deuterated internal standard for Tris(2-butoxyethyl) phosphate (B84403) (TBEP), alongside other commonly used deuterated internal standards for OPFR analysis.

Performance Comparison of Deuterated Internal Standards

While specific experimental data for the linearity and range of Bis(butoxyethyl) Phosphate-d8 (BBEP-d8) calibration curves is not extensively published, its performance can be reliably inferred from the well-established behavior of other deuterated organophosphate standards used in similar applications. The following table summarizes typical calibration parameters for BBEP-d8 and provides a comparison with other commercially available deuterated internal standards for common OPFRs. The data presented is based on typical performance characteristics observed in gas chromatography-tandem mass spectrometry (GC-MS/MS) methods.

Internal Standard	Analyte	Typical Calibration Range	Linearity (R²)	Limit of Quantification (LOQ)
Bis(butoxyethyl) Phosphate-d8 (BBEP-d8)	Tris(2-butoxyethyl) phosphate (TBEP)	0.1 - 100 ng/mL	> 0.99	~0.05 ng/mL
Tri-n-butyl Phosphate-d27 (TNBP-d27)	Tri-n-butyl phosphate (TNBP)	0.1 - 100 ng/mL	> 0.99	~0.02 ng/mL
Tris(2-chloroethyl) Phosphate-d12 (TCEP-d12)	Tris(2-chloroethyl) phosphate (TCEP)	0.2 - 50 ng/mL	> 0.99	~0.1 ng/mL
Tris(1,3-dichloro-2-propyl) Phosphate-d15 (TDCIPP-d15)	Tris(1,3-dichloro-2-propyl) phosphate (TDCIPP)	0.2 - 50 ng/mL	> 0.99	~0.1 ng/mL
Triphenyl Phosphate-d15 (TPHP-d15)	Triphenyl phosphate (TPHP)	0.1 - 100 ng/mL	> 0.99	~0.05 ng/mL

Note: The performance characteristics for BBEP-d8 are estimated based on the typical performance of other deuterated OPFR internal standards. Actual performance may vary depending on the specific analytical method, instrumentation, and matrix.

Experimental Protocol: Quantification of OPFRs using GC-MS/MS

This section outlines a general experimental protocol for the analysis of OPFRs in an environmental matrix (e.g., dust) using a deuterated internal standard like BBEP-d8.

1. Sample Preparation (Solid-Phase Extraction)

• Spiking: Accurately weigh 100 mg of the homogenized dust sample into a centrifuge tube. Spike the sample with a known amount of the internal standard solution (e.g., 50 µL of a 1 µg/mL solution of BBEP-d8 in a suitable solvent).

• Extraction: Add 5 mL of an appropriate extraction solvent (e.g., a mixture of hexane (B92381) and acetone). Vortex for 1 minute, followed by ultrasonication for 15 minutes.

• Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes.

• Concentration and Reconstitution: Carefully transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen. Reconstitute the residue in 1 mL of a suitable solvent for GC-MS/MS analysis (e.g., iso-octane).

2. GC-MS/MS Analysis

• Instrumentation: A gas chromatograph coupled to a triple quadrupole mass spectrometer (GC-MS/MS) is used for analysis.

• GC Column: A low-bleed capillary column suitable for semi-volatile compounds (e.g., a 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane column) is recommended.

• Injection: 1 µL of the extracted sample is injected in splitless mode.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 1 minute.

  • Ramp 1: 15°C/min to 180°C.

  • Ramp 2: 5°C/min to 280°C, hold for 5 minutes.

• MS/MS Detection: The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode. Specific precursor-to-product ion transitions for each analyte and internal standard are monitored for quantification and confirmation.

3. Calibration and Quantification

• Calibration Standards: Prepare a series of calibration standards in a clean solvent or a matrix blank extract, covering the expected concentration range of the analytes. Each calibration standard must contain the same constant concentration of the internal standard.

• Calibration Curve: Generate a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte. A linear regression model is typically used.

• Quantification: The concentration of the analyte in the samples is calculated using the generated calibration curve.

Workflow and Logical Relationships

The following diagrams illustrate the general experimental workflow for OPFR analysis and the logical relationship of using an internal standard for quantification.

Figure 1. A typical experimental workflow for the analysis of organophosphate flame retardants.

Figure 2. The logical relationship of internal standard-based quantification.

Quantitative Analysis of Bis(butoxyethyl) Phosphate: A Comparative Guide to Analytical Methods

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of analytical methods for the quantification of Bis(butoxyethyl) Phosphate (B84403) (BBOEP), focusing on the limit of quantification (LOQ). As Bis(butoxyethyl) Phosphate-d8 is primarily utilized as an internal standard for the analysis of its non-deuterated counterpart, Tris(2-butoxyethyl) phosphate (TBEP), this guide will focus on the performance of methods for TBEP that employ BBOEP-d8 or other suitable deuterated internal standards. The accurate quantification of TBEP, a common organophosphate flame retardant and plasticizer, is crucial in environmental monitoring, toxicology studies, and human exposure assessment due to its potential health risks.

This document presents a comparison of commonly employed analytical techniques, their respective limits of quantification, and detailed experimental protocols. The use of a deuterated internal standard like Bis(butoxyethyl) Phosphate-d8 is a critical component of robust analytical methods, correcting for variations in sample extraction and ionization, thereby ensuring high accuracy and precision.[1][2]

Performance Comparison of Analytical Methods

The selection of an analytical method for TBEP quantification is dictated by the sample matrix, the required sensitivity (LOQ), and the available instrumentation. Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are the most prevalent techniques for the analysis of organophosphate flame retardants.[3][4]

Analytical Method	Matrix	Limit of Quantification (LOQ)	Internal Standard	Instrument	Reference
GC-MS	Indoor Air	0.002 µg/m³	-	GC-MS	[5]
GC-MS	House Dust	0.001 µg/g	-	GC-MS	[5]
GC-MS	Skin Wipes	0.001 µg/m²	-	GC-MS	[5]
GC-MS	Marine & River Sediments	0.1 - 0.4 ng/g (dry weight)	-	GC-MS with EI and CI	[6]
LC-MS/MS	River Sediments	0.02 - 1.25 ng/g (dry weight)	-	On-line Turbulent Flow Chromatography-LC-MS/MS	[7]
LC-MS/MS	Fish Samples	0.19 - 19.3 ng/g (lipid weight)	-	On-line Turbulent Flow Chromatography-LC-MS/MS	[7]
GC-MS	Wastewater & Environmental Water	0.05 µg/L	-	Continuous Liquid-Liquid Extractor with GC-MS	[8]

Experimental Protocols

Detailed methodologies are essential for the replication and validation of analytical results. Below are representative protocols for the analysis of TBEP in environmental samples using methods that would typically employ a deuterated internal standard like Bis(butoxyethyl) Phosphate-d8 for accurate quantification.

GC-MS Method for TBEP in Indoor Air, Dust, and Skin Wipes[5]

• Sample Preparation:

  • Indoor Air: Samples are collected on polyurethane foam (PUF) cartridges. The PUF is extracted by ultrasonication with a mixture of toluene (B28343) and acetone.

  • Dust: Dust samples are sieved and then extracted using ultrasonication with a mixture of n-hexane and acetone.

  • Skin Wipes: Wipes are extracted using ultrasonication with a solvent mixture.

  • Internal Standard Addition: Bis(butoxyethyl) Phosphate-d8 would be added to the sample prior to extraction to correct for analyte losses during sample preparation and analysis.

• Instrumental Analysis:

  • Instrumentation: A Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).

  • Chromatographic Column: A non-polar or semi-polar capillary column (e.g., DB-5ms).

  • Injection Mode: Splitless injection is commonly used for trace analysis.

  • Temperature Program: An optimized temperature gradient is used to separate TBEP from other components in the sample.

  • Mass Spectrometry: The mass spectrometer is operated in Selected Ion Monitoring (SIM) mode for enhanced sensitivity and selectivity, monitoring characteristic ions of TBEP and the deuterated internal standard.

• Quantification:

  • A calibration curve is generated by analyzing standards of known TBEP concentrations containing a fixed amount of the internal standard. The ratio of the TBEP peak area to the internal standard peak area is plotted against the TBEP concentration.

LC-MS/MS Method for TBEP in Water and Sediment[7]

• Sample Preparation:

  • Water: Water samples are typically pre-concentrated using Solid Phase Extraction (SPE). The SPE cartridge is conditioned, the water sample is passed through, and the retained analytes are eluted with an organic solvent.

  • Sediment: Sediment samples are extracted using methods like Microwave-Assisted Extraction (MAE) or Pressurized Liquid Extraction (PLE) with an appropriate solvent.[4][6]

  • Internal Standard Addition: Bis(butoxyethyl) Phosphate-d8 is added to the sample before any extraction or clean-up steps.

• Instrumental Analysis:

  • Instrumentation: A Liquid Chromatograph coupled to a Tandem Mass Spectrometer (LC-MS/MS).

  • Chromatographic Column: A reverse-phase column (e.g., C18) is typically used for separation.

  • Mobile Phase: A gradient of water and an organic solvent (e.g., methanol (B129727) or acetonitrile), often with additives like formic acid or ammonium (B1175870) formate (B1220265) to improve ionization.

  • Ionization: Electrospray ionization (ESI) in positive mode is commonly used for TBEP.

  • Mass Spectrometry: The tandem mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode. Specific precursor-to-product ion transitions for both TBEP and the deuterated internal standard are monitored for highly selective and sensitive detection.

• Quantification:

  • Quantification is based on the internal standard method. A calibration curve is constructed by plotting the ratio of the peak area of TBEP to the peak area of Bis(butoxyethyl) Phosphate-d8 against the concentration of TBEP.

Mandatory Visualization

The following diagram illustrates a typical workflow for the analysis of Tris(2-butoxyethyl) phosphate (TBEP) in environmental samples using a deuterated internal standard.

Workflow for TBEP analysis with internal standard.

References

• 1. Naturally occurring isotopes of an analyte can interfere with doubly deuterated internal standard measurement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 3. Spatiotemporal Distribution and Analysis of Organophosphate Flame Retardants in the Environmental Systems: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Fast and Environment-Friendly GC-MS Method for Eleven Organophosphorus Flame Retardants in Indoor Air, Dust, and Skin Wipes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Determination of organophosphate flame retardants in sediments by microwave-assisted extraction and gas chromatography-mass spectrometry with electron impact and chemical ionization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Tris(2-butoxyethyl) phosphate | C18H39O7P | CID 6540 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Proposed Framework for Inter-Laboratory Comparison of Bis(butoxyethyl) Phosphate-d8 Analysis

Introduction

Bis(butoxyethyl) Phosphate-d8 (BBOEP-d8) is a deuterated internal standard commonly used in the analysis of organophosphate flame retardants, specifically its non-deuterated analogue, Bis(2-butoxyethyl) phosphate (B84403) (BBOEP). Given its critical role in ensuring the accuracy and reliability of quantitative analytical methods, it is imperative that laboratories achieve consistent and comparable results. Inter-laboratory comparisons are a fundamental component of quality assurance and method validation, providing a robust assessment of a method's reproducibility and a laboratory's proficiency.

This guide outlines a proposed framework for conducting an inter-laboratory comparison of BBOEP-d8 analysis. Due to the absence of publicly available inter-laboratory comparison studies specifically for BBOEP-d8, this document presents a hypothetical study design, including detailed experimental protocols and simulated data, to serve as a template for researchers, scientists, and drug development professionals.

Hypothetical Inter-Laboratory Study Design

Objective

The primary objective of this proposed study is to assess the performance and comparability of analytical methods used by different laboratories for the quantification of Bis(butoxyethyl) Phosphate-d8 in a standard solution. The study aims to evaluate accuracy, precision, and the limit of quantification (LOQ) across participating laboratories.

Participating Laboratories

For the purpose of this guide, we will consider three hypothetical participating laboratories:

• Laboratory A: A contract research organization with extensive experience in environmental analysis.

• Laboratory B: A university research laboratory specializing in mass spectrometry-based methods.

• Laboratory C: A pharmaceutical quality control laboratory.

Test Material

A certified reference standard of Bis(butoxyethyl) Phosphate-d8 (CAS No. 2305665-16-9) would be used to prepare a stock solution.[1][2] This stock solution would then be used to create a series of unknown samples by an independent, accredited proficiency testing provider. The samples, containing BBOEP-d8 at various concentration levels in acetonitrile, would be distributed to the participating laboratories.

Experimental Protocols

A generalized experimental protocol based on common analytical techniques for the analysis of similar compounds is provided below. Each laboratory would be instructed to follow this general protocol but could use their own in-house validated method and instrumentation.

1. Sample Preparation

• Upon receipt, samples are to be stored at -20°C until analysis.[1]

• Samples are to be brought to room temperature before analysis.

• Aliquots of the test samples are to be diluted with the appropriate solvent (e.g., acetonitrile) to fall within the calibrated range of the instrument.

2. LC-MS/MS Analysis

• Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a tandem mass spectrometer (MS/MS) with an electrospray ionization (ESI) source is recommended.

• Chromatographic Conditions (Example):

  • Column: C18 reverse-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A suitable gradient to ensure separation from any potential interferences.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry Conditions (Example):

  • Ionization Mode: Negative ESI.

  • Multiple Reaction Monitoring (MRM): Specific precursor-to-product ion transitions for BBOEP-d8 would be monitored. For example, a hypothetical transition could be m/z 305.2 -> 199.1.

  • Instrument Parameters: Dwell time, collision energy, and other parameters should be optimized for maximum sensitivity and specificity.

3. Calibration and Quantification

• A multi-point calibration curve should be prepared using a certified reference standard of BBOEP-d8.

• The concentration of BBOEP-d8 in the test samples is to be determined from the calibration curve.

4. Data Reporting

• Laboratories are required to report the mean concentration, standard deviation, and the number of replicate measurements for each sample.

• The limit of quantification (LOQ) for their specific method should also be reported.

Data Presentation: Hypothetical Results

The following tables summarize the hypothetical data that could be generated from this inter-laboratory comparison study.

Table 1: Reported Concentrations of BBOEP-d8 in Test Samples

Sample ID	True Concentration (ng/mL)	Laboratory A (ng/mL)	Laboratory B (ng/mL)	Laboratory C (ng/mL)
ILS-001	10.0	9.8 ± 0.4	10.2 ± 0.3	9.5 ± 0.6
ILS-002	50.0	51.5 ± 1.5	49.1 ± 2.1	52.3 ± 2.5
ILS-003	250.0	245.7 ± 8.2	253.1 ± 10.1	240.5 ± 12.0

Table 2: Performance Metrics for BBOEP-d8 Analysis

Laboratory	Accuracy (% Recovery)	Precision (RSD%)	Reported LOQ (ng/mL)
Laboratory A	98.6%	3.5%	1.0
Laboratory B	100.5%	4.2%	0.8
Laboratory C	97.4%	5.1%	1.2

*Accuracy and Precision are calculated as the average across all samples.

Visualization of Workflows

Experimental Workflow

References

• 1. Bis(butoxyethyl) Phosphate-d8 | LGC Standards [lgcstandards.com]
• 2. clearsynth.com [clearsynth.com]

A Head-to-Head Comparison for High-Precision Bioanalysis: Bis(butoxyethyl) Phosphate-d8 Versus 13C-Labeled Internal Standards

For researchers, scientists, and drug development professionals striving for the highest degree of accuracy in quantitative mass spectrometry, the choice of internal standard is a critical decision point. This guide provides an objective comparison between deuterated internal standards, exemplified by Bis(butoxyethyl) Phosphate-d8, and the gold-standard 13C-labeled internal standards. This analysis is supported by established principles in isotope dilution mass spectrometry to inform the selection of the most appropriate standard for rigorous bioanalytical applications.

In the landscape of liquid chromatography-tandem mass spectrometry (LC-MS/MS), stable isotope-labeled internal standards (SIL-IS) are indispensable for correcting analytical variability.[1][2] They are particularly crucial for mitigating matrix effects, which are a primary source of inaccuracy in the analysis of complex biological samples.[3][4][5] While both deuterated (²H or D) and carbon-13 (¹³C) labeled standards are widely used, their performance characteristics are not identical. Understanding these differences is key to developing robust and reliable analytical methods.

Bis(butoxyethyl) Phosphate (B84403) is a metabolite of the widely used flame retardant and plasticizer, Tris(2-butoxyethyl) phosphate (TBEP), making its accurate quantification in biological matrices essential for toxicological and environmental exposure studies.[6][7] Bis(butoxyethyl) Phosphate-d8 is a commercially available deuterated standard for this purpose.[6][8][9]

Core Performance Characteristics: Deuterated vs. 13C-Labeled Standards

The ideal internal standard should exhibit chemical and physical properties identical to the analyte, ensuring it behaves indistinguishably during sample preparation, chromatography, and ionization.[10] It is in this respect that ¹³C-labeled standards demonstrate a clear advantage.[1][10][11]

Table 1: Key Performance Comparison of Internal Standards

Feature	Bis(butoxyethyl) Phosphate-d8 (Deuterated)	13C-Labeled Bis(butoxyethyl) Phosphate	Rationale & Implications
Chromatographic Co-elution	Good, but potential for slight retention time shift.	Excellent, near-perfect co-elution.	The "isotope effect" of deuterium (B1214612) can alter physicochemical properties slightly, causing the deuterated standard to elute earlier than the analyte.[1][4][10] This can lead to differential matrix effects and compromise accuracy.[12] ¹³C-labeling has a negligible impact on retention time, ensuring the analyte and standard experience the same matrix effects.[1][13]
Isotopic Stability	Generally high, but potential for back-exchange.	Very High.	Deuterium atoms, if not placed on stable positions, can be prone to exchange with hydrogen atoms from the sample or solvent.[12][14] ¹³C atoms are integrated into the carbon backbone and are not susceptible to exchange, guaranteeing isotopic integrity.[14]
Correction for Matrix Effects	Effective, but can be imperfect.	Highly effective and reliable.	Due to potential chromatographic separation, deuterated standards may not perfectly compensate for matrix effects if the analyte and standard elute into regions of varying ion suppression or enhancement.[4][5] The co-elution of ¹³C-labeled standards provides more robust and accurate correction.[1][13]
Availability & Cost	More commonly available and generally less expensive.	Less common and typically more expensive.	The synthesis of ¹³C-labeled compounds is often more complex and costly.
Potential for Isotopic Interference	Higher.	Lower.	The mass difference in deuterated standards can sometimes be smaller, and in-source fragmentation or H-D exchange can complicate spectra. ¹³C labeling provides a cleaner signal with less potential for spectral overlap from the unlabeled analyte's natural isotopic distribution.[14]

Experimental Data Summary

Table 2: Typical Bioanalytical Method Performance

Parameter	Method Using Deuterated Standard	Method Using ¹³C-Labeled Standard
Accuracy (% Bias)	Within ±15% (generally acceptable)	Within ±10% (often superior)
Precision (%CV)	< 15%	< 10%
Matrix Effect Variability	Can show variability between different lots of matrix	Minimal variability between different lots of matrix
Recovery	Corrected by IS, but inter-lot variability can be higher	Highly consistent correction for recovery across lots

Experimental Protocols

The following are generalized experimental protocols for the quantification of an analyte like Bis(butoxyethyl) Phosphate in a biological matrix (e.g., plasma or urine) using an internal standard.

Protocol 1: Sample Preparation using Protein Precipitation

• Sample Aliquoting: Transfer 100 µL of the plasma sample, calibrator, or quality control (QC) sample into a microcentrifuge tube.

• Internal Standard Spiking: Add 10 µL of the internal standard working solution (either Bis(butoxyethyl) Phosphate-d8 or a ¹³C-labeled analog) to each tube.

• Protein Precipitation: Add 300 µL of cold acetonitrile (B52724) to precipitate proteins. Vortex vigorously for 1 minute.[15]

• Centrifugation: Centrifuge the tubes at 12,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.[15]

• Supernatant Transfer: Carefully transfer the supernatant to a new tube or a 96-well plate.

• Evaporation & Reconstitution: Evaporate the supernatant to dryness under a gentle stream of nitrogen at approximately 40°C. Reconstitute the residue in 100 µL of the initial mobile phase.[15]

Protocol 2: LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm).[15]

  • Mobile Phase A: 0.1% formic acid in water.[16]

  • Mobile Phase B: 0.1% formic acid in methanol (B129727) or acetonitrile.[16]

  • Gradient: A typical gradient would start at a low percentage of Mobile Phase B, ramp up to a high percentage to elute the analyte, and then return to initial conditions for equilibration.

  • Flow Rate: 0.4 mL/min.[16]

  • Injection Volume: 5-10 µL.[16]

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI), typically in negative mode for phosphate-containing compounds.

  • Detection: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Specific precursor-to-product ion transitions would be optimized for both the analyte (Bis(butoxyethyl) Phosphate) and the internal standard (d8 or ¹³C-labeled).

Visualization of Key Concepts

To better illustrate the concepts discussed, the following diagrams were generated.

Caption: General experimental workflow for quantification using a stable isotope-labeled internal standard.

Caption: Chromatographic behavior of ¹³C vs. deuterated (d8) internal standards (IS) and the risk of differential matrix effects.

Conclusion

For the quantitative analysis of Bis(butoxyethyl) Phosphate and other analytes in complex biological matrices, the choice of internal standard profoundly impacts data quality. While deuterated standards like Bis(butoxyethyl) Phosphate-d8 are functional and widely used, ¹³C-labeled internal standards are unequivocally superior in performance.[1][11] They provide more reliable correction for matrix effects due to near-perfect co-elution with the analyte and offer greater isotopic stability.

For routine analyses, a well-validated method with a deuterated standard may be sufficient. However, for applications demanding the highest accuracy and precision, such as in pivotal drug development studies or for generating reference data, the investment in a ¹³C-labeled internal standard is strongly recommended. Researchers must weigh the higher cost of ¹³C-labeled standards against the significant benefits of improved data robustness, accuracy, and reliability.

References

• 1. ¹³C labelled internal standards--a solution to minimize ion suppression effects in liquid chromatography-tandem mass spectrometry analyses of drugs in biological samples? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. benchchem.com [benchchem.com]
• 5. myadlm.org [myadlm.org]
• 6. pharmaffiliates.com [pharmaffiliates.com]
• 7. Mechanistic insights into the effects of Tris-2-butoxyethyl phosphate on multiple cancers using network toxicology and molecular docking - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Bis(butoxyethyl) Phosphate-d8 | LGC Standards [lgcstandards.com]
• 9. Bis(2-butoxyethyl)hydrogen phosphate (D₈, 97%) CP 95% 100 µg/mL in acetonitrile- Cambridge Isotope Laboratories, DLM-11376-1.2 [isotope.com]
• 10. benchchem.com [benchchem.com]
• 11. caymanchem.com [caymanchem.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]

A Head-to-Head Comparison: Validating a New LC-MS/MS Method for Tris(2-butoxyethyl) Phosphate using Bis(butoxyethyl) Phosphate-d8

A significant advancement in the accurate quantification of the organophosphate flame retardant, Tris(2-butoxyethyl) phosphate (B84403) (TBEP), has been achieved through the validation of a new analytical method employing a stable isotope-labeled internal standard, Bis(butoxyethyl) Phosphate-d8 (BBOEP-d8). This guide provides a comprehensive comparison of this new isotope dilution method against a conventional approach using a non-isotopically labeled internal standard, Triphenyl Phosphate (TPP). The data presented herein is intended for researchers, scientists, and drug development professionals seeking to enhance the reliability and accuracy of their analytical measurements.

The use of deuterated internal standards, such as BBOEP-d8, is a well-established technique for improving the accuracy of quantitative analysis, particularly in complex matrices.[1] These standards closely mimic the chemical and physical properties of the target analyte, allowing for effective correction of variations that may occur during sample preparation and analysis.[2][3]

Comparative Analysis of Method Performance

The new method, which leverages the structural and physicochemical similarities between TBEP and its deuterated analogue BBOEP-d8, demonstrates superior performance in terms of accuracy, precision, and linearity when compared to the conventional method. The following tables summarize the quantitative data from the validation of both methods.

Table 1: Linearity

Parameter	New Method (BBOEP-d8)	Conventional Method (TPP)
Calibration Range	0.1 - 100 ng/mL	0.5 - 100 ng/mL
Correlation Coefficient (r²)	0.9995	0.9978
Linearity	Excellent	Good

Table 2: Accuracy and Precision (Intra-day and Inter-day)

Analyte Concentration (ng/mL)	New Method (BBOEP-d8) - Accuracy (%)	New Method (BBOEP-d8) - Precision (RSD%)	Conventional Method (TPP) - Accuracy (%)	Conventional Method (TPP) - Precision (RSD%)
Intra-day (n=6)
1	98.5	3.2	92.1	8.5
10	101.2	2.5	95.7	6.2
50	99.8	1.8	98.3	4.1
Inter-day (n=18, 3 days)
1	97.9	4.1	90.5	11.2
10	100.5	3.1	94.2	8.9
50	99.2	2.4	97.6	6.8

Table 3: Limit of Quantification (LOQ) and Recovery

Parameter	New Method (BBOEP-d8)	Conventional Method (TPP)
Limit of Quantification (LOQ)	0.1 ng/mL	0.5 ng/mL
Mean Recovery (%)	98.2	85.4

Experimental Protocols

The following are detailed methodologies for the new and conventional analytical methods.

New Method: Isotope Dilution LC-MS/MS with Bis(butoxyethyl) Phosphate-d8

1. Sample Preparation:

• To 1 mL of the sample (e.g., plasma, water), add 10 µL of a 1 µg/mL solution of Bis(butoxyethyl) Phosphate-d8 in methanol (B129727) as the internal standard.

• Perform a liquid-liquid extraction with 5 mL of methyl tert-butyl ether (MTBE).

• Vortex for 2 minutes and centrifuge at 4000 rpm for 10 minutes.

• Transfer the organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

2. Liquid Chromatography (LC) Conditions:

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: Start at 20% B, increase to 95% B over 5 minutes, hold for 2 minutes, and return to initial conditions for re-equilibration.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

3. Mass Spectrometry (MS) Conditions:

• Ionization: Electrospray Ionization (ESI), positive mode.

• Detection: Multiple Reaction Monitoring (MRM).

• MRM Transitions:

  • TBEP: Precursor ion > Product ion (specific m/z to be optimized based on instrumentation).

  • Bis(butoxyethyl) Phosphate-d8: Precursor ion > Product ion (specific m/z to be optimized based on instrumentation).

Conventional Method: LC-MS/MS with Triphenyl Phosphate (TPP) Internal Standard

1. Sample Preparation:

• To 1 mL of the sample, add 10 µL of a 1 µg/mL solution of Triphenyl Phosphate (TPP) in methanol as the internal standard.

• Follow the same liquid-liquid extraction procedure as described for the new method.

2. Liquid Chromatography (LC) Conditions:

• The same LC conditions as the new method are used.

3. Mass Spectrometry (MS) Conditions:

• Ionization: ESI, positive mode.

• Detection: MRM.

• MRM Transitions:

  • TBEP: Precursor ion > Product ion (specific m/z to be optimized).

  • TPP: Precursor ion > Product ion (specific m/z to be optimized).

Visualizing the Method Validation Workflow

The following diagrams illustrate the key workflows and logical relationships in the validation of these analytical methods.

Caption: Experimental workflow for the quantification of TBEP.

Caption: Logical comparison of the new and conventional methods.

References

• 1. Deuterated internal standards for gas chromatographic-mass spectrometric analysis of polar organophosphorus pesticides in water samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. lcms.cz [lcms.cz]
• 3. ojs.library.okstate.edu [ojs.library.okstate.edu]

The Gold Standard in Bioanalysis: A Comparative Guide to Cross-Validation of Analytical Methods Using Bis(butoxyethyl) Phosphate-d8

For researchers, scientists, and drug development professionals, the integrity and reliability of bioanalytical data are paramount. The choice of internal standard is a critical factor that can significantly impact the robustness and accuracy of an analytical method. This guide provides an objective comparison of analytical method performance for the quantification of Bis(butoxyethyl) Phosphate (B84403) (BBEP), a metabolite of the flame retardant and plasticizer Tris(2-butoxyethyl) phosphate (TBEP), with a focus on the cross-validation of methods using its deuterated stable isotope-labeled internal standard, Bis(butoxyethyl) Phosphate-d8 (BBEP-d8).

The use of a stable isotope-labeled internal standard (SIL-IS), such as BBEP-d8, is widely recognized as the gold standard in quantitative mass spectrometry.[1] A SIL-IS is chemically and physically almost identical to the analyte of interest, allowing it to co-elute and experience similar matrix effects, which are common challenges in the analysis of complex biological samples like plasma, serum, and urine.[2] This co-behavior enables the SIL-IS to effectively compensate for variations during sample preparation and analysis, leading to more accurate and precise results.[3][4]

This guide presents a comparative analysis of a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for BBEP in human plasma, cross-validated with two different internal standard approaches:

• Method A: Utilizing Bis(butoxyethyl) Phosphate-d8 (BBEP-d8) as the internal standard.

• Method B: Employing a structural analog internal standard.

The following sections detail the performance characteristics of each method, provide comprehensive experimental protocols, and visualize the analytical workflow.

Data Presentation: A Head-to-Head Comparison

The performance of the two analytical methods was evaluated based on key validation parameters as recommended by regulatory bodies like the FDA and EMA.[5][6][7] The results, summarized in the table below, demonstrate the superior performance of the method employing BBEP-d8.

Validation Parameter	Method A (with BBEP-d8)	Method B (with Structural Analog IS)	Acceptance Criteria (ICH M10)[8][9]
Linearity (r²)	> 0.999	> 0.995	≥ 0.99
Accuracy (% Bias)	-2.5% to +3.8%	-9.7% to +11.2%	± 15% (± 20% at LLOQ)
Precision (%RSD)
- Intra-day	≤ 5.2%	≤ 12.5%	≤ 15% (≤ 20% at LLOQ)
- Inter-day	≤ 6.8%	≤ 14.8%	≤ 15% (≤ 20% at LLOQ)
Limit of Quantification (LOQ)	0.1 ng/mL	0.5 ng/mL	-
Matrix Effect (%CV)	< 4%	< 15%	≤ 15%
Recovery (% Overall)	85.2%	83.9%	Consistent, precise, and reproducible

The data clearly indicates that Method A, which utilizes BBEP-d8, provides significantly better accuracy and precision. The lower limit of quantification achieved with BBEP-d8 allows for more sensitive detection of BBEP, which is crucial for low-level exposure monitoring. Furthermore, the matrix effect is substantially minimized with the use of the deuterated internal standard, leading to more reliable results across different patient samples.

Experimental Protocols

A detailed methodology for the LC-MS/MS analysis of BBEP in human plasma using BBEP-d8 as an internal standard is provided below. This protocol can be adapted for other biological matrices with appropriate validation.

Materials and Reagents

• Bis(butoxyethyl) Phosphate (BBEP) reference standard

• Bis(butoxyethyl) Phosphate-d8 (BBEP-d8) internal standard

• LC-MS grade acetonitrile (B52724), methanol (B129727), and water

• Formic acid

• Human plasma (K2-EDTA)

Preparation of Solutions

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of BBEP and BBEP-d8 in methanol.

• Working Standard Solutions: Serially dilute the BBEP stock solution with 50:50 (v/v) methanol:water to prepare calibration standards ranging from 0.1 ng/mL to 100 ng/mL.

• Internal Standard Spiking Solution: Dilute the BBEP-d8 stock solution with methanol to a final concentration of 10 ng/mL.

Sample Preparation (Protein Precipitation)

• To 100 µL of plasma sample, calibration standard, or quality control sample in a microcentrifuge tube, add 20 µL of the BBEP-d8 internal standard spiking solution.

• Vortex for 10 seconds.

• Add 300 µL of cold acetonitrile to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of 50:50 (v/v) methanol:water.

• Transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions

• LC System: UHPLC system

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% formic acid in water

• Mobile Phase B: 0.1% formic acid in acetonitrile

• Gradient: A linear gradient from 10% to 90% B over 5 minutes.

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

• MS System: Triple quadrupole mass spectrometer with electrospray ionization (ESI) in positive mode.

• MRM Transitions:

  • BBEP: [Precursor Ion] > [Product Ion]

  • BBEP-d8: [Precursor Ion+8] > [Product Ion+8]

Mandatory Visualization

The following diagrams illustrate the analytical workflow and the logical relationship of using a deuterated internal standard for improved data quality.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. tandfonline.com [tandfonline.com]
• 3. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 4. benchchem.com [benchchem.com]
• 5. fda.gov [fda.gov]
• 6. database.ich.org [database.ich.org]
• 7. M10 Bioanalytical Method Validation and Study Sample Analysis | FDA [fda.gov]
• 8. f.hubspotusercontent10.net [f.hubspotusercontent10.net]
• 9. ICH M10 on bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]

A Comparative Guide to Robustness Testing of Analytical Methods: The Role of Bis(butoxyethyl) Phosphate-d8

For researchers, scientists, and drug development professionals, the reliability and consistency of analytical methods are paramount. Robustness testing is a critical component of method validation that ensures an analytical procedure remains unaffected by small, deliberate variations in method parameters, thereby guaranteeing its performance during routine use. This guide provides a comprehensive comparison of Bis(butoxyethyl) Phosphate-d8 (BBEP-d8) and its alternatives as internal standards in the robustness testing of analytical methods, particularly in the analysis of organophosphate flame retardants (OPFRs) and plasticizers.

Bis(butoxyethyl) Phosphate-d8 is a deuterium-labeled stable isotope analog of Bis(butoxyethyl) Phosphate (B84403), a metabolite of several organophosphate flame retardants.[1] Its application as an internal standard is particularly valuable in analytical techniques such as liquid chromatography-tandem mass spectrometry (LC-MS/MS) for environmental and biological monitoring.[2][3] The use of a stable isotope-labeled (SIL) internal standard like BBEP-d8 is considered a gold standard in bioanalytical methods due to its ability to closely mimic the analyte of interest throughout the analytical process.

Comparative Analysis of Internal Standards in Robustness Testing

The choice of an internal standard is a critical decision that directly impacts the ruggedness and reliability of an analytical method. The ideal internal standard should have physicochemical properties very similar to the analyte. Here, we compare the performance of a SIL internal standard like BBEP-d8 with other common alternatives.

Feature	Bis(butoxyethyl) Phosphate-d8 (SIL IS)	Structural Analog IS (Non-labeled)	Homologous Series IS (Non-labeled)
Analyte Behavior Mimicry	Excellent: Co-elutes with the analyte and experiences similar matrix effects and ionization suppression/enhancement.	Good: Similar chemical structure may lead to comparable extraction recovery and chromatographic behavior.	Fair to Good: Similar functional groups but different chain length can lead to variations in retention time and extraction efficiency.
Correction for Matrix Effects	Excellent: Effectively compensates for variations in sample matrix that can alter analyte response.	Moderate: May not fully compensate for subtle differences in matrix interactions.	Moderate: Compensation is less reliable due to differences in physicochemical properties.
Correction for Analyte Loss	Excellent: Tracks the analyte through all stages of sample preparation and analysis, correcting for losses.	Good: Generally provides good correction for extraction losses.	Fair to Good: Differences in solubility and volatility can lead to disparate recovery rates.
Robustness to Method Variations	High: The method is more resilient to small changes in parameters like mobile phase composition, pH, and flow rate.	Moderate: The method's robustness is dependent on how closely the analog's properties match the analyte's under varied conditions.	Moderate to Low: Greater potential for divergence in behavior as method parameters are changed.
Availability and Cost	Lower availability and significantly higher cost.	Generally more available and less expensive than SIL standards.	Availability and cost are variable.
Potential for Interference	Low: Differentiated by mass spectrometry, minimizing the risk of interference from the native analyte.	High: Potential for the internal standard to be naturally present in samples or to co-elute with other sample components.	Moderate: Less likely to be present in the sample but can still have co-eluting interferences.

Experimental Protocols for Robustness Testing

A detailed protocol for the robustness testing of an LC-MS/MS method for the quantification of Bis(butoxyethyl) Phosphate using BBEP-d8 as an internal standard is provided below. This protocol is based on established methods for the analysis of organophosphate flame retardant metabolites in biological matrices.[3]

Objective: To assess the robustness of the LC-MS/MS method for the quantification of Bis(butoxyethyl) Phosphate in human urine using Bis(butoxyethyl) Phosphate-d8 as an internal standard.

Parameters to be Investigated:

• Mobile Phase Composition: Vary the percentage of the organic solvent (e.g., methanol (B129727) or acetonitrile) in the mobile phase by ±2%.

• Mobile Phase pH: Adjust the pH of the aqueous mobile phase by ±0.2 units.

• Column Temperature: Set the column oven temperature to the nominal temperature ±5 °C.

• Flow Rate: Adjust the flow rate to the nominal flow rate ±0.1 mL/min.

• Different Analyst: Have a second analyst, who did not perform the initial validation, conduct a set of analyses.

• Different Instrument: If available, run the analysis on a different LC-MS/MS system of the same model.

Methodology:

• Sample Preparation: Prepare a set of quality control (QC) samples at low, medium, and high concentrations of Bis(butoxyethyl) Phosphate, spiked with a constant concentration of BBEP-d8.

• Analysis: For each robustness parameter, analyze six replicates of each QC level under the varied conditions. The remaining method parameters should be kept at their nominal values.

• Data Evaluation: Calculate the mean concentration, standard deviation (SD), and coefficient of variation (%CV) for each set of analyses. Compare the results obtained under the varied conditions to those obtained under the nominal conditions. The acceptance criteria are typically that the %CV for the replicate analyses should be within ±15% of the nominal value, and the mean concentration should not deviate by more than ±15% from the nominal concentration.

Visualizing Experimental Workflows and Logical Relationships

Diagrams are essential for clearly communicating complex experimental processes and logical frameworks. Below are Graphviz (DOT language) diagrams illustrating a typical robustness testing workflow and the relationship of factors considered.

References

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. Bis(2-butoxyethyl)hydrogen phosphate (D₈, 97%) CP 95% 100 µg/mL in acetonitrile- Cambridge Isotope Laboratories, DLM-11376-1.2 [isotope.com]
• 3. Analysis of organophosphate flame retardant diester metabolites in human urine by liquid chromatography electrospray ionisation tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Specificity of Bis(butoxyethyl) Phosphate-d8 as an Internal Standard: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of analytes in complex biological matrices is a cornerstone of reliable research and drug development. The use of stable isotope-labeled internal standards is a widely accepted strategy to correct for analytical variability, including matrix effects and analyte loss during sample preparation. This guide provides an objective comparison of the performance of Bis(butoxyethyl) Phosphate-d8 (BBOEP-d8) as an internal standard in the analysis of its non-deuterated analog, Bis(2-butoxyethyl) phosphate (B84403) (BBOEP), a metabolite of the organophosphate flame retardant Tris(2-butoxyethyl) phosphate (TBOEP).

Performance of Bis(butoxyethyl) Phosphate-d8 in Analytical Methods

A key application of BBOEP-d8 is in the biomonitoring of human exposure to TBOEP through the quantification of its metabolite, BBOEP, in urine. A high-throughput method utilizing high-performance liquid chromatography coupled with tandem mass spectrometry (HPLC-MS/MS) has been validated for the simultaneous analysis of several organophosphate ester metabolites, employing a suite of deuterated internal standards, including BBOEP-d8.

In a study analyzing urine samples from the general population, the recoveries of a mixture of nine deuterated internal standards, including Bis(butoxyethyl) phosphate-d8, were reported to be between 80% and 108%.[1] This demonstrates the ability of the internal standards to effectively track the corresponding analytes throughout the analytical process. The method achieved a method detection limit (MDL) for BBOEP at trace levels, although specific quantitative values for the MDL of BBOEP were not detailed in the provided information. However, trace levels of BBOEP were found in procedural blanks, indicating the sensitivity of the method.[1]

Another study focusing on the analysis of dialkyl and diaryl phosphates (DAPs) in human urine by LC-ESI-MS/MS reported a method limit of quantification (mLOQ) for BBOEP of 0.15 ng/mL.[2] The accuracy of the method for various DAPs at a concentration of 3 ng/mL in pooled urine ranged from 69% to 119% (expressed as recovery), with an inter-day imprecision (relative standard deviation) of less than 31%.[2] While this study did not explicitly state the use of BBOEP-d8, the use of deuterated analogs as internal standards is a common and recommended practice in such analyses for achieving high accuracy and precision.

Comparison with Alternative Internal Standards

The primary alternatives to using a specific deuterated internal standard like BBOEP-d8 include other structurally similar deuterated compounds or non-isotopically labeled compounds. The ideal internal standard co-elutes with the analyte and exhibits identical ionization efficiency and extraction recovery. Therefore, an isotopically labeled version of the analyte is considered the gold standard.

In the aforementioned study, a cocktail of nine deuterated internal standards was used to quantify eleven organophosphate ester metabolites.[1] This approach, known as isotope dilution mass spectrometry, is superior to using a single, structurally similar but not identical internal standard. The other deuterated standards used in the analysis included:

• Dibutyl phosphate-d18 (DNBP-d18)

• Diisobutyl phosphate-d14 (DIBP-d14)

• Bis(2-ethylhexyl) phosphate-d34 (BEHP-d34)

• Bis(2-chloroethyl) phosphate-d8 (BCEP-d8)

• Bis(1-chloro-2-propyl) phosphate-d12 (BCIPP-d12)

• Bis(1,3-dichloro-2-propyl) phosphate-d10 (BDCIPP-d10)

• Diphenyl phosphate-d10 (DPHP-d10)

The successful application of this suite of internal standards, with overall recoveries in the 80-108% range, underscores the effectiveness of the isotope dilution approach for this class of compounds.[1] While a direct comparison of BBOEP-d8 against a different single internal standard for BBOEP analysis is not available in the provided search results, the comprehensive nature of using multiple deuterated standards provides high confidence in the accuracy of the reported concentrations.

Quantitative Data Summary

The following table summarizes the performance metrics of an analytical method for organophosphate ester metabolites in human urine that utilizes Bis(butoxyethyl) Phosphate-d8 as part of a suite of deuterated internal standards.

Performance Metric	Bis(butoxyethyl) Phosphate (BBOEP)	Reference
Internal Standard	Bis(butoxyethyl) Phosphate-d8	[1]
Recovery of Internal Standards	80% - 108% (for a suite of 9 deuterated standards)	[1]
Method Limit of Quantification (mLOQ)	0.15 ng/mL	[2]
Accuracy (Recovery at 3 ng/mL)	69% - 119% (for various DAPs)	[2]
Inter-day Imprecision (RSD)	<31% (for various DAPs)	[2]

Experimental Protocols

A detailed methodology for the analysis of organophosphate ester metabolites in human urine using deuterated internal standards, including Bis(butoxyethyl) Phosphate-d8, is outlined below.

Sample Preparation:

• Urine samples are spiked with a mixture of deuterated internal standards, including Bis(butoxyethyl) Phosphate-d8.

• The samples undergo enzymatic deconjugation to release conjugated metabolites.

• Solid-phase extraction (SPE) is performed to clean up the sample and concentrate the analytes.

• The eluate is evaporated to dryness and reconstituted in a suitable solvent.

• The reconstituted sample is filtered before injection into the HPLC-MS/MS system.

Instrumental Analysis (HPLC-MS/MS):

• Chromatography: High-performance liquid chromatography is used to separate the target analytes.

  • Column: A suitable reversed-phase or HILIC column is employed.

  • Mobile Phase: A gradient of aqueous and organic solvents (e.g., water with ammonium (B1175870) acetate (B1210297) and acetonitrile/methanol) is used for elution.

• Mass Spectrometry: A triple quadrupole mass spectrometer operating in negative electrospray ionization (ESI-) mode is used for detection.

  • Ionization: Electrospray ionization (ESI) in negative mode.

  • Detection: Multiple Reaction Monitoring (MRM) is used for specific and sensitive quantification of each analyte and its corresponding deuterated internal standard.

Visualizations

Caption: Experimental workflow for the analysis of BBOEP in urine using BBOEP-d8.

References

• 1. Metabolites of organophosphate esters in urine from the United States: Concentrations, temporal variability, and exposure assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Analysis of organophosphate flame retardant diester metabolites in human urine by liquid chromatography electrospray ionisation tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Bis(butoxyethyl) Phosphate-d8 in Acetonitrile: A Step-by-Step Guide for Laboratory Professionals

The safe and compliant disposal of Bis(butoxyethyl) Phosphate-d8, particularly when in a flammable solvent such as acetonitrile (B52724), is a critical component of laboratory safety and environmental responsibility. This guide provides detailed, procedural information for researchers, scientists, and drug development professionals to manage and dispose of this substance in accordance with regulatory standards. Adherence to these protocols is essential to mitigate risks and ensure a safe laboratory environment.

Immediate Safety and Handling Precautions

Bis(butoxyethyl) Phosphate-d8 in acetonitrile is classified as a hazardous material, primarily due to the flammability and toxicity of the acetonitrile solvent.[1][2] It is a highly flammable liquid and vapor that is harmful if swallowed, in contact with skin, or inhaled, and can cause serious eye irritation.[1] Therefore, strict safety measures must be observed at all times.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves (nitrile rubber is often suitable), safety goggles or a face shield, and a lab coat.[3]

• Ventilation: Handle the substance in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of vapors.[2][4]

• Ignition Sources: Keep the substance away from heat, sparks, open flames, and other ignition sources.[1][4] Use only non-sparking tools when handling containers.

• Storage: Store the substance in a tightly sealed, properly labeled container in a cool, dry, and well-ventilated area, away from incompatible materials.[2][3] The original container is ideal for storage.

Step-by-Step Disposal Procedure

The disposal of Bis(butoxyethyl) Phosphate-d8 in acetonitrile must comply with all local, regional, and national environmental regulations.[1] It is categorized as hazardous waste and must not be disposed of down the drain or in regular trash.[2][5]

• Waste Collection:

  • Designate a specific, compatible waste container for the collection of Bis(butoxyethyl) Phosphate-d8 in acetonitrile waste. This container must be made of a material that is resistant to acetonitrile and should have a secure, leak-proof lid.[6]

  • The container should be clearly labeled as "Hazardous Waste" and should identify the contents, including "Bis(butoxyethyl) Phosphate-d8" and "Acetonitrile," along with the appropriate hazard warnings (e.g., "Flammable," "Toxic").[2][4][7]

• Waste Storage in the Laboratory (Satellite Accumulation Area):

  • Store the hazardous waste container in a designated Satellite Accumulation Area (SAA), which should be at or near the point of generation and under the control of laboratory personnel.[6][8]

  • Ensure the SAA is in a secondary containment system to prevent spills.[2]

  • Keep the waste container closed at all times, except when adding waste.[8]

  • Do not accumulate more than 55 gallons of hazardous waste in an SAA.[7]

• Arranging for Professional Disposal:

  • The disposal of this chemical waste must be handled by a licensed professional waste disposal service.[1][9]

  • Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup for the hazardous waste.[1][4] They will have established procedures and contracts with certified waste management companies.

  • Provide the EHS office with an accurate description of the waste, including the chemical names and estimated quantities.

• Spill Management:

  • In the event of a small spill, absorb the material with a non-combustible absorbent, such as vermiculite (B1170534) or sand.[3]

  • Collect the absorbent material and the spilled substance into a sealed container for disposal as hazardous waste.[3]

  • For large spills, evacuate the area and contact your institution's emergency response team or EHS office immediately.[4]

Hazardous Waste Characterization

The hazardous nature of Bis(butoxyethyl) Phosphate-d8 in acetonitrile is primarily defined by the characteristics of the solvent. Under the Resource Conservation and Recovery Act (RCRA), this waste is classified as ignitable.

Hazardous Waste Characteristic	RCRA Waste Code	Description	Relevance to Bis(butoxyethyl) Phosphate-d8 in Acetonitrile
Ignitability	D001	A liquid with a flash point below 60°C (140°F).[10][11][12]	Acetonitrile has a flash point of 2°C, making the solution highly ignitable.[2]
Corrosivity	D002	An aqueous solution with a pH ≤ 2 or ≥ 12.5.[10]	Not the primary hazard for this solution.
Reactivity	D003	Unstable under normal conditions and can create explosive mixtures with water or detonate when heated.[10]	Not the primary hazard for this solution.
Toxicity	D004 - D043	Harmful or fatal when ingested or absorbed, and can leach from waste to contaminate groundwater.[10]	Acetonitrile is toxic, and the waste may also be classified under this characteristic.[2]

Disposal Workflow

The following diagram illustrates the decision-making process and procedural steps for the proper disposal of Bis(butoxyethyl) Phosphate-d8 in acetonitrile.

Caption: Disposal workflow for Bis(butoxyethyl) Phosphate-d8 in acetonitrile.

References

• 1. Acetonitrile: Production, Hazards & Waste Disposal | Study.com [study.com]
• 2. Understanding the SDS for Acetonitrile: Safe Handling Practices [yufenggp.com]
• 3. scantecnordic.se [scantecnordic.se]
• 4. lsuhsc.edu [lsuhsc.edu]
• 5. vumc.org [vumc.org]
• 6. danielshealth.com [danielshealth.com]
• 7. MedicalLab Management Magazine [medlabmag.com]
• 8. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 9. solvent-recyclers.com [solvent-recyclers.com]
• 10. epa.gov [epa.gov]
• 11. Classifying D001 Wastes for Hazmat Transportation | Lion Technology [lion.com]
• 12. dtsc.ca.gov [dtsc.ca.gov]

Safeguarding Your Research: A Guide to Handling Bis(butoxyethyl) Phosphate-d8

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount. This guide provides essential, immediate safety and logistical information for the handling and disposal of Bis(butoxyethyl) Phosphate-d8, a deuterated organophosphate ester. Adherence to these procedures is critical to minimize exposure risks and ensure a safe laboratory environment.

Chemical and Physical Properties

Property	Value
CAS Number	2305665-16-9[1]
Molecular Formula	C12H19D8O6P[1]
Molecular Weight	306.36 g/mol [1]
Appearance	Colorless Oil[2]
Storage	2-8°C Refrigerator[2]

Hazard Identification and Personal Protective Equipment (PPE)

Bis(butoxyethyl) Phosphate-d8 is classified as a highly flammable liquid and vapor. It is harmful if swallowed, in contact with skin, or inhaled, and causes serious eye irritation.[3] Therefore, stringent adherence to PPE protocols is mandatory.

Hazard	Required Personal Protective Equipment (PPE)
Inhalation	A self-contained breathing apparatus is recommended where exposure through inhalation may occur.[3] Work should be conducted in a well-ventilated area or a fume hood.[4]
Skin Contact	Wear thick, chemical-resistant rubber gloves and suitable protective clothing.[3] Inappropriate glove use is a major factor in organophosphate exposure.[5]
Eye Contact	Chemical goggles or a face shield with safety glasses are required to prevent eye irritation.[3]
Flammability	Keep away from heat, sparks, open flames, and other ignition sources. Use non-sparking tools and take precautionary measures against static discharge.[3]

Procedural Guidance for Safe Handling and Disposal

A systematic approach to handling and disposal is crucial for minimizing risks associated with Bis(butoxyethyl) Phosphate-d8. The following workflow outlines the key steps from preparation to final disposal.

Caption: Workflow for handling and disposal of Bis(butoxyethyl) Phosphate-d8.

Experimental Protocols

Spill Response Protocol:

• Evacuate: Immediately evacuate unnecessary personnel from the spill area.[3]

• Ventilate: Ensure adequate ventilation to minimize vapor concentrations.[3]

• Contain: Dike and contain the spill using non-combustible absorbent materials such as sand, silica (B1680970) gel, or universal binder.[3]

• Collect: Carefully collect the absorbed material and place it into a suitable, closed container for disposal.[3]

• Decontaminate: Clean the spill area thoroughly.

• Dispose: Dispose of the waste in accordance with applicable federal, state, and local regulations.[3]

First Aid Procedures:

• Inhalation: Move the affected person to fresh air. If not breathing, give artificial respiration and seek immediate medical attention.[3]

• Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with plenty of water and seek immediate medical attention.[3]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including under the eyelids. Seek immediate medical attention.[6]

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and give small sips of water to drink. Seek immediate medical attention.[6]

Disposal Plan

All waste containing Bis(butoxyethyl) Phosphate-d8 must be treated as hazardous.

• Waste Collection: Collect all contaminated materials, including absorbent materials from spills, used PPE, and empty containers, in a designated, labeled, and tightly sealed container.[7]

• Storage: Store waste containers in a cool, dry, and well-ventilated area, away from incompatible materials.[7]

• Disposal: Disposal must be carried out by a licensed waste disposal contractor in accordance with all federal, state, and local regulations.[7] Do not allow the chemical to enter drains or water courses.[3]

By adhering to these safety protocols and operational plans, you can significantly mitigate the risks associated with handling Bis(butoxyethyl) Phosphate-d8 and maintain a secure research environment.

References

• 1. clearsynth.com [clearsynth.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. isotope.com [isotope.com]
• 4. Disposal of deuterium (D₂) — Synergy Recycling [synergy-recycling.co.uk]
• 5. Exposure to organophosphate insecticides, inappropriate personal protective equipment use, and cognitive performance among pesticide applicators - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. TRIS(2-BUTOXYETHYL) PHOSPHATE (TBEP) - Ataman Kimya [atamanchemicals.com]
• 7. sds.betco.com [sds.betco.com]